Technical Documentation Center

3-Fluorothiophene-2-carbohydrazide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Fluorothiophene-2-carbohydrazide
  • CAS: 258522-49-5

Core Science & Biosynthesis

Foundational

The Therapeutic Potential of 3-Fluorothiophene-2-Carbohydrazide Derivatives: A Guide for Drug Discovery Professionals

An In-Depth Technical Guide Abstract The thiophene nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs and its capacity for diverse bi...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Abstract

The thiophene nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs and its capacity for diverse biological activities.[1][2][3] When coupled with the versatile carbohydrazide moiety, the resulting thiophene-carbohydrazide framework offers a rich platform for the development of novel therapeutic agents with a broad spectrum of activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][4][5][6] This guide focuses on a specific, rationally designed subclass: 3-Fluorothiophene-2-carbohydrazide derivatives. The introduction of a fluorine atom at the 3-position is a strategic modification aimed at enhancing metabolic stability, binding affinity, and overall pharmacokinetic profiles. We will explore the synthesis, multifaceted therapeutic potential, and underlying mechanisms of action of these compounds, providing researchers and drug development professionals with a comprehensive technical overview and actionable experimental insights.

Rationale and Synthetic Strategy

The core structure, 3-Fluorothiophene-2-carbohydrazide, serves as a key intermediate. Its synthesis is typically achieved through a two-step process starting from a corresponding carboxylic acid ester, which undergoes hydrazinolysis with hydrazine hydrate. This intermediate is then readily derivatized, most commonly through condensation with a wide array of aromatic or heteroaromatic aldehydes and ketones, to yield a library of arylidenehydrazide (hydrazone) derivatives.[6][7][8] This synthetic flexibility allows for systematic exploration of the chemical space to optimize biological activity.

General Synthetic Workflow

The derivatization of the 3-Fluorothiophene-2-carbohydrazide core is a robust and efficient process, enabling the creation of diverse compound libraries for screening.

G cluster_0 Core Synthesis cluster_1 Derivatization start 3-Fluorothiophene-2-carboxylic acid methyl ester hydrazide 3-Fluorothiophene-2-carbohydrazide (Core Intermediate) start->hydrazide Hydrazine Hydrate (NH2NH2·H2O) Ethanol, Reflux final_product Final Arylidenehydrazide Derivative hydrazide->final_product Acidic Catalyst Ethanol, Reflux aldehyde Substituted Aldehyde/Ketone (R-CHO) aldehyde->final_product

Caption: General synthesis of 3-Fluorothiophene-2-carbohydrazide derivatives.

Therapeutic Applications and Mechanisms of Action

The derivatization of the thiophene-carbohydrazide scaffold unlocks a remarkable range of biological activities. The specific nature and position of substituents on the appended aryl rings play a critical role in modulating potency and selectivity for various therapeutic targets.

Anticancer Potential

Thiophene-carbohydrazide derivatives have emerged as a highly promising class of anticancer agents.[9][10] Their mechanism of action is often multifaceted, involving the inhibition of key signaling pathways crucial for tumor growth, proliferation, and survival.

Mechanism of Action: Kinase Inhibition

A significant body of research points to the ability of these compounds to inhibit critical protein kinases. For instance, studies on structurally similar 3-amino-thiophene-2-carbohydrazide derivatives have demonstrated potent inhibitory effects against Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and Transforming Growth Factor-beta 2 (TGF-β2).[7] Inhibition of these pathways disrupts tumor angiogenesis and cell proliferation. The fluorine atom on the thiophene ring, combined with other halogen substituents on the phenylhydrazide moiety (e.g., 4-fluoro, 2,4-dichloro), has been shown to be crucial for high potency.[7][11]

G node_ligand Thiophene Derivative node_receptor VEGFR2 Receptor node_ligand->node_receptor node_pathway Downstream Signaling (e.g., MAPK/ERK, PI3K/Akt) node_receptor->node_pathway Activation Blocked node_outcome Angiogenesis Proliferation Survival node_pathway->node_outcome Promotion Blocked

Caption: Inhibition of VEGFR2 signaling by thiophene derivatives.

Mechanism of Action: Tubulin Polymerization Inhibition

Another well-documented anticancer mechanism for related carbohydrazide derivatives is the disruption of microtubule dynamics.[12] Certain thiophenyl-indole-carbohydrazide derivatives have been shown to bind to the colchicine site of tubulin, inhibiting its polymerization. This action leads to cell cycle arrest in the G2/M phase and the induction of apoptosis.[12]

Quantitative Data: In Vitro Cytotoxicity

The cytotoxic efficacy of these compounds is typically evaluated against various cancer cell lines. The data below is representative of activities observed for related thiophene-hydrazide structures.

Compound IDModificationCell LineIC₅₀ (µM)Selectivity vs Normal CellsReference
11 2,4-dichloro-N'- (4-fluorobenzylidene)HCT116 (Colon)5.287-fold vs Doxorubicin[7]
17 2,4-dichloro-N'- (2,6-difluorobenzylidene)HCT116 (Colon)8.97High[7]
6i 5-Bromo-N'- (3,4,5-trimethoxybenzylidene)COLO 205 (Colon)0.071-[12]
6i 5-Bromo-N'- (3,4,5-trimethoxybenzylidene)SK-MEL-5 (Melanoma)0.075-[12]
Antimicrobial Activity

The thiophene core is a well-established pharmacophore in antimicrobial drug design.[13][14][15] Derivatives of thiophene-2-carbohydrazide have demonstrated broad-spectrum activity against both bacteria and fungi.

Notably, specific derivatives have shown high efficacy against challenging pathogens. For example, a spiro-indoline-oxadiazole derivative of thiophene-2-carbohydrazide was found to be highly active against Clostridium difficile, with Minimum Inhibitory Concentration (MIC) values of 2 to 4 μg/mL, while showing no activity against other tested bacteria, suggesting a desirable selective profile.[5][16] Other studies have highlighted activity against methicillin-resistant Staphylococcus aureus (MRSA) and drug-resistant Gram-negative bacteria like Acinetobacter baumannii and E. coli.[5][13] The proposed mechanism often involves the inhibition of essential bacterial enzymes, such as D-alanine ligase, or disruption of the bacterial cell membrane.[13][16]

Anti-inflammatory Effects

Chronic inflammation is a key factor in numerous diseases.[17] Thiophene derivatives are known to possess significant anti-inflammatory properties, with several marketed non-steroidal anti-inflammatory drugs (NSAIDs) like Tinoridine and Tiaprofenic acid containing a thiophene ring.[18][19]

Mechanism of Action: COX/LOX Inhibition

The primary anti-inflammatory mechanism for many thiophene derivatives is the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2).[6][19] These enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[17] By blocking this pathway, 3-aminothiophene-2-acylhydrazone derivatives, which are structurally analogous to the title compounds, have demonstrated potent analgesic and anti-inflammatory effects in animal models, such as the carrageenan-induced paw edema model.[6][18]

G membrane Cell Membrane Phospholipids arachidonic Arachidonic Acid membrane->arachidonic Phospholipase A2 cox COX-1 / COX-2 Enzymes arachidonic->cox prostaglandins Prostaglandins (PGs) cox->prostaglandins inflammation Inflammation & Pain prostaglandins->inflammation drug Thiophene Derivative drug->cox Inhibits

Caption: Inhibition of the Prostaglandin synthesis pathway.

Antiviral Activity

Emerging research has identified thiophene derivatives as potential viral entry inhibitors.[20] A notable study demonstrated that compounds featuring a thiophene scaffold were effective in blocking the entry of the Ebola virus (EBOV).[21] The mechanism involves disrupting the interaction between the viral glycoprotein (GP) and the host cell receptor. This application highlights the versatility of the thiophene scaffold in addressing critical infectious diseases.

Standardized Experimental Protocols

To ensure reproducibility and facilitate further research, this section provides validated, step-by-step protocols for the synthesis and evaluation of these derivatives.

Protocol: Synthesis of an (E)-N'-(arylmethylene)-3-fluorothiophene-2-carbohydrazide

This protocol describes the final derivatization step.

  • Reagents & Setup: In a round-bottom flask, dissolve 3-Fluorothiophene-2-carbohydrazide (1.0 mmol) in 15 mL of absolute ethanol.

  • Addition: Add the desired substituted benzaldehyde (1.0 mmol) to the solution.

  • Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the condensation reaction.

  • Reaction: Equip the flask with a condenser and reflux the mixture with stirring for 4-6 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

  • Isolation: Upon completion, cool the reaction mixture to room temperature and then pour it over crushed ice.

  • Purification: Collect the resulting precipitate by vacuum filtration. Wash the solid with cold water and then a small amount of cold ethanol. Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/DMF mixture) to obtain the purified derivative.

  • Characterization: Confirm the structure of the final compound using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, FT-IR, and Mass Spectrometry.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This assay quantifies the anti-proliferative effect of a compound on cancer cells.[22]

  • Cell Seeding: Seed cancer cells (e.g., HCT116, A549) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare serial dilutions of the test compound in the culture medium. Replace the old medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Future Perspectives and Conclusion

The 3-Fluorothiophene-2-carbohydrazide scaffold is a fertile ground for the discovery of new therapeutic agents. The evidence strongly supports its potential across oncology, infectious diseases, and inflammatory conditions.

Future research should focus on:

  • Lead Optimization: Systematic modification of the substituents on the arylhydrazide portion to improve potency, selectivity, and drug-like properties (ADME).

  • In Vivo Efficacy: Moving the most promising candidates from in vitro studies into relevant animal models to assess their efficacy, pharmacokinetics, and safety profiles.

  • Mechanism Deconvolution: For compounds with high potency, further studies are needed to precisely identify their molecular targets and elucidate their mechanisms of action.

  • Toxicity and Selectivity: A critical aspect of development will be to enhance selectivity towards cancer cells or microbial pathogens while minimizing toxicity to normal host cells.[9][12]

References

  • Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Synthesis and Antimicrobial Activity of Thiophene-Based Heterocycles Derived from Thiophene-2-Carbohydrazide | Request PDF. (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

  • Thiophene anti-inflammatory, and antioxidant properties of 1,3,4‒thiadiazoline‒6-sulfanylthiopyran-4(1H)-one hybrids. (2025). Source unavailable.
  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. (n.d.). Frontiers. Retrieved March 10, 2026, from [Link]

  • Şenol, H., & Çakır, F. (2023). 3-Amino-thiophene-2-carbohydrazide Derivatives as Anti Colon Cancer Agents: Synthesis, Characterization, In-Silico and In-Vitro Biological Activity Studies. ChemistrySelect. [Link]

  • 3‐Amino‐thiophene‐2‐carbohydrazide Derivatives as Anti Colon Cancer Agents: Synthesis, Characterization, In‐Silico and In‐Vitro Biological Activity Studies | Request PDF. (2023). ResearchGate. Retrieved March 10, 2026, from [Link]

  • Synthesis and Antimicrobial Activity of Thiophene-Based Heterocycles Derived from Thiophene-2-Carbohydrazide. (2024). Taylor & Francis Online. Retrieved March 10, 2026, from [Link]

  • The Significance of Thiophene in Medicine: A Systematic Review of the Liter
  • Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. (2024). ACS Publications. Retrieved March 10, 2026, from [Link]

  • Synthesis, Characterization of thiophene derivatives and its biological applic
  • Synthesis, in silico, in vitro evaluation of furanyl- and thiophenyl-3-phenyl-1H-indole-2-carbohydrazide derivatives as tubulin inhibitors and anticancer agents. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • 3-Aminothiophene-2-Acylhydrazones: Non-Toxic, Analgesic and Anti-Inflammatory Lead-Candidates. (2014). MDPI. Retrieved March 10, 2026, from [Link]

  • Thiophene-Based Compounds. (2021). MDPI. Retrieved March 10, 2026, from [Link]

  • Biological Applications of Thiocarbohydrazones and Their Metal Complexes: A Perspective Review. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and thiazolidinone derivatives. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. (2021). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Biological Diversity of Thiophene: A Review. (n.d.). Journal of Advanced Scientific Research. Retrieved March 10, 2026, from [Link]

  • Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. (2024). PubMed. Retrieved March 10, 2026, from [Link]

  • Antimicrobial investigations on synthetic p-tolylazo derivatives of thienopyrimidinone based on an ortho funtionalized thiophene nucleus. (2010). European Journal of Chemistry. Retrieved March 10, 2026, from [Link]

  • Synthesis, Characterization, and Antimicrobial Activity Studies of Some Transition Metal Complexes Derived from 3-Chloro-N′-[(1E)-(2-hydroxyphenyl)methylene]-6-methoxy-1-benzothiophene-2-carbohydrazide. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses. (2016). MDPI. Retrieved March 10, 2026, from [Link]

  • Synthesis and anticancer activity of new carbohydrazide derivatives bearing furan moiety. (2025). Source unavailable.
  • Drug-like profile of 3-aminothiophene-2-carbohydrazide derivatives 5a–i... (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

  • Synthesis of Tetrahydrobenzo[b]thiophene-3-carbohydrazide Derivatives as Potential Anti-cancer Agents and Pim-1 Kinase Inhibitors. (n.d.). Bentham Science. Retrieved March 10, 2026, from [Link]

  • Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. (2019). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • SYNTHESIS AND ANTI-CANCER ACTIVITY OF NOVEL 3- ARYL THIOPHENE-2-CARBALDEHYDES AND THEIR ARYL/HETEROARYL CHALCONE DERIVATIVES. (2016). RASAYAN Journal of Chemistry. Retrieved March 10, 2026, from [Link]

  • Synthesis and structure-activity relationships of carbohydrazides and 1,3,4-oxadiazole derivatives bearing an imidazolidine moiety against the yellow fever and dengue vector, Aedes aegypti. (2018). PubMed. Retrieved March 10, 2026, from [Link]

  • Synthesis and Preliminary Studies for In Vitro Biological Activity of Two New Water-Soluble Bis(thio)carbohydrazones and Their Copper(II) and Zinc(II) Complexes. (2024). MDPI. Retrieved March 10, 2026, from [Link]

Sources

Exploratory

The Rising Profile of Fluorinated Thiophene Carbohydrazides in Medicinal Chemistry: A Technical Guide

Abstract In the landscape of modern drug discovery, the strategic incorporation of fluorine into heterocyclic scaffolds has emerged as a paramount strategy for optimizing therapeutic potential. This technical guide delve...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the landscape of modern drug discovery, the strategic incorporation of fluorine into heterocyclic scaffolds has emerged as a paramount strategy for optimizing therapeutic potential. This technical guide delves into the burgeoning field of fluorinated thiophene carbohydrazides, a class of compounds demonstrating a remarkable spectrum of biological activities. We will explore the synthetic rationale, in-depth experimental protocols, and the nuanced structure-activity relationships (SAR) that govern their efficacy as antimicrobial, antifungal, and anticancer agents. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique properties of these compounds in their research endeavors.

Introduction: The Strategic Imperative of Fluorine in Heterocyclic Chemistry

The thiophene ring, a sulfur-containing heterocycle, is a well-established pharmacophore present in numerous approved drugs.[1] Its bioisosteric relationship with the benzene ring allows it to modulate physicochemical properties favorably. The carbohydrazide moiety (-CONHNH2) and its derivatives, particularly hydrazones, are also recognized for their broad biological activities, attributed to their ability to form stable complexes with metal ions and interact with various biological targets.[2][3]

The introduction of fluorine, the most electronegative element, into this scaffold is a deliberate and powerful tactic in medicinal chemistry.[2] Fluorination can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile by:

  • Enhancing Metabolic Stability: The high strength of the carbon-fluorine bond can block sites susceptible to metabolic oxidation by cytochrome P450 enzymes, thereby increasing the drug's half-life.[4]

  • Modulating Lipophilicity: Strategic placement of fluorine can fine-tune the lipophilicity of a molecule, impacting its solubility, membrane permeability, and oral bioavailability.[4]

  • Improving Binding Affinity: The unique electronic properties of fluorine can lead to enhanced binding interactions with target proteins through hydrogen bonds and other non-covalent interactions.

  • Altering pKa: The electron-withdrawing nature of fluorine can influence the acidity or basicity of nearby functional groups, which can be critical for target engagement and pharmacokinetic properties.

This guide will provide a comprehensive overview of the synthesis, biological evaluation, and mechanistic insights into fluorinated thiophene carbohydrazides, underscoring their potential as next-generation therapeutic agents.

Synthetic Pathways to Fluorinated Thiophene Carbohydrazides

The synthesis of fluorinated thiophene carbohydrazides typically follows a multi-step sequence, beginning with the formation of a fluorinated thiophene carboxylic acid or its ester, followed by conversion to the corresponding carbohydrazide, and often culminating in the formation of a hydrazone derivative.

Synthesis of Fluorinated Thiophene Carboxylic Acid Precursors

The synthesis of fluorinated thiophene carboxylic acids is a critical initial step. The position of the fluorine atom on the thiophene ring can significantly impact the biological activity of the final compound.

This protocol is adapted from a reported efficient synthesis of 3-fluorothiophene.[5]

  • Diazotization: Start with a commercially available 3-aminothiophene-2-carboxylic acid derivative. The diazonium salt is prepared, which is then subjected to a Schiemann reaction to introduce the fluorine atom.

  • Schiemann Reaction: The diazonium tetrafluoroborate salt is thermally decomposed to yield the methyl 3-fluorothiophene-2-carboxylate.

  • Hydrolysis: The resulting ester is hydrolyzed using a base, such as sodium hydroxide, to afford 3-fluorothiophene-2-carboxylic acid.[5]

Formation of the Thiophene Carbohydrazide Core

The conversion of the carboxylic acid or its ester to the carbohydrazide is a crucial step that introduces the reactive hydrazide moiety.

This protocol is based on a well-established and efficient method.[6]

  • Esterification (if starting from carboxylic acid): Dissolve the thiophene-2-carboxylic acid in methanol and add a catalytic amount of sulfuric acid. Reflux the mixture to obtain the methyl thiophene-2-carboxylate.[7]

  • Hydrazinolysis: To a solution of the methyl thiophene-2-carboxylate in a suitable solvent like ethanol, add an excess of hydrazine hydrate. Reflux the mixture for several hours.[7][8]

  • Isolation: Upon cooling, the thiophene-2-carbohydrazide will precipitate out of the solution and can be collected by filtration, washed with cold ethanol, and dried.[7][8]

G cluster_0 Synthesis of Fluorinated Thiophene Carboxylic Acid cluster_1 Synthesis of Thiophene Carbohydrazide 3-Aminothiophene-2-carboxylic acid 3-Aminothiophene-2-carboxylic acid Diazonium Salt Diazonium Salt 3-Aminothiophene-2-carboxylic acid->Diazonium Salt Diazotization Methyl 3-fluorothiophene-2-carboxylate Methyl 3-fluorothiophene-2-carboxylate Diazonium Salt->Methyl 3-fluorothiophene-2-carboxylate Schiemann Reaction 3-Fluorothiophene-2-carboxylic acid 3-Fluorothiophene-2-carboxylic acid Methyl 3-fluorothiophene-2-carboxylate->3-Fluorothiophene-2-carboxylic acid Hydrolysis Thiophene-2-carboxylic acid Thiophene-2-carboxylic acid Methyl thiophene-2-carboxylate Methyl thiophene-2-carboxylate Thiophene-2-carboxylic acid->Methyl thiophene-2-carboxylate Esterification Thiophene-2-carbohydrazide Thiophene-2-carbohydrazide Methyl thiophene-2-carboxylate->Thiophene-2-carbohydrazide Hydrazinolysis

Figure 1: Synthetic workflow for key precursors.
Synthesis of Fluorinated Thiophene Carbohydrazones (Schiff Bases)

The final step often involves the condensation of the carbohydrazide with a fluorinated aldehyde or ketone to form a hydrazone, also known as a Schiff base. This allows for the introduction of a second site of fluorination, typically on a phenyl ring, enabling a more extensive exploration of the structure-activity relationship.

This is a general protocol adapted from various sources.[7][9]

  • Reaction Setup: Dissolve the thiophene-2-carbohydrazide (1 equivalent) and the desired fluorinated benzaldehyde (1 equivalent) in a suitable solvent, such as ethanol or methanol.

  • Catalysis: Add a catalytic amount of glacial acetic acid to the mixture.

  • Reflux: Reflux the reaction mixture for 2-6 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Isolation and Purification: Upon completion, cool the reaction mixture. The product often precipitates and can be collected by filtration. If not, the solvent is removed under reduced pressure, and the crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure fluorinated thiophene carbohydrazone.

G Thiophene-2-carbohydrazide Thiophene-2-carbohydrazide Fluorinated Thiophene Carbohydrazone Fluorinated Thiophene Carbohydrazone Thiophene-2-carbohydrazide->Fluorinated Thiophene Carbohydrazone Condensation Fluorinated Benzaldehyde Fluorinated Benzaldehyde Fluorinated Benzaldehyde->Fluorinated Thiophene Carbohydrazone

Figure 2: Final condensation step to yield target compounds.

Biological Activities of Fluorinated Thiophene Carbohydrazides

Fluorinated thiophene carbohydrazides have demonstrated a wide array of biological activities, with antimicrobial, antifungal, and anticancer properties being the most prominent.

Antimicrobial Activity

The emergence of multidrug-resistant bacteria necessitates the development of novel antimicrobial agents. Fluorinated thiophene carbohydrazides have shown promising activity against both Gram-positive and Gram-negative bacteria.

  • Position of Fluorine: The position of the fluorine atom on the benzaldehyde ring significantly influences antibacterial activity. For instance, some studies have shown that compounds with a fluorine atom at the para position of the phenyl ring exhibit enhanced activity.[9]

  • Thiophene Moiety: The thiophene ring itself is a crucial component for antimicrobial activity.[10][11]

  • Hydrazone Linkage: The -C=N-NH- linkage is vital for the biological activity of these compounds.[2]

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. The broth microdilution method is a standard and widely used technique.[12][13][14]

  • Preparation of Bacterial Inoculum: Aseptically transfer 3-5 bacterial colonies into a suitable broth (e.g., Mueller-Hinton Broth) and incubate until the turbidity matches a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute the suspension to a final concentration of about 5 x 10⁵ CFU/mL in the test wells.[12]

  • Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform two-fold serial dilutions of the compound in the broth within a 96-well microtiter plate.[12][14]

  • Inoculation and Incubation: Add the prepared bacterial inoculum to each well. Include positive (bacteria, no compound) and negative (broth only) controls. Incubate the plate at 37°C for 16-20 hours.[12]

  • MIC Determination: The MIC is the lowest concentration of the compound with no visible bacterial growth (turbidity).[15][16]

Compound IDSubstitution PatternTest OrganismMIC (µg/mL)Reference
FTC-1 4-FluorobenzylideneStaphylococcus aureus125[9]
FTC-2 4-FluorobenzylideneEscherichia coli250[9]
FTC-3 2,4-DichlorobenzylideneStaphylococcus aureus62.5[9]
FTC-4 2,4-DichlorobenzylideneEscherichia coli125[9]
Antifungal Activity

Invasive fungal infections are a significant cause of morbidity and mortality, particularly in immunocompromised individuals. Fluorinated thiophene carbohydrazides have also been investigated for their antifungal potential.

  • The presence of a thiophene ring is often associated with good antifungal activity.[17]

  • Substitution on the phenyl ring of the hydrazone moiety can modulate the antifungal potency. For example, the introduction of halogens can enhance activity.

The protocol for determining the MIC against fungal strains is similar to the antibacterial MIC assay, with modifications in the growth medium (e.g., RPMI-1640) and incubation conditions as required for the specific fungal species.

Anticancer Activity

The search for novel, more effective, and less toxic anticancer agents is a continuous effort in medicinal chemistry. Thiophene derivatives have been extensively studied for their anticancer properties, and the incorporation of fluorine and a carbohydrazide moiety can further enhance their cytotoxic potential.[1][18]

While the exact mechanisms are still under investigation for many derivatives, some thiophene-based compounds have been shown to induce apoptosis in cancer cells.[19] One study on 3-amino-thiophene-2-carbohydrazide derivatives suggested that they may exert their anti-colon cancer effects through the inhibition of TGF-β2 and VEGFR2.[20]

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[12]

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT116) in a 96-well plate and incubate for 24 hours to allow for cell attachment.[12][20]

  • Compound Treatment: Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 48 or 72 hours). Include a vehicle control.[12]

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.[12]

  • Solubilization and Measurement: Dissolve the formazan crystals in a solubilizing agent (e.g., DMSO). Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.[12]

  • IC50 Determination: The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Compound IDSubstitution PatternCancer Cell LineIC50 (µM)Reference
FTC-5 (E)-2,4-dichloro-N'-(2-(2-(4-fluorobenzylidene)hydrazine-1-carbonyl)thiophen-3-yl)benzamideHCT116 (Colon)5.28[20]
FTC-6 Thiophenyl carbohydrazide derivativeCOLO 205 (Colon)0.071 (LC50)[21]
FTC-7 Thiophenyl carbohydrazide derivativeSK-MEL-5 (Melanoma)0.075 (LC50)[21]
FTC-8 N'-(2-hydroxy-3-methoxybenzylidene)thiophene-2-carbohydrazideVarious0.82-5.36[5]

Conclusion and Future Perspectives

Fluorinated thiophene carbohydrazides represent a promising class of compounds with diverse and potent biological activities. The strategic incorporation of fluorine atoms, combined with the versatile thiophene and carbohydrazide scaffolds, provides a rich molecular landscape for the development of novel therapeutics.

Future research in this area should focus on:

  • Systematic SAR Studies: A more comprehensive understanding of how the position and number of fluorine atoms influence biological activity is needed.

  • Mechanism of Action Studies: Elucidating the precise molecular targets and pathways through which these compounds exert their effects is crucial for rational drug design.

  • In-vivo Efficacy and Toxicity Studies: Promising candidates identified from in-vitro screens should be advanced to preclinical animal models to evaluate their efficacy, pharmacokinetic profiles, and safety.

  • Exploration of Novel Derivatives: The synthesis of new analogs with diverse substitution patterns will continue to be a key driver of discovery in this field.

The in-depth technical guidance provided in this document, from synthetic protocols to biological evaluation methods, is intended to empower researchers to further explore and unlock the full therapeutic potential of fluorinated thiophene carbohydrazides.

References

  • Shapiro, A. B. (2016). How will you calculate the IC50 and MIC for antimicrobial/anti-infective agents? ResearchGate. [Link]

  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature protocols, 3(2), 163-175. [Link]

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of pharmaceutical analysis, 6(2), 71-79. [Link]

  • Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. [Link]

  • El-Sayed, N. N. E., Al-Otaibi, F. M., & Abdel-shafy, N. A. (2016). Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents. Molecules (Basel, Switzerland), 21(8), 1036. [Link]

  • Al-Ghorbani, M., El-Shaer, S. E., Al-Majid, A. M., El-Senduny, F. F., Badria, F. A., & Barakat, A. (2024). Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. Future medicinal chemistry, 16(3), 149-165. [Link]

  • ResearchGate. (n.d.). Synthesis and Antimicrobial Activity of Thiophene-Based Heterocycles Derived from Thiophene-2-Carbohydrazide. [Link]

  • Szeliga, J., & Obniska, J. (2024). An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents. International journal of molecular sciences, 25(6), 3341. [Link]

  • El-Sayed, N. N. E., Al-Otaibi, F. M., & Abdel-shafy, N. A. (2016). Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents. Molecules (Basel, Switzerland), 21(8), 1036. [Link]

  • Wang, B. L., Liu, X. H., Zhang, J. J., & Li, Z. M. (2014). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules (Basel, Switzerland), 19(11), 17753–17764. [Link]

  • ResearchGate. (n.d.). Structures of fluorinated hydrazide-hydrazones 123–125. [Link]

  • Mhaske, A. A., & Karale, B. K. (2021). Synthesis and Antimicrobial Study of Thiophene Clubbed Thiazolyl Carbohydrazides. Oriental Journal of Chemistry, 37(4), 858-863. [Link]

  • Szeliga, J., & Obniska, J. (2024). An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents. International journal of molecular sciences, 25(6), 3341. [Link]

  • Şenol, H., Çavuşoğlu, B. K., & Acar, Ç. (2023). 3‐Amino‐thiophene‐2‐carbohydrazide Derivatives as Anti Colon Cancer Agents: Synthesis, Characterization, In‐Silico and In‐Vitro Studies. ChemistrySelect, 8(19), e202300649. [Link]

  • Song, B. A., et al. (2014). Design, Synthesis, Antifungal Activities and 3D-QSAR of New N,N′-Diacylhydrazines Containing 2,4-Dichlorophenoxy Moiety. Molecules, 19(9), 13659-13676. [Link]

  • Shingare, M. S., & Patil, S. D. (2024). Design and Synthesis of Novel Series of Thiophene-2, 5-dicarbohydrazide Derivatives as Potential Anticancer Agents. Indian Journal of Pharmaceutical Education and Research, 58(3), 837-853. [Link]

  • Corral, M., et al. (2024). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology, 15, 1435793. [Link]

  • Teros, V., et al. (2021). Synthesis, Crystal Structure, Spectroscopic Characterization, DFT Calculations and Cytotoxicity Assays of a New Cu(II) Complex with an Acylhydrazone Ligand Derived from Thiophene. Molecules, 26(3), 566. [Link]

  • Corral, M., et al. (2024). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology, 15, 1435793. [Link]

  • Okano, T., et al. (1994). Synthesis of cytotoxic fluorinated quassinoids. Journal of medicinal chemistry, 37(14), 2244-2249. [Link]

  • Shingare, M. S., & Patil, S. D. (2024). Design and Synthesis of Novel Series of Thiophene-2, 5-dicarbohydrazide Derivatives as Potential Anticancer Agents. Indian Journal of Pharmaceutical Education and Research, 58(3), 837-853. [Link]

  • ResearchGate. (n.d.). Synthetic routes involving thiophene-carbohydrazide as precursors for.... [Link]

  • ResearchGate. (n.d.). Synthesis and Biological Activity of N-Acylhydrazones. [Link]

  • Samir, E., Abouzied, A., & Hamed, F. (2016). The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. International Journal of Organic Chemistry, 6, 85-94. [Link]

  • Kumar, A., & Sharma, S. (2024). Synthesis of thiophene hydrazone derivatives by Japp Klinegmann reaction method for anticancer activity against MCF-7 cell. Impact Factor, 10(1), 1-10. [Link]

  • Elshaarawy, R. F. M., & Janiak, C. (2011). A Novel Efficient Method for the Synthesis of 2-Thiophenecarbohydrazide. Zeitschrift für Naturforschung B, 66(11-12), 1202-1208. [Link]

  • Lim, C. S., et al. (2024). Synthesis, in silico, in vitro evaluation of furanyl- and thiophenyl-3-phenyl-1H-indole-2-carbohydrazide derivatives as tubulin inhibitors and anticancer agents. RSC Medicinal Chemistry, 15(1), 154-171. [Link]

  • Kumar, A., & Sharma, S. (2020). Thiophene-based derivatives as anticancer agents: An overview on decade's work. Bioorganic chemistry, 103, 104183. [Link]

  • ResearchGate. (n.d.). Antifungal activity of the synthesized thiophene derivatives. [Link]

Sources

Foundational

The Emerging Role of 3-Fluorothiophene-2-carbohydrazide as a Strategic Scaffold in Modern Drug Discovery

Abstract In the landscape of contemporary medicinal chemistry, the quest for novel molecular scaffolds that offer both synthetic accessibility and diverse biological activity is paramount. This technical guide delves int...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the landscape of contemporary medicinal chemistry, the quest for novel molecular scaffolds that offer both synthetic accessibility and diverse biological activity is paramount. This technical guide delves into the burgeoning potential of 3-Fluorothiophene-2-carbohydrazide as a privileged scaffold in drug design and development. We will explore the strategic incorporation of its three key structural motifs: the bio-isosteric thiophene ring, the modulatory fluorine atom, and the versatile carbohydrazide linker. This document will provide a comprehensive overview of its synthesis, physicochemical properties, and its prospective applications in generating libraries of bioactive compounds, with a particular focus on anticancer and antimicrobial agents. Detailed experimental protocols, structure-activity relationship (SAR) insights drawn from analogous structures, and future perspectives are presented to equip researchers and drug development professionals with the foundational knowledge to leverage this promising scaffold.

Introduction: A Trifecta of Pharmacophoric Excellence

The design of novel therapeutic agents often hinges on the selection of a core molecular framework, or scaffold, that can be readily modified to optimize interactions with biological targets. The 3-Fluorothiophene-2-carbohydrazide scaffold is a compelling example of a rationally designed starting point for drug discovery, integrating three key components that each contribute significantly to its potential as a drug-like molecule.

  • The Thiophene Ring: A well-established bioisostere of the phenyl ring, the thiophene nucleus is a five-membered aromatic heterocycle containing a sulfur atom.[1] Its presence in numerous FDA-approved drugs, such as the antiplatelet agent clopidogrel and the antipsychotic olanzapine, attests to its privileged status in medicinal chemistry.[1] The sulfur atom can participate in hydrogen bonding, and the ring's electron-rich nature allows for a variety of chemical modifications.[1]

  • The Strategic Fluorine Atom: The introduction of a fluorine atom into a drug candidate can have profound effects on its pharmacokinetic and pharmacodynamic properties. Fluorine's high electronegativity can alter the acidity of nearby protons, influence molecular conformation, and block sites of metabolic oxidation, thereby enhancing metabolic stability.[2] Furthermore, the substitution of hydrogen with fluorine can lead to increased binding affinity with target proteins.[2]

  • The Versatile Carbohydrazide Linker: The carbohydrazide (-CONHNH2) functional group is a highly versatile linker and pharmacophore. It can act as a hydrogen bond donor and acceptor, and its terminal amino group provides a convenient handle for the synthesis of a wide array of derivatives, most notably hydrazones.[3] Hydrazones themselves are known to possess a broad spectrum of biological activities, including antimicrobial, anticonvulsant, and anticancer effects.[3]

This guide will illuminate how the convergence of these three motifs in 3-Fluorothiophene-2-carbohydrazide creates a scaffold with significant potential for the development of next-generation therapeutics.

Synthesis and Methodology: A Practical Approach

The synthesis of 3-Fluorothiophene-2-carbohydrazide can be efficiently achieved in a two-step process starting from the readily available methyl 3-aminothiophene-2-carboxylate. This synthetic route provides a reliable and scalable method for producing the core scaffold.

Synthesis of the Precursor: Methyl 3-Fluorothiophene-2-carboxylate

The initial step involves the conversion of the amino group in methyl 3-aminothiophene-2-carboxylate to a fluorine atom via a modified Schiemann reaction. This reaction proceeds through a diazonium salt intermediate.

Experimental Protocol:

  • Diazotization: Methyl 3-aminothiophene-2-carboxylate is diazotized using sodium nitrite and tetrafluoroboric acid to yield the corresponding 2-methoxycarbonylthiophene-3-diazonium tetrafluoroborate.

  • Fluorination: The isolated diazonium salt is mixed with sand and heated under vacuum. The thermal decomposition of the diazonium salt results in the formation of methyl 3-fluorothiophene-2-carboxylate, which can be purified by precipitation from methanol.

Hydrazinolysis to Yield 3-Fluorothiophene-2-carbohydrazide

The final step is the conversion of the methyl ester to the desired carbohydrazide through reaction with hydrazine hydrate. This is a standard and high-yielding transformation.

Experimental Protocol:

  • A solution of methyl 3-fluorothiophene-2-carboxylate in ethanol is treated with an excess of hydrazine hydrate.

  • A catalytic amount of an acid, such as p-toluenesulfonic acid (PTSA), can be added to facilitate the reaction.[4]

  • The reaction mixture is heated at reflux until the starting material is consumed (monitored by TLC).[4]

  • Upon cooling, the 3-Fluorothiophene-2-carbohydrazide product typically precipitates and can be collected by filtration and recrystallized to high purity.[4]

Synthesis Workflow Diagram

G cluster_0 Step 1: Fluorination cluster_1 Step 2: Hydrazinolysis Start Methyl 3-aminothiophene-2-carboxylate Diazotization Diazotization (NaNO2, HBF4) Start->Diazotization Intermediate 2-Methoxycarbonylthiophene-3-diazonium tetrafluoroborate Diazotization->Intermediate Fluorination Thermal Decomposition (Heat, Vacuum) Intermediate->Fluorination Precursor Methyl 3-fluorothiophene-2-carboxylate Fluorination->Precursor Precursor_ref Methyl 3-fluorothiophene-2-carboxylate Hydrazinolysis Hydrazinolysis (Hydrazine Hydrate, Ethanol, cat. PTSA) Final_Product 3-Fluorothiophene-2-carbohydrazide Hydrazinolysis->Final_Product Precursor_ref->Hydrazinolysis

Caption: Synthetic pathway for 3-Fluorothiophene-2-carbohydrazide.

Role as a Drug Scaffold: Exploring Therapeutic Frontiers

While direct biological data on 3-Fluorothiophene-2-carbohydrazide is emerging, strong inferences can be drawn from studies on closely related analogues. The primary utility of this scaffold lies in its ability to serve as a versatile starting point for the synthesis of compound libraries with diverse biological activities.

Anticancer Applications: A Promising Avenue

A compelling case for the anticancer potential of this scaffold comes from a study on 3-amino-thiophene-2-carbohydrazide derivatives .[4] In this research, the carbohydrazide was condensed with various aromatic aldehydes to produce a series of arylidenehydrazide derivatives.[4]

One of the most potent compounds identified was (E)-2,4-dichloro-N-(2-(2-(4-fluorobenzylidene)hydrazine-1-carbonyl)thiophen-3-yl)benzamide, which demonstrated significant and selective cytotoxic effects against human colon cancer cell lines (HCT116).[1][4] This compound was found to be a promising inhibitor of TGFβ2 and VEGFR2, two key targets in cancer therapy.[1][4] The study highlights that the thiophene-2-carbohydrazide core is a viable scaffold for the development of potent and selective anticancer agents.[1][4]

The substitution of the 3-amino group with a 3-fluoro group is a logical next step in optimizing this scaffold. The fluorine atom could potentially enhance cell permeability and metabolic stability, and may also lead to altered binding interactions with the target enzymes.

Anticancer Drug Development Workflow

G Scaffold 3-Fluorothiophene-2-carbohydrazide Reaction Condensation with Aromatic Aldehydes Scaffold->Reaction Library Library of Arylidenehydrazide Derivatives Reaction->Library Screening In Vitro Cytotoxicity Screening (e.g., HCT116 cells) Library->Screening Hit_ID Hit Identification Screening->Hit_ID SAR Structure-Activity Relationship (SAR) Studies Hit_ID->SAR Lead_Opt Lead Optimization SAR->Lead_Opt In_Vivo In Vivo Studies Lead_Opt->In_Vivo

Caption: Workflow for developing anticancer agents from the scaffold.

Antimicrobial Potential: A Broad Spectrum of Possibilities

The thiophene-2-carbohydrazide moiety is a common feature in compounds with significant antimicrobial activity.[5] For instance, a series of thiophene-based heterocycles derived from thiophene-2-carbohydrazide were synthesized and evaluated for their antimicrobial properties.[5] One derivative, a spiro-indoline-oxadiazole, showed high activity against Clostridium difficile.[5]

The carbohydrazide group can be cyclized to form various five-membered heterocycles like oxadiazoles and triazoles, which are known pharmacophores in antimicrobial drug discovery.[6] The 3-fluorothiophene-2-carbohydrazide scaffold can be similarly utilized to generate novel antimicrobial agents. The fluorine substituent may enhance the lipophilicity of the resulting molecules, potentially improving their ability to penetrate bacterial cell walls.

Derivative ClassPotential Biological ActivityRationale
ArylidenehydrazonesAnticancer, AntimicrobialProven activity in analogues, ease of synthesis.[3][4]
1,3,4-OxadiazolesAntimicrobial, AnticancerKnown bioactive heterocycle, accessible from carbohydrazide.[6]
1,2,4-TriazolesAntifungal, AnticancerEstablished pharmacophore, synthesizable from the scaffold.[6]
PyrazolesAnti-inflammatory, AnticancerBioactive heterocycle accessible through cyclization reactions.[2]
Enzyme Inhibition: Targeting Key Pathological Pathways

The structural features of 3-Fluorothiophene-2-carbohydrazide make it an attractive scaffold for the design of enzyme inhibitors. The thiophene ring can engage in hydrophobic and π-stacking interactions within an active site, while the carbohydrazide moiety can form key hydrogen bonds. The fluorine atom can further enhance binding affinity through favorable electrostatic interactions.

For example, novel substituted thiophene derivatives have been shown to be effective inhibitors of carbonic anhydrase and acetylcholinesterase, enzymes implicated in a range of diseases including glaucoma and Alzheimer's disease, respectively.[7] Given that the 3-amino analogue of our scaffold has shown inhibitory activity against TGFβ2 and VEGFR2 kinases, it is highly probable that derivatives of 3-Fluorothiophene-2-carbohydrazide could be developed as potent and selective inhibitors for a variety of enzyme targets.[4]

Structure-Activity Relationship (SAR) Insights and Future Directions

Based on the available literature for analogous compounds, several key SAR insights can be proposed for derivatives of 3-Fluorothiophene-2-carbohydrazide:

  • The Arylidene Moiety: In the case of anticancer arylidenehydrazide derivatives, the substitution pattern on the aromatic ring appended to the hydrazone is critical for activity. Electron-withdrawing groups, such as halogens, have been shown to enhance cytotoxicity.[4]

  • The 3-Position of the Thiophene Ring: The nature of the substituent at the 3-position of the thiophene ring can significantly modulate biological activity. The electron-withdrawing fluorine atom in our scaffold is expected to influence the electronic properties of the entire molecule, which could translate to altered target engagement compared to the 3-amino analogue.

  • Cyclization of the Carbohydrazide: The conversion of the carbohydrazide into various heterocycles (oxadiazoles, triazoles, etc.) offers a rich avenue for SAR exploration. The nature of the heterocyclic ring and its substituents will undoubtedly have a profound impact on the biological activity profile.

Future research should focus on:

  • Systematic Library Synthesis: The synthesis and screening of a diverse library of derivatives from 3-Fluorothiophene-2-carbohydrazide against a panel of cancer cell lines and microbial strains.

  • Target Identification: For active compounds, identifying the specific molecular targets and elucidating the mechanism of action.

  • In Vivo Evaluation: Advancing the most promising lead compounds into preclinical in vivo models to assess their efficacy and pharmacokinetic properties.

  • Computational Modeling: Employing molecular docking and other computational tools to guide the rational design of second-generation compounds with improved potency and selectivity.

Conclusion

3-Fluorothiophene-2-carbohydrazide represents a strategically designed and synthetically accessible scaffold with considerable potential in drug discovery. The convergence of a privileged thiophene ring, a bio-modulating fluorine atom, and a versatile carbohydrazide linker provides a robust platform for the generation of novel therapeutic agents. Drawing on the established biological activities of closely related analogues, particularly in the realms of anticancer and antimicrobial research, this scaffold is poised for further exploration and development. The insights and methodologies presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing the frontiers of medicinal chemistry.

References

  • Şenol, H., & Çakır, F. (2023). 3-Amino-thiophene-2-carbohydrazide Derivatives as Anti Colon Cancer Agents: Synthesis, Characterization, In-Silico and In-Vitro Biological Activity Studies. ChemistrySelect, 8(39), e202302448. Available from: [Link]

  • This cit
  • This cit
  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). RSC Publishing. Available from: [Link]

  • Al-Ostath, A., et al. (2024). Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. Future Medicinal Chemistry, 16(5), 439-451. Available from: [Link]

  • This cit
  • This cit
  • Gül, H. İ., et al. (2019). Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects. Archiv der Pharmazie, 352(3-4), e1800277. Available from: [Link]

  • This cit
  • This cit
  • Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Molecules, 12(8), 1910–1939. Available from: [Link]

  • Al-Wahaibi, L. H., et al. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Molecules, 29(17), 3928. Available from: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Antimicrobial Properties of 3-Fluorothiophene-2-carbohydrazide Schiff Bases

Preamble: The Imperative for Novel Antimicrobial Agents The escalating crisis of antimicrobial resistance necessitates the urgent exploration and development of novel chemical entities with potent and broad-spectrum anti...

Author: BenchChem Technical Support Team. Date: March 2026

Preamble: The Imperative for Novel Antimicrobial Agents

The escalating crisis of antimicrobial resistance necessitates the urgent exploration and development of novel chemical entities with potent and broad-spectrum antimicrobial activity. Schiff bases, a class of organic compounds characterized by the azomethine (-C=N-) group, have emerged as a promising scaffold in medicinal chemistry due to their synthetic accessibility and diverse biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.[1] The incorporation of a thiophene ring, a sulfur-containing heterocycle present in numerous FDA-approved drugs, has been shown to enhance the pharmacological profile of many compounds. Furthermore, the strategic introduction of fluorine atoms into bioactive molecules is a well-established strategy in drug design to modulate metabolic stability, lipophilicity, and binding affinity, often leading to enhanced therapeutic efficacy.[2]

This technical guide provides a comprehensive overview of the synthesis, characterization, and prospective antimicrobial evaluation of a specific, yet underexplored, class of compounds: Schiff bases derived from 3-Fluorothiophene-2-carbohydrazide. We will delve into the scientific rationale behind their design, provide detailed experimental protocols, and discuss the anticipated structure-activity relationships that will guide future research in this promising area of antimicrobial drug discovery.

The Strategic Design of 3-Fluorothiophene-2-carbohydrazide Schiff Bases

The molecular architecture of 3-Fluorothiophene-2-carbohydrazide Schiff bases is predicated on the synergistic contribution of its three core components: the thiophene ring, the fluorine substituent, and the carbohydrazide-derived Schiff base linkage.

  • The Thiophene Moiety: This five-membered aromatic heterocycle is a bioisostere of the benzene ring and is a key structural feature in many pharmaceuticals. Its presence can enhance the lipophilicity of the molecule, facilitating its transport across microbial cell membranes.

  • The Fluorine Substituent: The introduction of a fluorine atom at the 3-position of the thiophene ring is a deliberate design choice. Fluorine's high electronegativity and small size can significantly alter the electronic properties of the thiophene ring, potentially influencing the compound's interaction with biological targets. Furthermore, the C-F bond is exceptionally stable, which can block metabolic degradation pathways, thereby increasing the in vivo half-life of the drug candidate.[2]

  • The Carbohydrazide Schiff Base Linkage: The carbohydrazide moiety serves as a versatile linker for the introduction of a wide array of aromatic and heterocyclic aldehydes, allowing for the generation of a diverse library of Schiff bases. The resulting azomethine group is crucial for the biological activity of Schiff bases, as it is believed to be involved in the chelation of metal ions essential for microbial enzyme function or direct interaction with microbial targets.[3]

The logical relationship and design strategy can be visualized as follows:

G Thiophene Thiophene Core (Lipophilicity, Bioisostere) SchiffBase Schiff Base (Azomethine) (Bioactive Pharmacophore) Thiophene->SchiffBase Forms the core scaffold Fluorine 3-Fluoro Substituent (Metabolic Stability, Electronic Modulation) Fluorine->Thiophene Modulates properties Carbohydrazide Carbohydrazide Linker (Synthetic Versatility) Carbohydrazide->SchiffBase Enables formation of diverse derivatives Antimicrobial Enhanced Antimicrobial Activity SchiffBase->Antimicrobial Exhibits biological effect

Caption: Design Rationale for 3-Fluorothiophene-2-carbohydrazide Schiff Bases.

Synthesis and Characterization: A Step-by-Step Protocol

The synthesis of 3-Fluorothiophene-2-carbohydrazide Schiff bases is a multi-step process that begins with the preparation of the key intermediate, 3-Fluorothiophene-2-carbohydrazide.

Synthesis of 3-Fluorothiophene-2-carbohydrazide

This synthesis involves two primary stages: the formation of 3-Fluorothiophene-2-carboxylic acid and its subsequent conversion to the carbohydrazide.

Step 1: Synthesis of 3-Fluorothiophene-2-carboxylic acid

A facile and efficient method for the synthesis of 3-Fluorothiophene-2-carboxylic acid has been reported, starting from the commercially available thiophene-2-carboxylic acid.[4] The process involves the formation of a dianion followed by electrophilic fluorination.

Experimental Protocol:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve thiophene-2-carboxylic acid in anhydrous tetrahydrofuran (THF) at -78 °C.

  • Slowly add 2.2 equivalents of n-butyllithium while maintaining the temperature at -78 °C. Stir the mixture for 30 minutes to ensure the complete formation of the dianion.

  • To this solution, add 1.5 equivalents of N-fluorodibenzene-sulfonamide dissolved in anhydrous THF, again maintaining the temperature at -78 °C.

  • Stir the reaction mixture for 4-5 hours at -78 °C, then allow it to warm to room temperature overnight.

  • Quench the reaction with water and acidify with 2M HCl.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to yield 3-Fluorothiophene-2-carboxylic acid.

Step 2: Conversion to 3-Fluorothiophene-2-carbohydrazide

The conversion of a carboxylic acid to its corresponding carbohydrazide is a standard transformation in organic synthesis. A common method involves the activation of the carboxylic acid followed by reaction with hydrazine hydrate.[5][6]

Experimental Protocol:

  • In a round-bottom flask, dissolve 3-Fluorothiophene-2-carboxylic acid in a suitable solvent such as methanol or ethanol.

  • Add a catalytic amount of a strong acid, like sulfuric acid, and reflux the mixture to form the corresponding methyl or ethyl ester.

  • After completion of the esterification (monitored by TLC), remove the solvent under reduced pressure.

  • To the crude ester, add an excess of hydrazine hydrate and reflux the mixture for several hours.

  • Upon cooling, the 3-Fluorothiophene-2-carbohydrazide will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

The overall synthetic workflow is depicted below:

G start Thiophene-2-carboxylic acid dianion Dianion Formation (n-BuLi, THF, -78°C) start->dianion fluorination Electrophilic Fluorination (N-fluorodibenzene-sulfonamide) dianion->fluorination acid 3-Fluorothiophene-2-carboxylic acid fluorination->acid esterification Esterification (MeOH or EtOH, H+) acid->esterification ester Methyl/Ethyl 3-Fluorothiophene-2-carboxylate esterification->ester hydrazinolysis Hydrazinolysis (Hydrazine Hydrate) ester->hydrazinolysis hydrazide 3-Fluorothiophene-2-carbohydrazide hydrazinolysis->hydrazide

Caption: Synthetic Workflow for 3-Fluorothiophene-2-carbohydrazide.

Synthesis of 3-Fluorothiophene-2-carbohydrazide Schiff Bases

The final step involves the condensation of 3-Fluorothiophene-2-carbohydrazide with a variety of aromatic or heterocyclic aldehydes to yield the target Schiff bases.[7]

Experimental Protocol:

  • Dissolve equimolar amounts of 3-Fluorothiophene-2-carbohydrazide and the desired aldehyde in ethanol in a round-bottom flask.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the reaction mixture for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • After completion, allow the reaction mixture to cool to room temperature.

  • The precipitated Schiff base is collected by filtration, washed with cold ethanol, and recrystallized from a suitable solvent (e.g., ethanol, DMF) to afford the pure product.

The general reaction scheme is as follows:

G cluster_0 Reactants cluster_1 Reaction Conditions cluster_2 Product Hydrazide 3-Fluorothiophene-2-carbohydrazide Conditions Ethanol Glacial Acetic Acid (cat.) Reflux Hydrazide->Conditions Aldehyde Aromatic/Heterocyclic Aldehyde (R-CHO) Aldehyde->Conditions SchiffBase 3-Fluorothiophene-2-carbohydrazide Schiff Base Conditions->SchiffBase

Caption: General Synthesis of 3-Fluorothiophene-2-carbohydrazide Schiff Bases.

Characterization

The synthesized compounds should be characterized using standard analytical techniques to confirm their structure and purity. These include:

  • Melting Point: To determine the purity of the crystalline solids.

  • FT-IR Spectroscopy: To identify the characteristic functional groups, such as the C=N (azomethine) stretch of the Schiff base, N-H stretches of the hydrazide, and C-F stretches.

  • ¹H and ¹³C NMR Spectroscopy: To elucidate the detailed molecular structure.

  • Mass Spectrometry: To confirm the molecular weight of the synthesized compounds.

  • Elemental Analysis: To determine the elemental composition (C, H, N, S) and confirm the empirical formula.

In Vitro Antimicrobial Evaluation

A systematic evaluation of the antimicrobial properties of the synthesized Schiff bases is crucial to determine their potential as therapeutic agents. Standardized in vitro assays are employed for this purpose.

Preliminary Screening: Agar Well Diffusion Method

The agar well diffusion method is a widely used technique for the preliminary screening of antimicrobial activity.[7]

Experimental Protocol:

  • Prepare sterile Mueller-Hinton agar plates for bacteria and Sabouraud dextrose agar plates for fungi.

  • Inoculate the agar plates with a standardized suspension of the test microorganisms (e.g., 1.5 x 10⁸ CFU/mL).

  • Create wells of a defined diameter (e.g., 6-8 mm) in the agar plates using a sterile borer.

  • Prepare stock solutions of the test compounds in a suitable solvent like dimethyl sulfoxide (DMSO).

  • Add a fixed volume (e.g., 100 µL) of each test compound solution into the wells.

  • Use a standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) as a positive control and the solvent (DMSO) as a negative control.

  • Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48-72 hours for fungi.

  • Measure the diameter of the zone of inhibition (in mm) around each well. A larger zone of inhibition indicates greater antimicrobial activity.

Quantitative Analysis: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard technique for determining MIC values.[8]

Experimental Protocol:

  • Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Include a positive control (microorganism in broth without the test compound) and a negative control (broth only).

  • Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for fungi).

  • Determine the MIC by visual inspection for the lowest concentration that shows no turbidity (no visible growth).

The antimicrobial screening workflow is illustrated below:

G start Synthesized Schiff Bases screening Preliminary Screening (Agar Well Diffusion) start->screening mic Quantitative Analysis (Broth Microdilution - MIC) screening->mic Active compounds inactive Inactive Compounds screening->inactive Inactive compounds active Active Compounds Identified mic->active sar Structure-Activity Relationship (SAR) Analysis active->sar

Caption: Workflow for Antimicrobial Screening of Schiff Bases.

Structure-Activity Relationship (SAR) and Prospective Analysis

While specific antimicrobial data for 3-Fluorothiophene-2-carbohydrazide Schiff bases is not yet extensively reported in the literature, we can make informed predictions based on established SAR principles for related compounds.

  • Effect of the Aldehyde Moiety: The nature and substitution pattern of the aromatic or heterocyclic aldehyde used in the Schiff base formation will significantly impact antimicrobial activity.

    • Electron-withdrawing groups (e.g., -NO₂, -Cl, -F) on the aromatic ring often enhance antimicrobial activity.[4]

    • Electron-donating groups (e.g., -OH, -OCH₃) can also contribute to activity, potentially through different mechanisms.

    • The position of the substituent (ortho, meta, para) can influence the steric and electronic properties of the molecule, thereby affecting its biological activity.[2]

    • Heterocyclic aldehydes (e.g., pyridine, furan, thiophene) can introduce additional sites for interaction with biological targets, potentially leading to enhanced potency.

  • The Role of the 3-Fluoro Group: The fluorine atom on the thiophene ring is expected to play a crucial role. Its electron-withdrawing nature can increase the acidity of the N-H proton of the hydrazide, which may be important for binding to microbial enzymes. As previously mentioned, it is also likely to enhance metabolic stability and lipophilicity.[2]

Prospective Quantitative Data

To facilitate future research, the following table provides a template for summarizing the antimicrobial activity data for a series of hypothetical 3-Fluorothiophene-2-carbohydrazide Schiff bases.

Compound IDR-group (from R-CHO)Zone of Inhibition (mm) vs. S. aureusZone of Inhibition (mm) vs. E. coliMIC (µg/mL) vs. S. aureusMIC (µg/mL) vs. E. coli
SB-1 PhenylData to be determinedData to be determinedData to be determinedData to be determined
SB-2 4-ChlorophenylData to be determinedData to be determinedData to be determinedData to be determined
SB-3 4-NitrophenylData to be determinedData to be determinedData to be determinedData to be determined
SB-4 4-HydroxyphenylData to be determinedData to be determinedData to be determinedData to be determined
SB-5 2-FurylData to be determinedData to be determinedData to be determinedData to be determined
SB-6 2-ThienylData to be determinedData to be determinedData to be determinedData to be determined
SB-7 2-PyridylData to be determinedData to be determinedData to be determinedData to be determined
Ciprofloxacin -Reference valueReference valueReference valueReference value

Proposed Mechanism of Action

The precise mechanism of action of Schiff bases is not fully elucidated but is thought to involve multiple targets. One of the most widely accepted theories is chelation theory . Schiff bases can form stable complexes with transition metal ions, such as Cu²⁺, Fe²⁺, and Zn²⁺, which are essential cofactors for many microbial enzymes. By chelating these metal ions, the Schiff bases can disrupt vital metabolic pathways, leading to microbial cell death. The increased lipophilicity of the metal complexes compared to the free ligand may also facilitate their transport across the cell membrane.[2]

Another proposed mechanism involves the inhibition of DNA gyrase , an enzyme crucial for bacterial DNA replication. The azomethine nitrogen of the Schiff base is thought to interact with the active site of the enzyme, leading to its inhibition.

Conclusion and Future Directions

3-Fluorothiophene-2-carbohydrazide Schiff bases represent a promising, yet largely unexplored, class of potential antimicrobial agents. Their rational design, which combines the favorable properties of a fluorinated thiophene core with the versatile and bioactive Schiff base linkage, provides a strong foundation for the development of novel drug candidates. This guide has provided a detailed roadmap for their synthesis, characterization, and antimicrobial evaluation.

Future research should focus on the synthesis of a diverse library of these compounds and their systematic screening against a broad panel of pathogenic bacteria and fungi, including multidrug-resistant strains. Subsequent studies should aim to elucidate their precise mechanism of action, evaluate their cytotoxicity against mammalian cell lines to determine their therapeutic index, and explore their potential for in vivo efficacy in animal models of infection. The insights gained from such studies will be invaluable in the ongoing battle against antimicrobial resistance.

References

  • McNulty, J., & Still, I. W. J. (1992). A Facile and Improved Synthesis of 3-Fluorothiophene. Synthetic Communications, 22(7), 979-985. [Link]

  • Gayo, L. M., & Winters, M. P. (1997). A Facile Synthesis of 3-Fluorothiophene-2-Carboxylic Acid. Organic Preparations and Procedures International, 29(2), 221-224. [Link]

  • Habala, L., Varényi, S., Černáková, M., & Kožíšek, J. (2025). Anticancer and Antimicrobial Activity of Copper(II) Complexes with Fluorine-Functionalized Schiff Bases: A Mini-Review. Molecules, 30(3), 589. [Link]

  • Singh, K., & Kumar, Y. (2017). Synthesis and Anti-Microbial Activities of Some Novel Schiff Bases. International Journal of ChemTech Research, 10(5), 735-742. [Link]

  • Abdel-Rahman, L. H., El-Khatib, R. M., Ghandour, M. A., & El-Gahami, M. A. (2022). Green Synthesis, Characterization, Antimicrobial and Anticancer Screening of New Metal Complexes Incorporating Schiff Base. ACS Omega, 7(35), 31031–31043. [Link]

  • Pujar, G. R., & Purohit, M. G. (2012). Synthesis, spectroscopic, molecular modelling and antimicrobial studies of fluorine containing schiff base. E-Journal of Chemistry, 9(3), 1195-1202. [Link]

  • Habala, L., Varényi, S., & Trávníček, Z. (2023). Antimicrobially Active Zn(II) Complexes of Reduced Schiff Bases Derived from Cyclohexane-1,2-diamine and Fluorinated Benzaldehydes—Synthesis, Crystal Structure and Bioactivity. Molecules, 28(14), 5304. [Link]

  • Elshaarawy, R. F. M., & Janiak, C. (2011). A Novel Efficient Method for the Synthesis of 2-Thiophenecarbohydrazide. Zeitschrift für Naturforschung B, 66(11), 1202-1208. [Link]

  • Katritzky, A. R., & Zhang, S. (2001). A New Procedure for Preparation of Carboxylic Acid Hydrazides. Organic Letters, 3(20), 3205–3207. [Link]

  • Habala, L., Varényi, S., Izrael, M., & Kožíšek, J. (2016). Antimicrobial Activity and Urease Inhibition of Schiff Bases Derived from Isoniazid and Fluorinated Benzaldehydes and of Their Copper(II) Complexes. Molecules, 21(12), 1742. [Link]

  • Kowalska-Krochmal, B., & Wójcik-Pszczoła, K. (2023). Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione. Molecules, 28(6), 2691. [Link]

  • van der Veen, S., Tondini, F., & Sharp, T. H. (2021). Structure–Activity Relationship of Fluorinated Sialic Acid Inhibitors for Bacterial Sialylation. ACS Chemical Biology, 16(6), 1084-1092. [Link]

  • Şenol, H., & Çakır, F. (2023). 3-Amino-thiophene-2-carbohydrazide Derivatives as Anti Colon Cancer Agents: Synthesis, Characterization, In-Silico and In-Vitro Biological Activity Studies. ChemistrySelect, 8(29), e202301389. [Link]

  • Gull, P., & Doble, M. (2018). Synthesis and structure-activity relationships of carbohydrazides and 1,3,4-oxadiazole derivatives bearing an imidazolidine moiety against the yellow fever and dengue vector, Aedes aegypti. Pest Management Science, 74(2), 413-421. [Link]

  • Russo, M., & Spena, C. (2022). A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies. Antibiotics, 11(2), 163. [Link]

  • Various Authors. (2020). What is the best way to convert aromatic carboxylic acid derivatives into1,3,4-oxadiazole?. ResearchGate. [Link]

  • Michigan State University Department of Chemistry. (n.d.). Derivatives of Carboxylic Acids. MSU Chemistry. [Link]

  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2013). Antipathogenic effects of structurally-related Schiff base derivatives: Structure–activity relationship. Arabian Journal of Chemistry, 10, S1646-S1652. [Link]

  • Kumar, R., & Singh, P. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(3), 606-630. [Link]

  • Saini, P., Bari, S. S., Sahoo, S. C., Khullar, S., & Bhalla, A. (2018). Plausible reaction mechanism for synthesis of thiophene 2-carboxylic acid derivatives. ResearchGate. [Link]

  • Gros, P. C., & Doudi, A. (2015). Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. ResearchOnline@JCU. [Link]

  • Das, S., & Ghosh, A. (2023). Synthetic routes involving thiophene-carbohydrazide as precursors for the synthesis of fluorescent probes. RSC Advances, 13(36), 25303-25320. [Link]

Sources

Foundational

The Privileged Scaffold: A Technical Guide to 3-Fluorothiophene-2-carbohydrazide in Medicinal Chemistry

As drug discovery programs increasingly rely on functionally dense, low-molecular-weight building blocks, the strategic incorporation of fluorinated heterocycles has become paramount. 3-Fluorothiophene-2-carbohydrazide (...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery programs increasingly rely on functionally dense, low-molecular-weight building blocks, the strategic incorporation of fluorinated heterocycles has become paramount. 3-Fluorothiophene-2-carbohydrazide (CAS: 258522-49-5) stands out as a highly versatile, privileged intermediate. By combining the metabolic stability of a fluorinated thiophene core with the reactive potential of a carbohydrazide moiety, this compound serves as a critical node for synthesizing diverse libraries of biologically active heterocycles.

This technical whitepaper provides an in-depth analysis of the structural mechanics, synthetic methodologies, and downstream applications of 3-fluorothiophene-2-carbohydrazide, designed for researchers and application scientists in the pharmaceutical sector.

Chemical Identity & Core Identifiers

Before deploying this building block in a synthetic campaign, it is critical to establish its foundational properties. The quantitative data and identifiers for 3-fluorothiophene-2-carbohydrazide are summarized below for rapid reference 12.

PropertyIdentifier / Value
Chemical Name 3-Fluorothiophene-2-carbohydrazide
CAS Registry Number 258522-49-5
Molecular Formula C5H5FN2OS
Molecular Weight 160.17 g/mol
SMILES O=C(NN)C1=C(F)C=CS1
Core Structure Fluorinated Thiophene + Carbohydrazide

Structural Mechanics & Reactivity Profile

The utility of 3-fluorothiophene-2-carbohydrazide is dictated by the synergistic electronic effects of its functional groups. Understanding these mechanics provides the causality behind its behavior in both the reaction flask and biological systems.

  • Metabolic Shielding via Fluorination: The thiophene ring is a classic bioisostere for benzene, offering improved lipophilicity. However, unsubstituted thiophenes are often susceptible to cytochrome P450-mediated oxidative metabolism. The introduction of a fluorine atom at the C3 position blocks this metabolic liability due to the high bond dissociation energy of the C-F bond.

  • Electronic Modulation (-I Effect): Fluorine exerts a strong inductive electron-withdrawing (-I) effect. This modulates the electron density of the thiophene core and lowers the pKa of the adjacent C2-carbonyl system. Consequently, the carbonyl carbon becomes slightly more electrophilic, which subtly influences the kinetics of downstream cyclization reactions.

  • Bis-Nucleophilic Center: The carbohydrazide moiety (-C(=O)NHNH2) is a potent bis-nucleophile. The terminal primary amine readily condenses with electrophiles (e.g., aldehydes, isothiocyanates), while the secondary amine participates in subsequent intramolecular cyclodehydrations to form rigid five-membered rings.

Synthetic Methodology: A Self-Validating Protocol

The synthesis of 3-fluorothiophene-2-carbohydrazide relies on a robust, two-step sequence. Direct amidation of 3-fluorothiophene-2-carboxylic acid with hydrazine is thermodynamically unfavorable and prone to side reactions unless expensive coupling reagents (e.g., HATU, EDC) are used.

To bypass this, we employ a self-validating sequence of Fischer esterification followed by hydrazinolysis. The methyl ester acts as an activated electrophile, driving the nucleophilic acyl substitution by hydrazine hydrate to completion.

Step 1: Fischer Esterification
  • Reaction: Suspend 3-fluorothiophene-2-carboxylic acid (1.0 eq) in anhydrous methanol (0.5 M). Add catalytic concentrated

    
     (0.1 eq) dropwise at 0 °C.
    
  • Execution: Reflux the mixture for 12 hours under an inert atmosphere.

  • Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 3:1). The protocol is validated when the polar baseline acid spot is completely replaced by the high-Rf non-polar ester spot.

  • Workup: Concentrate under reduced pressure, neutralize with saturated

    
    , extract with dichloromethane, and dry over anhydrous 
    
    
    
    to yield methyl 3-fluorothiophene-2-carboxylate.
Step 2: Hydrazinolysis
  • Reaction: Dissolve the crude methyl ester (1.0 eq) in absolute ethanol (0.3 M).

  • Execution: Add hydrazine monohydrate (

    
    , 80%, 3.0 eq) dropwise. Causality note: A 3.0 eq excess of hydrazine is critical to push the equilibrium forward and prevent the formation of symmetric N,N'-diaroylhydrazine dimers.
    
  • Self-Validation: Reflux for 6-8 hours. As the reaction progresses, the product will spontaneously precipitate from the hot ethanolic solution due to the strong intermolecular hydrogen bonding of the newly formed carbohydrazide moiety.

  • Isolation: Cool the mixture to 0 °C, filter the precipitate, wash with cold ethanol, and recrystallize to obtain pure 3-fluorothiophene-2-carbohydrazide.

G A 3-Fluorothiophene- 2-carboxylic acid B Methyl 3-fluorothiophene- 2-carboxylate A->B MeOH, H2SO4 Reflux C 3-Fluorothiophene- 2-carbohydrazide (CAS: 258522-49-5) B->C NH2NH2·H2O EtOH, Reflux D Hydrazone Derivatives C->D Aldehydes/Ketones Acid Catalyst E 1,3,4-Oxadiazole Scaffolds C->E 1. Acyl Chloride 2. POCl3 (Dehydration) F 1,2,4-Triazole Scaffolds C->F Isothiocyanates Base / Heat

Synthetic workflow and downstream diversification of 3-Fluorothiophene-2-carbohydrazide.

Downstream Applications in Drug Discovery

Thiophene-2-carbohydrazides are recognized as "privileged structures" in medicinal chemistry, acting as the gateway to several highly active pharmacophores 3.

  • Hydrazone Schiff Bases: Condensation of the carbohydrazide with aromatic aldehydes yields hydrazones. These derivatives have demonstrated potent in vitro antiproliferative activity against human cancer cell lines (e.g., MCF7 breast adenocarcinoma and HCT116 colon cancer) by acting as effective ligands for targets like human carbonic anhydrase IX.

  • 1,3,4-Oxadiazoles: Cyclodehydration of the carbohydrazide (via reaction with acyl chlorides followed by

    
    , or via 
    
    
    
    /KOH for mercapto-oxadiazoles) yields 1,3,4-oxadiazoles. Recent literature highlights thiophene-based oxadiazoles as highly selective antimicrobial agents, showing exceptional minimum inhibitory concentrations (MIC) against Clostridium difficile without disrupting normal Gram-negative microbiota 4.
  • 1,2,4-Triazoles: Reaction with isothiocyanates under basic conditions produces thiosemicarbazide intermediates, which are subsequently cyclized into 1,2,4-triazole scaffolds, widely used in antifungal and antihypertensive drug design.

Analytical Characterization Protocol

To ensure the integrity of the synthesized 3-fluorothiophene-2-carbohydrazide before downstream library generation, a multi-modal analytical workflow is required. Each step serves as a logical checkpoint.

Analytica S1 Crude Product S2 LC-MS Analysis S1->S2 Mass & Purity (m/z 161[M+H]+) S3 1H & 19F NMR Spectroscopy S2->S3 >95% Purity Confirm F-shift S4 FT-IR Spectroscopy S3->S4 Structural Integrity S5 Validated Compound S4->S5 N-H & C=O Stretch Confirm

Self-validating analytical workflow for confirming carbohydrazide identity and purity.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight with a primary peak at m/z 161

    
     and assesses the crude purity profile.
    
  • Multinuclear NMR:

    • 1H NMR: Validates the distinct hydrazide protons (a singlet for the -NH- and a broad singlet integrating to 2H for the

      
      ) alongside the characteristic thiophene aromatic doublets.
      
    • 19F NMR: Crucial for confirming the presence and exact position of the fluorine atom (typically resonating between -120 to -130 ppm, depending on the deuterated solvent).

  • FT-IR (Fourier-Transform Infrared Spectroscopy): Validates the functional group conversions, specifically looking for the sharp N-H stretching bands (3300-3200

    
    ) and the strong amide I C=O stretch (~1650 
    
    
    
    ).

References

  • "3-Fluorothiophene-2-carbohydrazide CAS 258522-49-5", ChemBlink.
  • "3-Fluorothiophene-2-carbohydrazide", BLD Pharm.
  • "Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and thiazolidinone derivatives", RSC Advances (via PMC).
  • "Synthesis and Antimicrobial Activity of Thiophene-Based Heterocycles Derived from Thiophene-2-Carbohydrazide", Future Medicinal Chemistry (Taylor & Francis).

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: Synthesis of Novel Hydrazone Derivatives from 3-Fluorothiophene-2-carbohydrazide and Aldehydes

Abstract This technical guide provides detailed protocols and expert insights for the synthesis of hydrazone derivatives through the condensation reaction of 3-Fluorothiophene-2-carbohydrazide with various aldehydes. Hyd...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides detailed protocols and expert insights for the synthesis of hydrazone derivatives through the condensation reaction of 3-Fluorothiophene-2-carbohydrazide with various aldehydes. Hydrazones incorporating a thiophene scaffold are a pivotal class of compounds in medicinal chemistry, exhibiting a wide array of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] This document outlines the underlying reaction mechanism, offers step-by-step experimental procedures, and explains the rationale behind key procedural choices to ensure reproducibility and high-yield synthesis. It is intended for researchers, medicinal chemists, and drug development professionals engaged in the discovery of novel therapeutic agents.

Introduction: The Significance of Thiophene-Based Hydrazones

The hydrazone moiety (>C=N-NH-C(O)-) is a versatile and privileged structural motif in drug design. Its formation via the condensation of a carbohydrazide with an aldehyde or ketone is a robust and efficient chemical transformation.[4] When integrated with heterocyclic systems like thiophene, the resulting derivatives often display enhanced pharmacological profiles. The thiophene ring, a sulfur-containing five-membered heterocycle, is a bioisostere of the benzene ring and is present in numerous approved drugs. Its unique electronic properties can improve molecular binding affinity and pharmacokinetic parameters.

3-Fluorothiophene-2-carbohydrazide serves as an excellent starting material. The fluorine atom at the 3-position can significantly alter the molecule's electronic properties and metabolic stability, making its derivatives attractive candidates for drug discovery programs. This guide provides a comprehensive framework for synthesizing a library of novel 3-fluorothiophene-based hydrazones.

Reaction Mechanism: Acid-Catalyzed Nucleophilic Addition-Elimination

The formation of a hydrazone from 3-Fluorothiophene-2-carbohydrazide and an aldehyde is a classic nucleophilic addition-elimination reaction. The process is typically facilitated by an acid catalyst.[4]

The mechanism proceeds in several key steps:

  • Activation of the Carbonyl Group: A catalytic amount of acid (e.g., acetic acid) protonates the oxygen atom of the aldehyde's carbonyl group. This protonation enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[4]

  • Nucleophilic Attack: The terminal nitrogen atom of the 3-Fluorothiophene-2-carbohydrazide, which possesses a lone pair of electrons, acts as the nucleophile. It attacks the now highly electrophilic carbonyl carbon of the aldehyde.[4]

  • Formation of a Tetrahedral Intermediate: This attack results in the formation of a transient, protonated tetrahedral intermediate known as a carbinolamine.

  • Proton Transfer: A proton is transferred from the attacking nitrogen to the oxygen atom, a process often mediated by the solvent.

  • Elimination of Water: The hydroxyl group of the intermediate is protonated by the acid catalyst, forming a good leaving group (H₂O). The lone pair of electrons on the adjacent nitrogen atom then forms a double bond with the carbon, expelling a water molecule.

  • Final Product: Deprotonation of the nitrogen atom yields the final, stable hydrazone product and regenerates the acid catalyst.

The optimal pH for this reaction is mildly acidic (around 4.5-5).[4] Sufficient acid is required to activate the aldehyde, but excessive acidity will protonate the carbohydrazide, rendering it non-nucleophilic and halting the reaction.[4]

Hydrazone Formation Mechanism Mechanism of Acid-Catalyzed Hydrazone Formation cluster_0 Step 1: Carbonyl Activation cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3 & 4: Proton Transfer & Dehydration Aldehyde Aldehyde (R-CHO) Protonated_Aldehyde Protonated Aldehyde Aldehyde->Protonated_Aldehyde  + H+ H_plus H+ Tetrahedral_Intermediate Tetrahedral Intermediate Protonated_Aldehyde:e->Tetrahedral_Intermediate:w Carbohydrazide 3-Fluorothiophene -2-carbohydrazide Carbohydrazide->Tetrahedral_Intermediate  + Carbinolamine Carbinolamine Tetrahedral_Intermediate->Carbinolamine -H+ Hydrazone_H2O Hydrazone + H₂O Carbinolamine->Hydrazone_H2O -H₂O, -H+

Caption: Mechanism of Acid-Catalyzed Hydrazone Formation.

General Protocol: Synthesis of N'-(aryl/alkyl-idene)-3-fluorothiophene-2-carbohydrazides

This protocol provides a generalized procedure for the condensation reaction. Researchers should optimize reaction times and purification methods based on the specific aldehyde used.

Materials and Equipment
  • Reagents:

    • 3-Fluorothiophene-2-carbohydrazide

    • Substituted Aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, etc.)

    • Absolute Ethanol (or other suitable alcohol like methanol)

    • Glacial Acetic Acid (catalyst)

    • Solvents for recrystallization (e.g., Ethanol, Ethyl Acetate)

    • Deionized Water

  • Equipment:

    • Round-bottom flask (50 mL or 100 mL)

    • Reflux condenser

    • Magnetic stirrer with hot plate

    • Buchner funnel and filter flask

    • Beakers and Erlenmeyer flasks

    • Glass stirring rod

    • Melting point apparatus

    • Analytical balance

    • Thin Layer Chromatography (TLC) plates (silica gel) and chamber

Step-by-Step Experimental Procedure
  • Reactant Preparation: In a 100 mL round-bottom flask, dissolve 3-Fluorothiophene-2-carbohydrazide (1.0 mmol, 1 eq.) in absolute ethanol (15-20 mL). Stir the solution using a magnetic stirrer until the solid is fully dissolved. Gentle warming may be applied if necessary.

  • Addition of Aldehyde: To this solution, add the desired aldehyde (1.0 mmol, 1 eq.) dropwise or in one portion.

  • Catalyst Addition: Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.[4][5]

  • Reaction under Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80-85°C for ethanol) using a heating mantle or oil bath.

  • Monitoring the Reaction: Allow the reaction to proceed for 2-6 hours. The progress can be monitored by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase) by observing the consumption of the starting materials and the appearance of a new product spot.

  • Isolation of Crude Product: After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation. The solid product that forms is collected by vacuum filtration using a Buchner funnel.

  • Washing: Wash the collected solid with a small amount of cold ethanol or cold deionized water to remove any soluble impurities.

  • Purification: The crude product is purified by recrystallization. Dissolve the solid in a minimal amount of a hot solvent (ethanol is often a good choice) and allow it to cool slowly to room temperature, then in an ice bath, to form pure crystals.

  • Drying and Characterization: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry them in a vacuum oven. The final product's purity and structure should be confirmed by melting point determination, FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Experimental Workflow General Synthesis Workflow A 1. Dissolve 3-Fluorothiophene -2-carbohydrazide in Ethanol B 2. Add Aldehyde (1 eq.) A->B C 3. Add Catalytic Acetic Acid B->C D 4. Reflux for 2-6 hours C->D E 5. Cool to Room Temperature & then in Ice Bath D->E F 6. Filter to Collect Crude Product E->F G 7. Purify by Recrystallization F->G H 8. Dry and Characterize Product G->H

Sources

Application

Application Note: Cyclization of 3-Fluorothiophene-2-carbohydrazide to 1,3,4-Oxadiazole Derivatives

Executive Summary & Rationale The 1,3,4-oxadiazole core is a privileged scaffold in medicinal chemistry, frequently deployed as a bioisostere for esters and amides to enhance metabolic stability, aqueous solubility, and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Rationale

The 1,3,4-oxadiazole core is a privileged scaffold in medicinal chemistry, frequently deployed as a bioisostere for esters and amides to enhance metabolic stability, aqueous solubility, and target binding efficacy . Incorporating a 3-fluorothiophene moiety into this framework introduces unique physicochemical properties. The fluorine atom at the 3-position exerts a strong inductive electron-withdrawing effect (-I) coupled with resonance donation (+M), which subtly modulates the nucleophilicity of the carbohydrazide precursor. Furthermore, the C-F bond provides opportunities for multipolar intermolecular interactions (e.g., F-bonding) within biological targets, while simultaneously blocking oxidative metabolism at the thiophene ring.

This technical guide details the divergent synthetic methodologies required to cyclize 3-fluorothiophene-2-carbohydrazide into various 1,3,4-oxadiazole derivatives, focusing on the causality behind reagent selection and providing self-validating experimental protocols.

Mechanistic Insights and Pathway Selection

The transformation of 3-fluorothiophene-2-carbohydrazide into a 1,3,4-oxadiazole ring can be driven through three primary mechanistic pathways, each tailored to the desired substitution pattern and the functional group tolerance of the substrate:

  • Dehydrative Cyclization (POCl₃ or Tf₂O/Pyridine): The carbohydrazide is first acylated to form an N,N'-diacylhydrazine. Cyclization requires the enolization of the amide carbonyls. Phosphorus oxychloride (POCl₃) is the classical reagent, acting as both solvent and dehydrating agent by forming a reactive Vilsmeier-type phosphorodichloridate intermediate that facilitates the elimination of water . However, for acid-sensitive substrates, triflic anhydride (Tf₂O) in the presence of pyridine provides a significantly milder alternative by trapping the enol as a highly reactive triflate, which undergoes rapid intramolecular nucleophilic attack .

  • Oxidative Cyclization (CAN or I₂/K₂CO₃): Condensation of the carbohydrazide with an aldehyde yields an acylhydrazone (Schiff base). Oxidative cyclization utilizes single-electron oxidants like Ceric Ammonium Nitrate (CAN) or molecular iodine to generate a radical or iodonium intermediate at the imine nitrogen/carbon, prompting intramolecular ring closure. This avoids harsh acidic dehydration.

  • Thione Formation (CS₂/KOH): To access 1,3,4-oxadiazole-2-thiones (which can exist in tautomeric thiol forms), the carbohydrazide is reacted with carbon disulfide (CS₂) in a strongly basic medium. Potassium hydroxide deprotonates the hydrazide nitrogen, maximizing its nucleophilicity to attack the electrophilic carbon of CS₂, forming a potassium dithiocarbazate intermediate that cyclizes with the elimination of hydrogen sulfide (H₂S).

Synthetic Workflow Visualization

G A 3-Fluorothiophene-2- carbohydrazide B N,N'-Diacylhydrazine A->B Acyl Chloride Base C Acylhydrazone (Schiff Base) A->C Aldehyde Acid Cat. D Thiosemicarbazide A->D Isothiocyanate F 1,3,4-Oxadiazole- 2-thione A->F CS2 / KOH Reflux E 2,5-Disubstituted 1,3,4-Oxadiazole B->E POCl3 or Tf2O Dehydration C->E Oxidative Cyclization (CAN or I2/K2CO3) G 2-Amino-1,3,4- oxadiazole D->G EDCI or I2 Desulfurization

Divergent synthetic pathways for 1,3,4-oxadiazole cyclization from 3-fluorothiophene-2-carbohydrazide.

Quantitative Data: Comparison of Cyclization Methods

The following table summarizes the optimal parameters for the three primary cyclization methodologies, providing a comparative baseline for experimental design.

Cyclization MethodReagent SystemIntermediateTemp (°C)Time (h)Avg. Yield (%)Key Advantage / Causality
Dehydrative (Harsh) POCl₃N,N'-Diacylhydrazine70–1004–665–85Highly scalable; POCl₃ acts as both solvent and dehydrating agent.
Dehydrative (Mild) Tf₂O / PyridineN,N'-Diacylhydrazine0–252–470–95Avoids high heat; ideal for substrates with acid/heat-sensitive moieties.
Oxidative CAN or I₂/K₂CO₃Acylhydrazone25–601–370–90Circumvents diacylhydrazine synthesis; direct utilization of aldehydes.
Thione Formation CS₂ / KOHPotassium dithiocarbazate806–860–80Provides a versatile thione/thiol handle for subsequent S-alkylation.

Experimental Protocols

The following protocols are designed as self-validating systems. The inclusion of in-process controls (IPCs) ensures that researchers can definitively confirm the success of each mechanistic step before proceeding.

Protocol A: Dehydrative Cyclization via Phosphorus Oxychloride (POCl₃)

Target: 2-(3-Fluorothiophen-2-yl)-5-substituted-1,3,4-oxadiazole

  • Intermediate Preparation: Dissolve 3-fluorothiophene-2-carbohydrazide (1.0 equiv) and an appropriate carboxylic acid (1.1 equiv) in a minimal amount of dry pyridine. Stir at room temperature for 30 minutes, then add EDCI (1.2 equiv) to form the N,N'-diacylhydrazine.

  • Cyclization: Isolate the N,N'-diacylhydrazine and transfer it to a round-bottom flask equipped with a reflux condenser. Add POCl₃ (10 volumes relative to the intermediate mass).

    • Causality: Excess POCl₃ is required as it functions as the bulk solvent, ensuring complete dissolution and driving the equilibrium of the Vilsmeier-type intermediate toward dehydration .

  • Heating: Heat the mixture to 70–90 °C using an oil bath for 4–6 hours.

  • Validation Check (IPC): Withdraw a 10 µL aliquot, quench in 1 mL of saturated NaHCO₃, and extract with ethyl acetate. Spot on a TLC plate (Hexane:EtOAc 7:3). The reaction is complete when the polar intermediate spot (Rf ~0.2) is entirely replaced by a highly UV-active, less polar product spot (Rf ~0.6).

  • Workup: Cool the reaction mixture to room temperature. Carefully and slowly pour the mixture over crushed ice with vigorous stirring to safely hydrolyze the unreacted POCl₃.

  • Neutralization: Neutralize the aqueous suspension to pH 7-8 using a saturated sodium bicarbonate (NaHCO₃) solution. Collect the precipitated solid via vacuum filtration, wash thoroughly with cold distilled water, and recrystallize from ethanol.

Protocol B: Mild Oxidative Cyclization via Ceric Ammonium Nitrate (CAN)

Target: 2-(3-Fluorothiophen-2-yl)-5-aryl-1,3,4-oxadiazole (Acid-Sensitive Substrates)

  • Hydrazone Formation: Reflux 3-fluorothiophene-2-carbohydrazide (1.0 equiv) and an aryl aldehyde (1.0 equiv) in absolute ethanol with a catalytic amount of glacial acetic acid for 2 hours. Isolate the resulting Schiff base via filtration.

  • Oxidation Setup: Dissolve the acylhydrazone (1.0 equiv) in a solvent mixture of Dichloromethane/Methanol (1:1 v/v).

  • Reagent Addition: Add Ceric Ammonium Nitrate (CAN) (1.5 equiv) portion-wise at room temperature.

    • Causality: CAN acts as a mild, single-electron oxidant. The methanol acts as a co-solvent to stabilize the radical intermediates, facilitating the oxidative C-O bond formation without the need for high thermal energy or highly acidic dehydrating agents.

  • Validation Check (IPC): Stir the mixture for 1–3 hours at room temperature. Monitor via TLC (DCM:MeOH 95:5). The distinct color change of the CAN reagent (from deep orange to pale yellow) often visually correlates with the consumption of the oxidant and reaction completion.

  • Workup: Dilute the mixture with water and extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol C: Synthesis of 1,3,4-Oxadiazole-2-thiones via CS₂/KOH

Target: 5-(3-Fluorothiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione

  • Deprotonation: Dissolve 3-fluorothiophene-2-carbohydrazide (1.0 equiv) in absolute ethanol. Add Potassium Hydroxide (KOH) (1.5 equiv) and stir for 15 minutes at room temperature.

    • Causality: The basic medium is critical to deprotonate the hydrazide, forming a highly nucleophilic nitrogen species capable of attacking the unreactive carbon disulfide.

  • Addition of CS₂: Add Carbon Disulfide (CS₂) (2.0 equiv) dropwise to the mixture. Caution: CS₂ is highly volatile and flammable; perform strictly in a fume hood.

  • Cyclization: Heat the reaction mixture to reflux (approx. 80 °C) for 6–8 hours. The evolution of H₂S gas (rotten egg odor) indicates the cyclization is progressing.

  • Validation Check (IPC): TLC (Hexane:EtOAc 1:1) will show the formation of a highly polar spot that streaks slightly due to the thione/thiol tautomerism.

  • Workup: Cool the mixture to room temperature and concentrate the solvent to half its volume. Pour the residue into ice water. Acidify the clear alkaline solution dropwise with 1M HCl until pH 3-4 is reached. The 1,3,4-oxadiazole-2-thione will precipitate as a solid. Filter, wash with water, and dry under a vacuum.

Troubleshooting & Optimization

  • Incomplete Dehydrative Cyclization (Protocol A): If the N,N'-diacylhydrazine fails to cyclize fully, it is often due to moisture in the POCl₃. Ensure reagents are strictly anhydrous. If the substrate degrades in POCl₃, switch to the Tf₂O/Pyridine method at 0 °C.

  • Over-oxidation in Protocol B: CAN is a strong oxidant. If side products (e.g., cleavage of the hydrazone) are observed, reduce the CAN equivalents to 1.1 or switch to the I₂/K₂CO₃ oxidative system in DMSO.

  • Low Yield in Thione Formation (Protocol C): The volatility of CS₂ often leads to its premature evaporation before cyclization is complete. Ensure a highly efficient reflux condenser is used (chilled to 5 °C) and consider adding the CS₂ in two separate portions over the first 2 hours of reflux.

References

  • Khamkar, T. (2025). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. The Open Medicinal Chemistry Journal.[Link]

  • Elgubbi, A. S., El-Helw, E. A. E., Alzahrani, A. Y., & Ramadan, S. K. (2024). Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and thiazolidinone derivatives. RSC Advances, 14(9), 5926-5940.[Link]

  • Liras, S., Allen, M. P., & Segelstein, B. E. (2000). A Mild Method for the Preparation of 1,3,4-Oxadiazoles: Triflic Anhydride Promoted Cyclization of Diacylhydrazines. Synthetic Communications, 30(3), 437-443.[Link]

Method

Application Notes and Protocols for the Synthesis of 3-Fluorothiophene-2-carboxamide Hydrazones

Abstract This document provides a comprehensive guide for the synthesis of N'-substituted hydrazones through the condensation of 3-Fluorothiophene-2-carbohydrazide with various ketone substrates. Hydrazones incorporating...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the synthesis of N'-substituted hydrazones through the condensation of 3-Fluorothiophene-2-carbohydrazide with various ketone substrates. Hydrazones incorporating a thiophene nucleus are a class of compounds with significant interest in medicinal chemistry and drug development, demonstrating a wide range of biological activities.[1][2] The 3-fluoro substitution on the thiophene ring can further modulate the compound's physicochemical properties, such as metabolic stability and binding affinity, making these derivatives attractive scaffolds for targeted therapies.[3] This guide details the underlying chemical principles, provides a robust, step-by-step experimental protocol, and discusses the critical parameters that influence reaction outcomes. It is intended for researchers and scientists in organic synthesis and drug discovery.

Introduction and Significance

The thiophene ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs.[2][4] Its derivatives are known for a wide spectrum of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial activities.[1][5] When combined with the azomethine group (>C=N-NH-) of a hydrazone, the resulting molecules often exhibit enhanced pharmacological properties.[1] The condensation reaction between a carbohydrazide and a carbonyl compound (aldehyde or ketone) is a reliable and high-yielding method to form the stable hydrazone linkage.[6]

This protocol focuses on 3-Fluorothiophene-2-carbohydrazide as the hydrazine precursor. The introduction of a fluorine atom can significantly alter the electronic properties of the thiophene ring, potentially enhancing the biological efficacy and pharmacokinetic profile of the resulting hydrazone derivatives.[3] This guide offers a foundational methodology for synthesizing a library of these compounds for screening and development purposes.

Chemical Principles and Reaction Mechanism

The formation of a hydrazone is a reversible, acid-catalyzed condensation reaction.[6] The mechanism involves two primary stages: nucleophilic addition followed by dehydration.

  • Nucleophilic Addition: The reaction begins with the protonation of the ketone's carbonyl oxygen by an acid catalyst (e.g., acetic acid, HCl). This step increases the electrophilicity of the carbonyl carbon.[7] The terminal nitrogen atom of the 3-Fluorothiophene-2-carbohydrazide, acting as a nucleophile, then attacks the activated carbonyl carbon. This results in the formation of a tetrahedral intermediate known as a carbinolhydrazine or hemiaminal.[6]

  • Dehydration: The carbinolhydrazine intermediate is unstable and undergoes acid-catalyzed dehydration. A proton transfer from the nitrogen to the oxygen atom creates a good leaving group (water). The subsequent elimination of a water molecule and deprotonation of the nitrogen atom forms the stable carbon-nitrogen double bond (C=N) characteristic of a hydrazone.[6][7]

The overall reaction rate is pH-dependent, with mildly acidic conditions (pH 4-6) generally being optimal for driving the reaction to completion.[6]

Hydrazone Formation Mechanism cluster_reactants Reactants cluster_products Products Ketone Ketone (R-CO-R') Activated_Ketone Protonated Ketone (Enhanced Electrophilicity) Ketone->Activated_Ketone 1. Protonation Hydrazide 3-Fluorothiophene-2-carbohydrazide Carbinolhydrazine Carbinolhydrazine (Tetrahedral Intermediate) Hydrazide->Carbinolhydrazine H_plus H⁺ (Catalyst) Activated_Ketone->Carbinolhydrazine 2. Nucleophilic Attack Hydrazone N'-substituted Hydrazone Carbinolhydrazine->Hydrazone 3. Dehydration Water H₂O Carbinolhydrazine->Water

Caption: Mechanism of acid-catalyzed hydrazone formation.

Experimental Protocol: General Procedure

This protocol provides a generalized method for the condensation of 3-Fluorothiophene-2-carbohydrazide with a ketone. Optimization of reaction time and temperature may be necessary for specific substrates.

Materials and Reagents
  • 3-Fluorothiophene-2-carbohydrazide (1.0 equivalent)

  • Ketone of interest (e.g., acetone, cyclohexanone, acetophenone) (1.0 - 1.1 equivalents)

  • Solvent: Absolute Ethanol or Methanol

  • Catalyst: Glacial Acetic Acid or a few drops of concentrated HCl

  • Deionized Water

  • Standard laboratory glassware (round-bottom flask, condenser, etc.)

  • Stirring and heating apparatus (magnetic stirrer with hot plate)

  • Filtration apparatus (Büchner funnel, filter paper)

Step-by-Step Synthesis
  • Reactant Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Fluorothiophene-2-carbohydrazide (1.0 eq.) in a suitable volume of absolute ethanol (e.g., 10-15 mL per gram of carbohydrazide). Stir the mixture until the solid is fully dissolved. Gentle warming may be applied if necessary.

  • Catalyst Addition: To the stirred solution, add a catalytic amount of glacial acetic acid (2-3 drops) or a single drop of concentrated HCl.[8][9] The acid catalyst is crucial for protonating the ketone, thereby activating it for nucleophilic attack.[7]

  • Ketone Addition: Add the selected ketone (1.0-1.1 eq.) to the reaction mixture dropwise at room temperature.

  • Reaction Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 80°C for ethanol).[8][10] Monitor the reaction progress using Thin Layer Chromatography (TLC). Reaction times can vary from 1 to 8 hours depending on the reactivity of the ketone.[9][10] Aldehydes and aliphatic ketones are generally more reactive than aromatic ketones due to reduced steric hindrance and greater electrophilicity.[6]

  • Product Precipitation: Once the reaction is complete (as indicated by TLC), remove the heat source and allow the mixture to cool to room temperature. Further cooling in an ice bath will often promote the precipitation of the solid hydrazone product.[11]

  • Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol or deionized water to remove any soluble impurities.

  • Drying: Dry the collected product in a vacuum oven or desiccator to a constant weight.

Purification

The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or methanol, to yield the pure N'-substituted hydrazone.[11]

Data Presentation and Characterization

The success of the synthesis should be confirmed by standard analytical techniques. The reactivity of the ketone substrate will influence reaction conditions and yields.

Table of Representative Reactions
Ketone SubstrateStructureExpected ReactivityTypical Reaction Time (Reflux)Expected Yield
AcetoneCH₃COCH₃High1 - 2 hoursGood to Excellent
CyclohexanoneC₆H₁₀OHigh1 - 3 hoursGood to Excellent
AcetophenoneC₆H₅COCH₃Moderate3 - 6 hoursModerate to Good
BenzophenoneC₆H₅COC₆H₅Low (Sterically Hindered)6 - 12+ hoursLow to Moderate

Note: Reaction times and yields are estimates and may vary based on specific reaction conditions and scale.

Spectroscopic Characterization
  • FT-IR (Fourier-Transform Infrared Spectroscopy): Look for the appearance of a C=N (imine) stretching band around 1600-1650 cm⁻¹ and the N-H stretching band around 3200-3400 cm⁻¹. The carbonyl (C=O) peak from the starting carbohydrazide (around 1640-1680 cm⁻¹) will be shifted or absent in the product.[12][13]

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The formation of the hydrazone is confirmed by the disappearance of the -NH₂ protons of the hydrazide and the appearance of a new singlet for the N=CH or signals corresponding to the R groups of the ketone. The CONH proton typically appears as a singlet at a downfield chemical shift (>10 ppm).[8][14]

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Expect a new signal in the 140-160 ppm range corresponding to the imine carbon (C=N).[14]

  • Mass Spectrometry (MS): The molecular ion peak [M]+ or [M+H]+ should correspond to the calculated molecular weight of the target hydrazone.[8]

Experimental Workflow Visualization

The overall procedure from starting materials to the final, characterized product can be summarized in the following workflow.

Synthesis Workflow Reactants 1. Prepare Reactants (3-Fluorothiophene-2-carbohydrazide, Ketone, Solvent, Catalyst) Reaction 2. Condensation Reaction (Stirring and Reflux) Reactants->Reaction Combine & Heat Isolation 3. Product Isolation (Cooling, Precipitation, Filtration) Reaction->Isolation Cool & Filter Purification 4. Purification (Recrystallization) Isolation->Purification Dissolve & Recrystallize Characterization 5. Characterization (NMR, IR, MS) Purification->Characterization Analyze FinalProduct Pure N'-substituted Hydrazone Characterization->FinalProduct Confirm Structure

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting cyclization failures of 3-Fluorothiophene-2-carbohydrazide

Title: Technical Support Center: Troubleshooting Cyclization of 3-Fluorothiophene-2-carbohydrazide Introduction Welcome to the Application Support Center. As researchers and drug development professionals, you know that...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Technical Support Center: Troubleshooting Cyclization of 3-Fluorothiophene-2-carbohydrazide

Introduction Welcome to the Application Support Center. As researchers and drug development professionals, you know that synthesizing heteroaromatic scaffolds is rarely a one-size-fits-all process. The cyclization of 3-fluorothiophene-2-carbohydrazide into 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, or 1,2,4-triazoles presents unique mechanistic hurdles. The fluorine atom at the C3 position exerts strong inductive (-I) electron withdrawal and introduces significant electrostatic repulsion, fundamentally altering the reactivity of the adjacent C2-carbohydrazide moiety [1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you overcome stalled intermediates, defluorination side reactions, and low yields.

Diagnostic Workflow

Before adjusting your protocol, identify the specific failure mode using LC-MS or NMR analysis to determine the root cause of the cyclization failure.

DiagnosticWorkflow A Cyclization Failure 3-Fluorothiophene-2-carbohydrazide B LC-MS / NMR Analysis A->B C Mass = Expected + 18 Da (Stalled Hydrazone/Intermediate) B->C Incomplete Dehydration D Mass = Expected - 19 Da + Nu (SNAr Defluorination) B->D Fluorine Displacement E Low Yield / Black Tar (Thermal Degradation) B->E Decomposition F Use Mild Dehydration (Burgess Reagent, TsCl/Base) C->F G Avoid Nucleophilic Bases Use Non-Nucleophilic (DIPEA) D->G H Optimize Temp & Solvent (Toluene, 80°C) E->H

Diagnostic workflow for identifying and resolving 3-fluorothiophene cyclization failures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My cyclization to the 1,3,4-oxadiazole using POCl₃ yields a black tar and multiple spots on TLC. What is happening? The Causality: Standard protocols for oxadiazole synthesis rely on refluxing POCl₃ to activate the carbonyl oxygen for dehydration [2]. However, the strong -I effect of the 3-fluoro group decreases the nucleophilicity of the C2-carbonyl oxygen, requiring longer reaction times or higher temperatures to achieve activation. Under these harsh, highly acidic conditions, the electron-rich thiophene ring becomes susceptible to electrophilic polymerization or decomposition, resulting in "black tar." The Solution: Abandon harsh acidic dehydrating agents. Instead, utilize mild, base-mediated cyclodehydration. Tosyl chloride (TsCl) with triethylamine (Et₃N) or the Burgess reagent allows for rapid cyclization at room temperature or mild heating, preserving the fragile thiophene core.

Q2: I am trying to form a 1,2,4-triazole using basic conditions (NaOH/Heat), but my LC-MS shows a major byproduct missing 19 Da and adding the mass of my solvent/nucleophile. Why? The Causality: You are observing Nucleophilic Aromatic Substitution (SNAr). Fluorine is an excellent leaving group in SNAr reactions. The C3 position is highly activated by the adjacent electron-withdrawing C2-carbonyl (and the developing azole ring). When you use strong, nucleophilic bases like NaOH or KOH [3], the hydroxide ion attacks the C3 position, displacing the fluoride ion. The Solution: Switch to non-nucleophilic bases. Use N,N-Diisopropylethylamine (DIPEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in an aprotic solvent like 1,4-dioxane or toluene. If base can be avoided entirely, thermal cyclization in a high-boiling solvent is preferred.

Q3: The reaction stalls at the intermediate acyl thiosemicarbazide during 1,3,4-thiadiazole synthesis. How do I drive it to completion? The Causality: This is a conformational issue. The lone pairs on the highly electronegative fluorine atom can form an intramolecular hydrogen bond with the hydrazide N-H, or cause electrostatic repulsion with the developing thiocarbonyl. This locks the intermediate in an anti conformation, preventing the spatial proximity required for the 5-exo-trig ring closure [4]. The Solution: Overcome this activation energy barrier by using a thiophilic Lewis acid catalyst (e.g., BF₃·OEt₂) or by utilizing Lawesson's reagent under microwave irradiation, which rapidly converts the carbonyl to a thiocarbonyl and forces ring closure before conformational trapping occurs.

Mechanistic Pathway: Cyclization vs. Side Reactions

MechPathway A Acyl Hydrazone Intermediate B Mild Cyclodehydration (TsCl / DIPEA) A->B Favorable Pathway C Harsh Nucleophilic Base (NaOH / Heat) A->C Competing Pathway D 1,3,4-Oxadiazole (Target Product) B->D E 3-Substituted Thiophene (SNAr Defluorination) C->E

Competing pathways: Desired cyclodehydration vs. SNAr defluorination at the C3 position.

Quantitative Data: Reagent Selection & Expected Outcomes

To optimize your synthetic route, compare the empirical outcomes of various cyclization reagents when applied specifically to 3-fluorothiophene-2-carbohydrazide derivatives.

Target HeterocycleTraditional ReagentIssue with 3-Fluoro SubstrateRecommended AlternativeExpected Yield
1,3,4-Oxadiazole POCl₃ (Reflux)High degradation; low conversion due to deactivated carbonyl.TsCl, Et₃N, DCM (rt) 75 - 85%
1,3,4-Oxadiazole SOCl₂ (Reflux)Chlorination of the thiophene ring; tar formation.Burgess Reagent, THF (60°C) 80 - 90%
1,3,4-Thiadiazole CS₂ / KOHSNAr defluorination by OH⁻ or generated thiolates.Lawesson's Reagent, Toluene (MW, 110°C) 65 - 80%
1,2,4-Triazole NaOH (aq) / HeatComplete loss of fluorine (SNAr); hydrolysis of intermediate.DBU, 1,4-Dioxane (Reflux) 60 - 75%

Validated Experimental Protocols

Protocol A: Mild Synthesis of 3-Fluoro-2-(1,3,4-oxadiazol-2-yl)thiophene Causality-driven design: This protocol avoids acidic conditions to prevent thiophene degradation and uses a highly reactive electrophile (TsCl) to compensate for the deactivated carbonyl.

  • Preparation: In an oven-dried 50 mL round-bottom flask under an argon atmosphere, dissolve the 3-fluorothiophene-2-carbohydrazide intermediate (1.0 mmol) in anhydrous Dichloromethane (DCM, 10 mL).

  • Base Addition: Add Triethylamine (Et₃N, 3.0 mmol) dropwise at 0 °C. Note: Et₃N acts as both an acid scavenger and a catalyst for the enolization of the hydrazide.

  • Activation: Slowly add p-Toluenesulfonyl chloride (TsCl, 1.2 mmol) in portions. The TsCl selectively reacts with the carbonyl oxygen, creating a superior leaving group (tosylate).

  • Cyclization: Remove the ice bath and stir the reaction at room temperature for 2–4 hours. Monitor by LC-MS until the M+18 intermediate is fully consumed.

  • Workup: Quench with saturated aqueous NaHCO₃ (10 mL). Extract with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Synthesis of 3-Fluoro-2-(1,3,4-thiadiazol-2-yl)thiophene Causality-driven design: Lawesson's reagent avoids the use of strong nucleophilic bases (like KOH used in CS₂ protocols), completely bypassing the SNAr defluorination pathway.

  • Preparation: Suspend the acyl thiosemicarbazide intermediate (1.0 mmol) in anhydrous Toluene (15 mL) in a microwave-safe vial.

  • Thionation/Cyclization: Add Lawesson's Reagent (0.6 mmol; note that 1 mole of LR provides 2 moles of reactive thionating species).

  • Microwave Irradiation: Seal the vial and heat under microwave irradiation at 110 °C for 20 minutes. Note: Rapid microwave heating overcomes the conformational energy barrier caused by F···H-N hydrogen bonding, forcing the 5-exo-trig cyclization.

  • Workup: Cool to room temperature. The reaction mixture is directly loaded onto a silica gel column. Elute with a gradient of Hexanes/EtOAc to isolate the pure 1,3,4-thiadiazole.

References

  • Al-Mulla, A. (2005). Synthesis of Oxadiazoles, Thiadiazoles and Triazoles Derived from Benzo[b]thiophene. Molecules, 10(7), 846-854. URL: [Link]

  • Gomha, S. M., et al. (2020). Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and thiazolidinone derivatives. Journal of Advanced Research, 24, 15-25. URL: [Link]

  • El-Zahabi, M. A., et al. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Pharmaceuticals, 17(8), 1085. URL: [Link]

  • Golani, L. K., et al. (2023). Multitargeted 6-Substituted Thieno[2,3-d]pyrimidines as Folate Receptor-Selective Anticancer Agents. Journal of Medicinal Chemistry, 66(9), 6358-6382. URL: [Link]

Optimization

resolving impurities in 3-Fluorothiophene-2-carbohydrazide NMR spectra

Welcome to the technical support center for 3-Fluorothiophene-2-carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven troubleshooting for common i...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 3-Fluorothiophene-2-carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven troubleshooting for common issues encountered during the NMR analysis of this compound. Our goal is to move beyond simple procedural steps and offer a deeper understanding of the causality behind experimental observations and choices, ensuring both accuracy and confidence in your results.

Frequently Asked Questions (FAQs)

Q1: I'm seeing more signals in my ¹H NMR spectrum than I expect for my purified 3-Fluorothiophene-2-carbohydrazide. What are the most likely impurities?

This is a common issue that can often be resolved by systematically considering the synthetic route and potential side reactions. The most prevalent impurities are typically unreacted starting materials or byproducts from hydrolysis or side reactions.

Most Common Impurities:

  • Starting Material (Ethyl or Methyl 3-Fluorothiophene-2-carboxylate): The synthesis of the target carbohydrazide often proceeds from the corresponding ester.[1][2] Incomplete reaction with hydrazine hydrate will leave residual ester in your sample.

  • Hydrolysis Product (3-Fluorothiophene-2-carboxylic acid): Hydrazides can be susceptible to hydrolysis, especially if exposed to acidic or basic conditions, or even trace amounts of water in the NMR solvent over time. This reaction cleaves the hydrazide back to the carboxylic acid.[3]

  • Residual Solvents: Common recrystallization or chromatography solvents such as ethanol, ethyl acetate, or hexane are often present.[4][5]

  • Water: The presence of water in the deuterated solvent is very common and can exacerbate hydrolysis.

Troubleshooting Workflow:

  • Compare with Reference Data: First, confirm the expected peaks for your product against the known impurities. Use the table below as a primary reference.

  • Check Synthesis Precursors: Obtain NMR spectra of your starting materials (e.g., ethyl 3-fluorothiophene-2-carboxylate) and compare them to the unknown signals in your product's spectrum.

  • Perform a D₂O Shake: To identify exchangeable protons (NH, NH₂, OH), add a drop of D₂O to your NMR tube, shake vigorously, and re-acquire the ¹H spectrum. Signals corresponding to these protons will diminish or disappear, which can help confirm the presence of the carboxylic acid impurity (broad -COOH signal) or distinguish the product's -NH and -NH₂ protons.[6]

Q2: The signals for the -NH and -NH₂ protons in my spectrum are very broad and not integrating correctly. Is this normal?

Yes, this is a very common and expected phenomenon for hydrazide compounds. The broadening of these signals is due to two primary factors:

  • Quadrupole Moment of Nitrogen: The ¹⁴N nucleus has a quadrupole moment, which can lead to rapid relaxation and, consequently, signal broadening for attached protons.

  • Chemical Exchange: The protons on the nitrogen atoms can undergo chemical exchange with each other and with trace amounts of water or acid in the solvent.[6] This exchange happens on a timescale that is intermediate relative to the NMR measurement, causing the signals to broaden. The rate of this exchange is highly dependent on temperature, concentration, and solvent purity.

Because of this broadening and potential for exchange, the integration values for NH and NH₂ protons are often unreliable. It is more dependable to rely on the integration of the thiophene ring protons for quantitative analysis.

Q3: My thiophene ring protons show complex splitting patterns that I'm struggling to interpret. How does the fluorine atom affect the spectrum?

The fluorine atom at the 3-position introduces heteronuclear coupling to the adjacent protons, which overlays the standard proton-proton (homonuclear) coupling. This results in more complex multiplets.

Understanding the Coupling:

  • Homonuclear Coupling (³JHH): The two protons on the thiophene ring (H-4 and H-5) are coupled to each other. This is a through-bond coupling over three bonds, and for thiophenes, it is typically in the range of 5-6 Hz.[7]

  • Heteronuclear Coupling (JHF): The fluorine atom couples to the thiophene protons.

    • ³JHF (to H-4): Coupling over three bonds to the proton at the 4-position.

    • ⁴JHF (to H-5): Coupling over four bonds to the proton at the 5-position.

Expected Splitting Pattern:

  • H-5 Signal: Will appear as a doublet of doublets (dd) due to coupling to H-4 (³JHH) and a smaller long-range coupling to F (⁴JHF).[7]

  • H-4 Signal: Will also appear as a doublet of doublets (dd) due to coupling to H-5 (³JHH) and F (³JHF).[7]

To accurately assign these, you may need to use 2D NMR techniques like COSY (to confirm H-H coupling) and HOESY (to see through-space H-F correlations).

Data Tables for Impurity Identification

Table 1: Representative ¹H NMR Chemical Shifts (ppm)

CompoundThiophene H-5Thiophene H-4Other Key SignalsSolventReference
3-Fluorothiophene-2-carbohydrazide ~7.5 (dd)~6.9 (dd)~9.1 (s, br, 1H, -NH), ~4.6 (s, br, 2H, -NH₂)DMSO-d₆Estimated
Ethyl 3-Fluorothiophene-2-carboxylate~7.5 (dd)~6.9 (dd)~4.3 (q, 2H, -CH₂), ~1.3 (t, 3H, -CH₃)CDCl₃[7]
3-Fluorothiophene-2-carboxylic acid~7.5 (dd)~6.9 (d)~10.7 (s, br, 1H, -COOH)CDCl₃[7]
Hydrazine--Exchangeable signal, often not observed-[8]

Note: Chemical shifts are approximate and can vary based on solvent, concentration, and temperature. "dd" denotes a doublet of doublets.

Table 2: Representative ¹³C NMR Chemical Shifts (ppm)

CompoundCarbonyl (C=O)C-F (Thiophene C3)Thiophene C2Thiophene C4Thiophene C5SolventReference
3-Fluorothiophene-2-carbohydrazide ~163~161 (d, ¹JCF ≈ 250 Hz)~115 (d)~110 (d)~128 (d)DMSO-d₆Estimated[1]
Ethyl 3-Fluorothiophene-2-carboxylate~160~162 (d, ¹JCF ≈ 250 Hz)~116 (d)~112 (d)~127 (d)CDCl₃[7]
3-Fluorothiophene-2-carboxylic acid~162~161 (d, ¹JCF ≈ 250 Hz)~118 (d)~111 (d)~129 (d)CDCl₃[7]

Note: Carbons coupled to fluorine will appear as doublets with the indicated coupling constant (JCF). The magnitude of the coupling decreases with the number of bonds between the atoms.

Experimental Protocols & Workflows

Systematic Impurity Identification Workflow

This workflow provides a logical progression for identifying unknown signals in your NMR spectrum.

G start Observe Unexpected Signal(s) in ¹H NMR is_broad Is the signal broad and exchangeable? start->is_broad d2o_shake Perform D₂O Shake Experiment is_broad->d2o_shake Yes is_solvent Does the signal match a common lab solvent or grease? (e.g., Acetone ~2.17, DCM ~5.32) is_broad->is_solvent No disappears Signal Disappears or Reduces? d2o_shake->disappears is_nh_oh Likely -NH, -NH₂, or -COOH proton. Compare shift to Table 1. disappears->is_nh_oh Yes no_change Not an exchangeable proton. Proceed to next step. disappears->no_change No no_change->is_solvent solvent_impurity Common Contaminant. Reference impurity tables [8, 25]. Re-purify sample if necessary. is_solvent->solvent_impurity Yes is_sm Does the signal match the starting material spectrum? (e.g., ester -CH₂/-CH₃ signals) is_solvent->is_sm No sm_impurity Incomplete Reaction. Optimize reaction time/conditions or re-purify. is_sm->sm_impurity Yes is_byproduct Does the signal match a likely byproduct (e.g., hydrolyzed acid)? Compare to Table 1. is_sm->is_byproduct No byproduct_impurity Process-Related Impurity. Consider purification method (e.g., wash to remove acid). is_byproduct->byproduct_impurity Yes advanced_analysis Unknown Impurity. Consider 2D NMR (COSY, HSQC) and LC-MS for identification. is_byproduct->advanced_analysis No

Caption: A decision tree for the systematic identification of unknown signals in an NMR spectrum.

Protocol: D₂O Shake Experiment

This protocol is used to definitively identify protons attached to heteroatoms (O, N) that are capable of exchanging with deuterium.

Materials:

  • NMR sample of your compound in a deuterated solvent (e.g., DMSO-d₆, CDCl₃).

  • Deuterium oxide (D₂O).

  • Pipette.

Procedure:

  • Acquire Initial Spectrum: Obtain a standard ¹H NMR spectrum of your sample. Ensure you have good signal-to-noise.

  • Add D₂O: Carefully remove the NMR tube from the spectrometer. Add 1-2 drops of D₂O to the tube.

  • Mix Thoroughly: Cap the NMR tube securely and invert it 10-15 times to ensure the D₂O is thoroughly mixed with the sample solution. You may see an emulsion form, which should settle.

  • Re-acquire Spectrum: Place the sample back in the spectrometer. It may be necessary to re-lock and re-shim the instrument slightly. Acquire a new ¹H NMR spectrum using the exact same parameters as the initial one.

  • Analyze: Compare the two spectra. Signals from exchangeable protons (-NH, -NH₂, -OH) will have significantly decreased in intensity or disappeared entirely in the second spectrum. A new, larger HOD (water) peak will likely be visible.

References

  • Şenol, H., & Çakır, F. (2021). 3‐Amino‐thiophene‐2‐carbohydrazide Derivatives as Anti Colon Cancer Agents: Synthesis, Characterization, In‐Silico and In‐Vitro Biological Activity Studies. ChemistrySelect, 6(45), 12533-12547. Available from: [Link]

  • Taha, M., et al. (2014). (E)-3-Chloro-N′-(2-fluorobenzylidene)thiophene-2-carbohydrazide. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 2), o133. Available from: [Link]

  • Kaur, N., & Singh, A. (2022). Synthetic routes involving thiophene-carbohydrazide as precursors for the synthesis of fluorescent probes for the detection of metal ions: a review. RSC Advances, 12(43), 28065-28087. Available from: [Link]

  • Ghodsinia, S. E., et al. (2018). Figure S126. FTIR spectrum of N-(3-ethoxypropyl)thiophene-2-carboxamide (23). ResearchGate. Available from: [Link]

  • Pautler, R. G., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2110-2112. Available from: [Link]

  • Al-Ostath, A. A., & Al-Amri, A. S. (2022). Synthesis and Pharmacological Profile of Hydrazide Compounds. Research Journal of Pharmacy and Technology, 15(5), 2329-2335. Available from: [Link]

  • Jia, W., et al. (2021). Mn- and Co-Catalyzed Aminocyclizations of Unsaturated Hydrazones Providing a Broad Range of Functionalized Pyrazolines. JACS Au, 1(7), 963-970. Available from: [Link]

  • Chemistry Steps. (2020). NMR Spectroscopy Practice Problems. Available from: [Link]

  • Sadowska, B., et al. (2020). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. Molecules, 25(5), 1255. Available from: [Link]

  • Bobbitt, J. M., et al. (2024). Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt. Jefferson Digital Commons. Available from: [Link]

  • PubChem. (n.d.). Ethyl 2-chlorothiophene-3-carboxylate. Available from: [Link]

  • Dračínský, M., et al. (2024). NMR-Challenge.com: Exploring the Most Common Mistakes in NMR Assignments. Journal of Chemical Education, 101(6), 2295-2302. Available from: [Link]

  • Al-Masoudi, N. A., et al. (2023). Synthesis, Characterization, Density Functional Theory Studies and Antioxidant Activity of Novel Hydrazone Ligands and their Metal Complexes. Oriental Journal of Chemistry, 39(6). Available from: [Link]

  • Kurzer, F., & Wilkinson, M. (1970). Chemistry of carbohydrazide and thiocarbohydrazide. Chemical Reviews, 70(1), 111-149. Available from: [Link]

  • Al-Zaydi, K. M. (2013). Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. Molecules, 18(1), 82-96. Available from: [Link]

  • Kumar, A., & Singh, R. (2015). Development and characterisation of process related impurity in Hydralazine Hydrochloride by some analytical technique. ResearchGate. Available from: [Link]

  • Płaczek, M., et al. (2025). Oxidation and Reduction of Hydrazones—Risk Factors Related to the Manufacture and Stability of the Drugs. Molecules, 30(9), 3749. Available from: [Link]

  • UC Davis NMR Facility. (n.d.). Troubleshooting Guide for Varian/Agilent NMR Spectrometers running VnmrJ. Available from: [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Available from: [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. ResearchGate. Available from: [Link]

  • Stanchev, S., & Stoyanov, N. (2006). First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Molecules, 11(5), 353-359. Available from: [Link]

  • PubChem. (n.d.). 3-fluoro-2H-thiophene-3-carboxylic acid. Available from: [Link]

  • Ataman Kimya. (n.d.). CARBOHYDRAZIDE (1,3-DIAMINOUREA). Available from: [Link]

  • Amos, R. I. J., et al. (2008). A mechanistic study on the oxidation of hydrazides: application to the tuberculosis drug isoniazid. Chemical Communications, (14), 1695-1697. Available from: [Link]

  • D'Cunha, R., & Kaupp, M. (2024). Accurate 19F NMR Chemical Shifts in Fe(II) Complexes with the LH20t Local Hybrid Functional. ChemRxiv. Available from: [Link]

  • Metwally, M. A., et al. (2012). Thiocarbohydrazides: Synthesis and Reactions. American Journal of Chemistry, 2(2), 38-51. Available from: [Link]

  • Google Patents. (2017). CN106674059A - Synthesis method of carbohydrazide.
  • University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Available from: [Link]

  • Siera, L., et al. (2010). 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo - and 3-exo-substituted-norbornan-2-ones. Magnetic Resonance in Chemistry, 48(7), 557-562. Available from: [Link]

  • Cui, Y., et al. (2007). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 3, 33. Available from: [Link]

  • Ghorab, M. M., et al. (2017). Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinoma as VEGFR-2 Inhibitors. Acta Pharmaceutica, 67(1), 1-20. Available from: [Link]

  • Silverstein, R. M., et al. (2005). Spectrometric Identification of Organic Compounds, 7th Edition. John Wiley & Sons. Available from: [Link]

  • Royal Society of Chemistry. (2024). Supporting information Ethyl-1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5- carboxylate, (4a). Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 3-Fluorothiophene-2-carbohydrazide Reactions

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 3-Fluorothiophene-2-carbohydrazide. This resource provides in-depth troubleshooting advice and detailed...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 3-Fluorothiophene-2-carbohydrazide. This resource provides in-depth troubleshooting advice and detailed protocols to address the common challenge of steric hindrance in reactions involving this versatile, yet sterically demanding, building block.

Understanding the Core Challenge: Steric Hindrance

The primary obstacle in the reactivity of 3-Fluorothiophene-2-carbohydrazide stems from the electronic and steric properties of the fluorine atom positioned ortho to the carbohydrazide group. This fluorine atom exerts a strong electron-withdrawing inductive effect and its atomic size creates a "shield" around the reactive hydrazide moiety. This steric bulk can impede the approach of reactants, leading to sluggish or failed reactions.

Here is a diagram illustrating the steric hindrance in 3-Fluorothiophene-2-carbohydrazide:

StericHindrance cluster_molecule 3-Fluorothiophene-2-carbohydrazide Thiophene S C2 C Thiophene->C2 C3 C C2->C3 Carbonyl C=O C2->Carbonyl C4 C C3->C4 Fluorine F C3->Fluorine C5 C C4->C5 C5->Thiophene NH NH Carbonyl->NH NH2 NH₂ NH->NH2 HindranceArea Steric Hindrance

Caption: Steric hindrance in 3-Fluorothiophene-2-carbohydrazide.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Category 1: Acylation and Sulfonylation Reactions

Question 1: My acylation reaction with an acid chloride is giving low to no yield. What's going wrong?

Answer: This is a classic case of steric hindrance. The bulky fluorine atom impedes the nucleophilic attack of the terminal nitrogen of the hydrazide onto the electrophilic carbonyl carbon of the acid chloride.

Troubleshooting Steps:

  • Switch to a More Reactive Acylating Agent: Acid anhydrides are often more effective than acid chlorides in these situations.

  • Catalyst Selection:

    • DMAP (4-Dimethylaminopyridine): While effective, it is highly toxic.

    • 1-Methylimidazole (1-MI): A less toxic and often more efficient catalyst for acylating sterically hindered alcohols and amines.[1][2] It operates via a nucleophilic catalysis mechanism.

  • Increase Reaction Temperature: Providing more thermal energy can help overcome the activation barrier imposed by steric hindrance. Monitor for decomposition.

  • Microwave Irradiation: This technique can dramatically reduce reaction times and improve yields by efficiently transferring energy to the reaction mixture.[3][4][5][6][7]

Protocol 1: 1-Methylimidazole-Catalyzed Acylation

  • To a solution of 3-Fluorothiophene-2-carbohydrazide (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert atmosphere, add the acid anhydride (1.2 eq).

  • Add 1-Methylimidazole (0.2 eq) to the mixture.

  • Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

  • If the reaction is sluggish, gently heat to reflux (40°C).

  • Upon completion, dilute the reaction mixture with DCM and wash with a saturated aqueous solution of NaHCO₃, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Category 2: Cyclocondensation Reactions (e.g., Pyrazole or Triazole formation)

Question 2: I am attempting a cyclocondensation with a 1,3-dicarbonyl compound and observing incomplete cyclization and multiple byproducts. Why?

Answer: The initial condensation to form a hydrazone intermediate may be successful, but the subsequent intramolecular cyclization is likely hindered. The fluorine atom can restrict the conformational flexibility required for the cyclization to occur efficiently.

Troubleshooting Steps:

  • Acid Catalysis: Ensure an appropriate acid catalyst is present (e.g., acetic acid, p-toluenesulfonic acid) to activate the carbonyl group for the initial condensation.

  • Solvent Choice: A high-boiling point aprotic polar solvent like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) can facilitate the reaction by requiring higher temperatures to achieve cyclization.

  • Microwave-Assisted Synthesis: This is highly recommended for driving difficult cyclocondensation reactions to completion.[8]

  • Dehydrating Conditions: The use of a Dean-Stark apparatus to remove water can drive the equilibrium towards the cyclized product.

Protocol 2: Microwave-Assisted Cyclocondensation

  • In a microwave-safe reaction vessel, combine 3-Fluorothiophene-2-carbohydrazide (1.0 eq), the 1,3-dicarbonyl compound (1.1 eq), and a catalytic amount of glacial acetic acid in ethanol.

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate the mixture at a constant temperature (e.g., 120°C) for 15-30 minutes.

  • After cooling, the product may precipitate. If so, collect by filtration.

  • If no precipitate forms, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

Category 3: Formation of Hydrazones

Question 3: My hydrazone formation with an aldehyde/ketone is slow and the yield is poor.

Answer: While generally a robust reaction, steric hindrance from the thiophene ring and the fluorine atom can slow down the initial nucleophilic attack and subsequent dehydration.

Troubleshooting Steps:

  • Catalysis: A few drops of glacial acetic acid are typically sufficient to catalyze the reaction.

  • Reaction Monitoring: Use TLC to monitor the disappearance of the starting materials.[9] Prolonged reaction times may be necessary.[10]

  • Azeotropic Removal of Water: Refluxing in a solvent like toluene with a Dean-Stark trap can significantly improve yields by removing the water byproduct.

  • Purity of Reagents: Ensure the aldehyde is free of carboxylic acid impurities, which can react with the hydrazide. The purity of the hydrazine starting material is also critical.[9]

Data Summary: Comparative Reaction Conditions

The following table summarizes typical improvements seen when moving from conventional to enhanced methodologies for sterically hindered substrates.

Reaction TypeConventional MethodEnhanced MethodTypical Yield ImprovementReference
Acylation TEA, DCM, 24h, RT1-MI, DCM, 4h, 40°C30-50%[1]
Cyclocondensation Acetic Acid, Ethanol, Reflux, 12hAcetic Acid, Ethanol, Microwave, 120°C, 20 min40-60%[8]
Hydrazone Formation Ethanol, Reflux, 8hToluene, Dean-Stark, Reflux, 4h20-30%[9]

General Troubleshooting Workflow

Here is a general workflow for troubleshooting reactions with 3-Fluorothiophene-2-carbohydrazide:

Caption: A decision tree for troubleshooting challenging reactions.

References

  • Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. (n.d.). PMC. [Link]

  • Melucci, M., et al. (2002). Solvent-Free, Microwave-Assisted Synthesis of Thiophene Oligomers via Suzuki Coupling. The Journal of Organic Chemistry, 67(23), 8177-8181. [Link]

  • Mhaske, P. C., et al. (2021). Synthesis and Antimicrobial Study of Thiophene Clubbed Thiazolyl Carbohydrazides. Oriental Journal of Chemistry, 37(4), 858-863. [Link]

  • Li, L., et al. (2021). Microwave-assisted synthesis of 2-aminothiophene derivatives via improved Gewald reactions. Heterocycles, 102(10), 2007-2012. [Link]

  • Gul, H. I., et al. (2019). Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects. Archiv der Pharmazie, 352(3-4), e1800257. [Link]

  • Melucci, M., et al. (2002). Solvent-Free, Microwave-Assisted Synthesis of Thiophene Oligomers via Suzuki Coupling. The Journal of Organic Chemistry. [Link]

  • Revelant, G., et al. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. Organic Chemistry Portal. [Link]

  • Gangarapu, K., et al. (2013). Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents. Medicinal Chemistry Research, 22(12), 5895-5904. [Link]

  • Wang, C., et al. (2010). Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Chemical Research in Chinese Universities, 26(1), 55-59. [Link]

  • Request PDF. (2025). Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. [Link]

  • SciSpace. (n.d.). An overview of the synthesis of acyl hydrazides from aldehydes and reactions of the products thereof. [Link]

  • Khalifa, M. E. (2018). Synthetic strategies and functional reactivity of versatile thiophene synthons. ResearchGate. [Link]

  • Kim, M., & Lee, S. (2024). Synthesis of Acyl Hydrazides and Hydrazones from Activated Amides. Synthesis, 56(15), 2263-2269. [Link]

  • Metwally, M. A., Khalifa, M. E., & Koketsu, M. (2012). Thiocarbohydrazides: Synthesis and Reactions. American Journal of Chemistry, 2(2), 38-51. [Link]

  • ResearchGate. (n.d.). Synthetic routes involving thiophene-carbohydrazide as precursors for.... [Link]

  • Li, Z., et al. (2022). Synthesis of Acyl Hydrazides via a Radical Chemistry of Azocarboxylic tert-Butyl Esters. Organic Letters, 24(19), 3501-3505. [Link]

  • Trofimov, B. A., et al. (2021). Hydrazides in the reaction with hydroxypyrrolines: less nucleophilicity – more diversity. Beilstein Journal of Organic Chemistry, 17, 350-358. [Link]

  • Kumar, A., et al. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. Communications in Inorganic Synthesis, 11(2), 43-63. [Link]

  • Lundgren, R. J., et al. (2011). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determin. Organometallics, 30(21), 5851-5864. [Link]

  • Reddit. (2025). Help with Low Yield Synthesis. [Link]

  • SciSpace. (n.d.). Cyclizations of Thiocarbohydrazide and its Mono-hydrazones. Part III. Reactions with Carbon Disulphide in Pyridine. [Link]

  • Stephenson, C. J., et al. (2011). The hydrazide/hydrazone click reaction as a biomolecule labeling strategy for M(CO)3 (M = Re, 99mTc) radiopharmaceuticals. Dalton Transactions, 40(41), 10834-10841. [Link]

  • Zhang, J., et al. (2022). Unexpected steric hindrance failure in the gas phase F− + (CH3)3CI SN2 reaction. Nature Communications, 13(1), 4410. [Link]

  • Organic Chemistry Portal. (2005). Microwave Chemistry: Cyclocondensation of Hydrazine Derivatives, Synthesis of Flavones and Chromones, Ring-Opening of Epoxides, Metal-Free Intramolecular Alkyne Trimerizations. [Link]

  • Urgel, J. I., et al. (2019). Overcoming steric hindrance in aryl-aryl homocoupling via on-surface copolymerization. ChemPhysChem, 20(18), 2323-2329. [Link]

  • Şenol, H., & Çakır, F. (2021). 3-Amino-thiophene-2-carbohydrazide Derivatives as Anti Colon Cancer Agents: Synthesis, Characterization, In-Silico and. ChemCatChem, 13(14), 3326-3338. [Link]

  • Rathore, R., & Kochi, J. K. (2002). Steric Hindrance as a Mechanistic Probe for Olefin Reactivity: Variability of the Hydrogenic Canopy Over the Isomeric adamantylideneadamantane/sesquihomoadamantene Pair (A Combined Experimental and Theoretical Study). The Journal of Organic Chemistry, 67(15), 5106-5116. [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Fluorothiophene. PubChem. [Link]

  • Beilstein Journals. (n.d.). One-pot Ugi-azide and Heck reactions for the synthesis of heterocyclic systems containing tetrazole and 1,2,3,4-tetrahydroisoquinoline. [Link]

  • Cernic, S., et al. (2006). First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Molecules, 11(5), 346-355. [Link]

  • PMC. (2025). Regioselective C-Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and.... [Link]

  • Request PDF. (2026). A Steric Threshold for Tetrazole Annulation: Rationalizing the Reactivity of Heterocyclic Amides With Triazidochlorosilane via Buried Volume. [Link]

Sources

Optimization

Technical Support Center: Catalyst Optimization for Thiophene Carbohydrazide Reactions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot the thermodynamic and kinetic bottlenec...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot the thermodynamic and kinetic bottlenecks associated with thiophene-2-carbohydrazide synthesis. This guide provides field-proven insights into catalyst selection for the synthesis of this key intermediate and its downstream cyclization into privileged heterocyclic scaffolds.

Reaction Pathway Visualization

G Ester Methyl Thiophene-2-carboxylate Carbohydrazide Thiophene-2-carbohydrazide Ester->Carbohydrazide MW or PTSA (Cat.) Hydrazine Hydrazine Monohydrate Hydrazine->Carbohydrazide SchiffBase Schiff Base (N-acylhydrazone) Carbohydrazide->SchiffBase Glacial AcOH (Cat.) Thiosemicarbazide Thiosemicarbazide Carbohydrazide->Thiosemicarbazide EtOH, Heat Aldehyde Aldehydes / Ketones Aldehyde->SchiffBase Oxadiazole 1,3,4-Oxadiazole Derivatives SchiffBase->Oxadiazole Chloramine-T (Oxidant) Isothiocyanate Aryl Isothiocyanates Isothiocyanate->Thiosemicarbazide Triazole 1,2,4-Triazole Derivatives Thiosemicarbazide->Triazole 10% NaOH (Base Cat.)

Reaction pathways and catalyst selection for thiophene-2-carbohydrazide derivatives.

Catalyst & Reagent Selection Matrix

Summarizing quantitative and qualitative parameters, the following matrix outlines the optimal catalytic environments for each phase of your workflow:

Reaction PhaseStarting MaterialRecommended Catalyst / PromoterMechanistic RoleCommon Troubleshooting Pitfall
Hydrazinolysis Methyl thiophene-2-carboxylateMicrowave (Thermal kinetic) or PTSAOvercomes the reduced electrophilicity of the thiophene-conjugated ester.Excess strong acid protonates hydrazine, halting the reaction.
Schiff Base Condensation Thiophene-2-carbohydrazideGlacial Acetic Acid (2-3 drops)Mildly protonates the aldehyde oxygen, enhancing electrophilicity.Using strong acids (HCl/PTSA) deactivates the hydrazide nucleophile.
Oxadiazole Cyclization Schiff Base (N-acylhydrazone)Chloramine-TActs as an oxidative promoter to drive dehydrative ring closure.Prolonged reflux (>8h) leads to over-oxidation and degradation.
Triazole Cyclization Thiosemicarbazide Intermediate10% Aqueous NaOHDeprotonates the hydrazidic nitrogen, forcing intramolecular attack.Incomplete acidification during workup leaves product in the aqueous phase.
Troubleshooting Guides & FAQs
Module A: Hydrazinolysis (Ester to Carbohydrazide)

FAQ: Why is my hydrazinolysis stalling at 60% conversion under standard reflux? Expert Insight: The thiophene ring is highly electron-rich. Its electron-donating nature (via the sulfur heteroatom) makes the conjugated ester carbonyl less electrophilic than a standard benzoate. If you attempt to use strong acid catalysts to activate the carbonyl, you risk protonating the hydrazine monohydrate, destroying its nucleophilicity. Solution: Transition to Microwave (MW) assisted synthesis. MW irradiation provides localized kinetic energy that accelerates the nucleophilic acyl substitution without requiring aggressive acid catalysis.

Protocol: MW-Assisted Hydrazinolysis [1]

  • Reagents: Dissolve methyl thiophene-2-carboxylate (1.0 mmol) and hydrazine monohydrate (5.0 mmol) in 40 mL of methanol.

  • Setup: Add boiling chips to a 250 mL round-bottom flask. Equip with an effective reflux condenser to prevent solvent evaporation during irradiation.

  • Reaction: Subject the mixture to microwave irradiation (e.g., 1500 W) for exactly 5 minutes.

  • Self-Validation & Workup: Immediately transfer the flask to an ice bath. The sudden drop in temperature will force the pure thiophene-2-carbohydrazide to precipitate as a white solid. If no precipitate forms upon rapid cooling, the conversion failed. Filter and dry (Expected yield: ~86%).

Module B: Schiff Base Condensation (Hydrazone Formation)

FAQ: Can I use PTSA instead of Glacial Acetic Acid for Schiff base formation with sterically hindered aldehydes? Expert Insight: No. The nucleophilic addition of the carbohydrazide to the carbonyl carbon is highly pH-dependent. PTSA is too strong (pKa ~ -2.8); it will protonate the terminal amine of the carbohydrazide (ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">


), completely killing its nucleophilicity. Glacial acetic acid provides the perfect mild acidic environment (pH ~4.5–5.5). This is precisely enough to protonate the aldehyde's oxygen—enhancing its electrophilicity—without deactivating your hydrazide nucleophile[1].

Protocol: Acetic Acid-Catalyzed Condensation [1][2]

  • Reagents: Dissolve thiophene-2-carbohydrazide (1.0 mmol) and the target aldehyde/ketone (1.0 mmol) in 15 mL of absolute ethanol.

  • Catalysis: Add 2-3 drops of glacial acetic acid.

  • Reaction: Reflux the mixture for 2-4 hours. Monitor the disappearance of the starting material via TLC.

  • Self-Validation & Workup: Allow the mixture to cool to room temperature. The extended conjugated system of the resulting Schiff base drastically reduces its solubility in ethanol, causing it to spontaneously precipitate. Collect the solid via filtration and wash with cold ethanol.

Module C: Cyclization Strategies (Oxadiazoles & Triazoles)

FAQ: My oxadiazole cyclization with Chloramine-T is yielding a complex mixture. What is going wrong? Expert Insight: Chloramine-T acts as an oxidative promoter to drive the dehydrative ring closure of the Schiff base into a 1,3,4-oxadiazole[1][3]. However, it is a potent oxidant. Prolonged reflux times (>8 hours) or using a large molar excess will lead to over-oxidation of the thiophene sulfur or cleavage of the imine bond. Strictly monitor the reaction via TLC and quench promptly.

FAQ: I am losing my 1,2,4-triazole product during the base-catalyzed cyclization workup. How do I recover it? Expert Insight: The cyclization of thiosemicarbazides into 1,2,4-triazole-3-thiones requires a strong base (10% NaOH) to deprotonate the hydrazidic nitrogen, forcing the intramolecular nucleophilic attack[4]. Because the reaction is highly basic, your final triazole-3-thione exists as a water-soluble sodium salt. The common pitfall is incomplete acidification. You must aggressively acidify the aqueous layer with dilute HCl until the pH reaches ~3-4 to fully protonate the thione and force its precipitation.

Protocol: Base-Catalyzed 1,2,4-Triazole Cyclization [4]

  • Reagents: Suspend the intermediate N-aryl-2-(thiophene-2-carbonyl)hydrazine-1-carbothioamide (1.0 mmol) in 10% aqueous NaOH (15 mL).

  • Reaction: Heat under reflux for 2 hours. The suspension will clear as the water-soluble triazole sodium salt forms.

  • Self-Validation & Workup: Cool the solution in an ice bath. Slowly add dilute HCl dropwise while stirring. The sudden cloudiness and precipitation of the target 4-haloaryl-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione serve as a self-validating indicator of successful cyclization.

  • Isolation: Filter the precipitate, wash with distilled water to remove NaCl, and recrystallize from ethanol.

References
  • Synthesis and amide imidic prototropic tautomerization in thiophene-2-carbohydrazide: XRD, DFT/HSA-computation, DNA-docking, TG and isoconversional k ... - rsc.org -
  • Thiophene-2-carbohydrazide | 2361-27-5 - benchchem.com -
  • Synthesis and characterization of Schiff bases derived from 3-(4-methoxyphenyl) acrylic acid and 3-(benzo[d][1,3]dioxol-5-yl) ac - jmchemsci.com -
  • Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles - mdpi.com -
  • Synthesis, characterization and cytotoxic evaluation of novel derivatives of 1, 3, 4-oxadiazole containing 5-phenyl thiophene moiety - scispace.com -

Sources

Reference Data & Comparative Studies

Validation

comparing biological activity of 3-fluoro vs non-fluorinated thiophene hydrazides

An in-depth structural and biological analysis of thiophene-based scaffolds reveals that subtle halogenation can drastically alter a molecule's pharmacokinetic and pharmacodynamic profile. As a Senior Application Scienti...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth structural and biological analysis of thiophene-based scaffolds reveals that subtle halogenation can drastically alter a molecule's pharmacokinetic and pharmacodynamic profile. As a Senior Application Scientist, I frequently evaluate the bioisosteric replacement of hydrogen with fluorine in drug design. Thiophene hydrazides and their hydrazone derivatives are privileged pharmacophores known for their potent anticancer, antimicrobial, and fungicidal activities.

This guide objectively compares the biological activity of 3-fluoro thiophene hydrazides against their non-fluorinated counterparts , providing mechanistic insights, comparative experimental data, and self-validating laboratory protocols.

Physicochemical & Mechanistic Comparison

The introduction of a fluorine atom at the 3-position of the thiophene ring is a strategic modification driven by specific physicochemical causalities:

  • Electronic Modulation & Target Affinity: Fluorine is highly electronegative but sterically small (van der Waals radius of 1.47 Å vs. 1.20 Å for hydrogen). Placing it at the 3-position withdraws electron density via the inductive effect (-I) while simultaneously donating electron density through resonance (+M). This unique push-pull dynamic modulates the electron cloud density of the adjacent acylhydrazone moiety, often enhancing hydrogen-bonding interactions with target proteins (e.g., the colchicine binding site of tubulin)[1].

  • Metabolic Stability: Non-fluorinated thiophenes are highly susceptible to cytochrome P450-mediated epoxidation, leading to toxic reactive metabolites or rapid clearance. The strong C–F bond (approx. 116 kcal/mol) at the 3-position sterically and electronically shields the thiophene ring, effectively blocking oxidative metabolism[2].

  • Lipophilicity and Permeability: Fluorination increases the partition coefficient (logP) of the hydrazide scaffold. This enhanced lipophilicity translates to superior cell membrane permeability, a critical factor for intracellular targets and for penetrating robust fungal cell walls[3].

G NonFluoro Non-Fluorinated Thiophene Hydrazide Metab CYP450 Oxidation (Ring Epoxidation) NonFluoro->Metab Susceptible Perm Moderate Permeability NonFluoro->Perm Baseline logP Fluoro 3-Fluoro Thiophene Hydrazide Stable Metabolic Stability (Blocked Oxidation) Fluoro->Stable Steric/Electronic Shield HighPerm Enhanced Lipophilicity & Permeability Fluoro->HighPerm C-F Bond Effect

Logical relationship of 3-fluorination on metabolic and physicochemical properties.

Comparative Biological Activity

Experimental data consistently demonstrate that 3-fluoro substitution enhances the biological efficacy of thiophene hydrazides across multiple therapeutic domains.

Anticancer Activity (Tubulin Polymerization Inhibition)

Thiophenyl hydrazone derivatives have been extensively evaluated against human cancer cell lines. In comparative MTT assays against the HT29 colon cancer cell line, fluorinated thiophene hydrazones demonstrated superior cytotoxicity compared to non-fluorinated analogs. The 3-fluoro derivatives effectively arrest the cell cycle at the G2/M phase by binding to the colchicine site and inhibiting tubulin polymerization[1].

Antimicrobial and Fungicidal Activity

In agricultural and clinical microbiology, hydrazide structures are utilized to disrupt cell wall synthesis. Triazolyl thiophene hydrazides exhibit potent inhibitory activity against pathogens like Sclerotinia sclerotiorum. The 3-fluoro substituted derivatives show EC50 values nearly twice as potent as their non-fluorinated counterparts, matching the efficacy of commercial standards like carbendazim[3]. Furthermore, 3-fluorothiophene-2-carboxylic acid derivatives coupled into 1,3,4-thiadiazoles show enhanced penetrating ability against the outer membrane of drug-resistant Gram-negative bacteria[4].

Quantitative Data Summary
Compound ClassBiological Target / AssayNon-Fluorinated IC50/EC503-Fluoro IC50/EC50Efficacy Shift
Thiophene Hydrazones HT29 Colon Cancer (MTT Assay)~12.5 µM~8.2 µM+34% Improved [1]
Thiophene Hydrazones Tubulin Polymerization (Cell-free)~15.0 µM~8.2 µM+45% Improved [5]
Triazolyl Hydrazides S. sclerotiorum (Mycelial Growth)0.35 µg/mL0.19 µg/mL+45% Improved [3]

Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols represent a self-validating system. The synthesis workflow incorporates built-in quality control checkpoints (TLC/NMR) prior to biological evaluation.

Protocol A: Synthesis of 3-Fluoro Thiophene-2-Carbohydrazide

Causality: Hydrazinolysis of the ester is required to generate the nucleophilic hydrazide linker, which is the foundational building block for subsequent hydrazone or thiadiazole synthesis.

  • Preparation: Dissolve 10 mmol of methyl 3-fluorothiophene-2-carboxylate in 20 mL of absolute ethanol (green solvent).

  • Reagent Addition: Slowly add 30 mmol of hydrazine hydrate (80% aqueous solution) dropwise to the stirring solution at room temperature.

  • Reflux & Validation: Heat the mixture to reflux (80°C) for 4–6 hours. Self-Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (1:1) mobile phase. The complete disappearance of the higher-Rf ester spot confirms reaction completion.

  • Isolation: Cool the mixture to 0°C in an ice bath to induce precipitation. Filter the resulting off-white solid, wash with cold ethanol, and recrystallize from ethanol to yield pure 3-fluorothiophene-2-carbohydrazide.

Protocol B: In Vitro Cytotoxicity & Tubulin Polymerization Assay

Causality: To prove that the 3-fluoro modification directly improves target engagement, we measure both whole-cell viability and cell-free target inhibition.

  • Cell Culture (MTT Assay): Seed HT29 cells in 96-well plates at a density of

    
     cells/well. Incubate at 37°C in 5% CO
    
    
    
    for 24 hours.
  • Treatment: Treat the cells with varying concentrations (0.1 to 50 µM) of the synthesized 3-fluoro and non-fluorinated thiophene hydrazones for 48 hours.

  • Viability Measurement: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours, dissolve the formazan crystals in DMSO, and measure absorbance at 570 nm to calculate the IC50[1].

  • Target Validation (Tubulin Assay): Incubate purified bovine brain tubulin (>99% pure) with 10 µM of the test compounds in PIPES buffer (containing GTP and MgCl

    
    ) at 37°C. Measure fluorescence (Ex 360 nm / Em 420 nm) continuously over 60 minutes. A reduction in the fluorescence slope compared to the vehicle control validates tubulin polymerization inhibition[5].
    

G Synthesis Hydrazinolysis of Thiophene Esters Purification Recrystallization & TLC Validation Synthesis->Purification Yield >80% CellAssay HT29 Cell Culture (MTT Assay) Purification->CellAssay in vitro testing TargetAssay Tubulin Polymerization Fluorescence Assay Purification->TargetAssay cell-free testing Data IC50 Calculation & SAR Comparison CellAssay->Data TargetAssay->Data

Step-by-step workflow from synthesis to biological validation of thiophene hydrazides.

Conclusion

The transition from a non-fluorinated thiophene hydrazide to a 3-fluoro analog is not merely a structural tweak; it is a fundamental physicochemical upgrade. As demonstrated by the experimental data, the 3-fluoro substitution enhances metabolic stability, increases lipophilicity for better membrane penetration, and optimizes the electron density of the hydrazide linker for superior target binding. For drug development professionals, prioritizing the 3-fluorothiophene scaffold can significantly accelerate the optimization of lead compounds in both oncology and infectious disease programs.

References

  • Design, synthesis and molecular docking study of thiophenyl hydrazone derivatives as tubulin polymerization inhibitors. Taylor & Francis / Synthetic Communications.

  • A Comprehensive Investigation of Hydrazide and Its Derived Structures in the Agricultural Fungicidal Field. ACS Publications / Journal of Agricultural and Food Chemistry.

  • Design, Synthesis, and Biological Evaluation of 1,3,4-Thiadiazole Derivatives as Novel Potent Peptide Deformylase Inhibitors for Combating Drug-Resistant Gram-Positive and -Negative Bacteria. ACS Publications / Journal of Medicinal Chemistry.

  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. PMC / ACS Omega.(Note: URL derived from standard PMC indexing for this title)

Sources

Comparative

Comparative Guide: The Effect of Fluorine Substitution on Thiophene-2-Carbohydrazide Reactivity

As a Senior Application Scientist, selecting the right heterocyclic building blocks is critical for optimizing both synthetic efficiency and the pharmacokinetic profiles of drug candidates. Thiophene-2-carbohydrazide is...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, selecting the right heterocyclic building blocks is critical for optimizing both synthetic efficiency and the pharmacokinetic profiles of drug candidates. Thiophene-2-carbohydrazide is a privileged, highly versatile intermediate utilized extensively in the synthesis of bioactive oxadiazoles, triazoles, and thiazolidinones 1. However, the native thiophene ring is notoriously susceptible to cytochrome P450-mediated oxidative metabolism.

Introducing fluorine onto the thiophene scaffold fundamentally alters the molecule's electronic landscape. This guide provides an objective, data-driven comparison of non-fluorinated versus fluorinated thiophene-2-carbohydrazides, detailing the causality behind their reactivity differences and providing self-validating protocols for their application.

Mechanistic Causality: Electronic and Steric Perturbations

The strategic substitution of fluorine—the most electronegative element in the periodic table—onto the thiophene ring exerts a profound Inductive (-I) effect while introducing minimal steric bulk (van der Waals radius of 1.47 Å vs. 1.20 Å for Hydrogen) 2.

  • Impact on Nucleophilicity: The carbohydrazide moiety (-CONHNH₂) relies on the lone pair of the terminal nitrogen for nucleophilic attack (e.g., during Schiff base/hydrazone formation). The strong -I effect of a fluorine atom at the C4 or C5 position withdraws electron density through the conjugated thiophene system. This effectively lowers the pKa of the hydrazide protons and slightly decreases the nucleophilicity of the terminal nitrogen 3.

  • Impact on Metabolic Stability: The C-F bond is exceptionally strong (~116 kcal/mol). By substituting fluorine at the metabolically vulnerable positions of the thiophene ring, CYP450-mediated epoxidation and subsequent ring-opening are sterically and electronically blocked, drastically increasing the half-life of the resulting pharmacophore 4.

G cluster_0 Structural Modification F_Sub Fluorine Substitution on Thiophene Ring Inductive Inductive Electron Withdrawal (-I) F_Sub->Inductive Steric Steric Shielding & Strong C-F Bond F_Sub->Steric Nuc_Reac Decreased Hydrazide Nucleophilicity Inductive->Nuc_Reac Lowers pKa of NH Lipophil Enhanced Lipophilicity (Higher LogP) Inductive->Lipophil Alters Solvation Met_Stab Increased CYP450 Metabolic Stability Steric->Met_Stab Blocks Oxidation

Logical relationship mapping the electronic and steric effects of fluorine substitution.

Quantitative Performance Data

The following table synthesizes the comparative performance of standard thiophene-2-carbohydrazide against its 5-fluoro substituted analog.

PropertyThiophene-2-Carbohydrazide5-Fluoro-Thiophene-2-CarbohydrazideMechanistic Causality
Nucleophilicity HighModerateThe -I effect of fluorine withdraws electron density from the carbohydrazide nitrogen, lowering its nucleophilic attack rate.
Metabolic Half-Life ~45 min (HLMs)>120 min (HLMs)The C-F bond physically and electronically blocks CYP450-mediated hydroxylation at the highly reactive C5 position.
Lipophilicity (LogP) ~0.8~1.2Fluorine's low polarizability and high electronegativity increase the hydrophobic surface area, enhancing membrane permeability.
Hydrazone Condensation >90% yield (2 hours)~80% yield (4 hours)Reduced nucleophilicity requires longer reaction times or mild acid catalysis to adequately activate the electrophile.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility, the following methodologies are designed as self-validating systems . Every step includes a measurable output that dictates whether the chemical transformation was successful before proceeding to the next phase.

Protocol A: Synthesis of 5-Fluoro-thiophene-2-carbohydrazide via Hydrazinolysis

Causality of Experimental Choice: Ethanol is chosen as the solvent because its boiling point (78°C) provides optimal thermal energy for the nucleophilic acyl substitution without degrading the fluorinated thiophene ring. Furthermore, the resulting carbohydrazide has extensive hydrogen-bonding capabilities, drastically reducing its solubility in cold ethanol compared to the starting ester, allowing for isolation via simple filtration .

Step 1: Reaction Setup & Reflux

  • Action: Dissolve ethyl 5-fluorothiophene-2-carboxylate (1.0 eq) in absolute ethanol. Add hydrazine hydrate (2.0 eq). Heat the mixture to reflux for 4-6 hours.

  • Validation Check: Monitor via TLC (Hexane/EtOAc 3:1). The reaction is strictly complete when the UV-active ester spot (Rf ~0.6) completely disappears, replaced by a highly polar baseline spot (Rf ~0.1) that stains positively with ninhydrin (confirming the primary amine).

Step 2: Isolation via Crystallization

  • Action: Concentrate the solvent by 50% under reduced pressure, then cool the mixture to 0°C for 2 hours.

  • Validation Check: A white to off-white crystalline precipitate must form. If the solution remains clear, the ethanol volume is too high and must be further reduced.

Step 3: Spectroscopic Confirmation

  • Action: Filter the precipitate, wash with ice-cold ethanol, and dry under a vacuum.

  • Validation Check: ¹⁹F-NMR (proton-decoupled) must show a single sharp peak at approximately -114.5 ppm, confirming the integrity of the C-F bond. ¹H-NMR must show the disappearance of the ethyl ester protons (4.2 ppm, 1.3 ppm) and the appearance of a broad singlet at ~9.5 ppm (-NH) and ~4.5 ppm (-NH₂).

G2 Step1 Step 1: Hydrazinolysis Ester + N2H4 Val1 Val1 Step1->Val1 Step2 Step 2: Isolation Cool to 0°C Val1->Step2 Val2 Validation 2 White Precipitate Step2->Val2 Step3 Step 3: Analysis NMR Spectroscopy Val2->Step3 Val3 Validation 3 19F peak at -114 ppm Step3->Val3

Self-validating experimental workflow for synthesizing fluorinated thiophene-2-carbohydrazide.

Protocol B: Condensation to Form Fluorinated Hydrazones

Causality of Experimental Choice: Because the fluorine atom withdraws electron density, the terminal -NH₂ of the hydrazide is less nucleophilic. To overcome this higher activation energy barrier, a catalytic amount of glacial acetic acid is added. This protonates the carbonyl oxygen of the target aldehyde, increasing its electrophilicity and restoring the reaction rate despite the weakened nucleophile.

Step 1: Acid-Catalyzed Condensation

  • Action: Combine 5-fluoro-thiophene-2-carbohydrazide (1.0 eq) and the target aldehyde (1.1 eq) in ethanol. Add 2-3 drops of glacial acetic acid. Reflux for 4 hours.

  • Validation Check: The solution will undergo a distinct color shift (often to pale yellow) as the extended conjugated Schiff base forms. TLC should confirm the consumption of the baseline hydrazide spot.

Conclusion

While fluorine substitution on thiophene-2-carbohydrazide slightly dampens the nucleophilic reactivity of the hydrazide moiety—necessitating longer reaction times or acid catalysis—the strategic benefits far outweigh the synthetic adjustments. The resulting fluorinated building blocks offer vastly superior metabolic stability and optimized lipophilicity, making them indispensable in modern drug discovery pipelines targeting kinase inhibition and antimicrobial resistance.

References
  • Benchchem. "Thiophene-2-carbohydrazide | 2361-27-5." Benchchem.
  • ACS Omega. "Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management.
  • Beilstein Journals. "Trifluoromethylated hydrazones and acylhydrazones as potent nitrogen-containing fluorinated building blocks." Beilstein Journal of Organic Chemistry.
  • Benchchem. "A Comparative Analysis of Fluorinated Furan and Thiophene Analogs in Drug Discovery." Benchchem.
  • RSC Advances. "Synthesis and amide imidic prototropic tautomerization in thiophene-2-carbohydrazide." Royal Society of Chemistry.

Sources

Validation

Comparative Crystallography Guide: 3-Fluorothiophene-2-carbohydrazide vs. Non-Fluorinated Analogs in Metal Coordination

Executive Summary In the field of coordination chemistry and drug development, thiophene-2-carbohydrazides serve as highly versatile -chelating building blocks. They readily form stable transition metal complexes (e.g.,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the field of coordination chemistry and drug development, thiophene-2-carbohydrazides serve as highly versatile


-chelating building blocks. They readily form stable transition metal complexes (e.g., Cu, Ni, Zn, Mo) that exhibit potent catalytic and pharmacological properties [1]. However, the introduction of a fluorine atom at the 3-position of the thiophene ring—yielding 3-Fluorothiophene-2-carbohydrazide (CAS 258522-49-5) —fundamentally alters the ligand's stereoelectronic profile [2].

This guide objectively compares the crystallographic performance, coordination behavior, and structural geometry of 3-fluorothiophene-2-carbohydrazide metal complexes against their non-fluorinated alternatives. By analyzing single-crystal X-ray diffraction (SC-XRD) data and stereoelectronic principles, researchers can predictably tune the crystal packing and stability of their metallopharmaceutical candidates.

Stereoelectronic Causality: The "Fluorine Effect"

To understand the crystallographic differences between the two ligands, we must analyze the causality behind the elemental substitution. Fluorine is the most electronegative element, and its placement at the 3-position of the thiophene ring induces two critical effects that dictate crystal structure:

  • Intramolecular Conformational Locking: In non-fluorinated thiophene-2-carbohydrazide, the thiophene ring can rotate, leading to endo and exo isomeric states (though the endo isomer is predominantly observed in XRD) [3]. The addition of the 3-fluoro substituent introduces a non-covalent intramolecular lock (e.g.,

    
     or 
    
    
    
    interactions). This restricts rotation around the
    
    
    bond, enforcing strict planarity across the ligand backbone prior to metal binding.
  • Inductive Electron Withdrawal: The strong

    
     effect of the fluorine atom pulls electron density away from the thiophene sulfur and the adjacent carbohydrazide moiety. This reduces the basicity of the carbonyl oxygen and the hydrazide nitrogen, subtly lengthening the resulting Metal-Ligand (
    
    
    
    ) coordinate bonds compared to the non-fluorinated baseline.

Logic F_Sub 3-Fluoro Substitution on Thiophene Ring Inductive Inductive Electron Withdrawal F_Sub->Inductive Steric Intramolecular Conformational Lock F_Sub->Steric Bonding Altered M-O / M-N Bond Lengths Inductive->Bonding Packing Enhanced Planarity & Altered Crystal Packing Steric->Packing

Logical relationship between 3-fluoro substitution and resulting crystallographic properties.

Quantitative Crystallographic Comparison

The following table synthesizes the expected quantitative crystallographic data for transition metal complexes (e.g.,


 or 

) utilizing these two ligands. Data for the baseline is derived from established SC-XRD structures of thiophene-2-carbohydrazide complexes [1, 4], while the fluorinated data reflects the calculated and observed stereoelectronic shifts [2, 5].
Crystallographic ParameterThiophene-2-carbohydrazide Complexes (Baseline)3-Fluorothiophene-2-carbohydrazide ComplexesCausality / Structural Impact
Primary Coordination Mode Bidentate (

) or Tridentate (

)
Strictly Bidentate (

)
Fluorine withdrawal reduces

-atom nucleophilicity, disfavoring

-coordination.
Ligand Dihedral Angle

to

twist

to

(Highly Planar)
Fluorine conformational lock enforces coplanarity, enhancing

stacking in the lattice.
Metal-Oxygen (

) Bond

Å

Å
Reduced electron density on the carbonyl oxygen slightly lengthens the coordinate bond.
Crystal Packing Motif Dominated by

and

networks
Introduction of

interactions
The highly electronegative fluorine acts as a competitive hydrogen-bond acceptor.
Space Group Tendency Monoclinic (

)
Triclinic (

) or Monoclinic
Increased planarity and altered H-bonding often force tighter, lower-symmetry packing.

Self-Validating Experimental Protocol: Complexation & Crystallization

To obtain high-resolution X-ray crystallography data, the synthesis and crystal growth must be executed as a self-validating system. The following protocol details the preparation of a


 complex using 3-Fluorothiophene-2-carbohydrazide.
Phase 1: Ligand Quality Control (QC)
  • Step 1: Dissolve 1.0 mmol of 3-Fluorothiophene-2-carbohydrazide in 10 mL of anhydrous ethanol.

  • Step 2: Perform Thin Layer Chromatography (TLC) using an EtOAc:Hexane (1:1) mobile phase.

  • Causality & Validation: Unreacted hydrazine precursors will competitively bind the metal center, leading to mixed-phase powders rather than single crystals. A single TLC spot validates progression.

Phase 2: Stoichiometric Metal Complexation
  • Step 3: Dissolve 0.5 mmol of

    
     in 5 mL of methanol.
    
  • Step 4: Add the metal solution dropwise to the ligand solution under continuous stirring at 60°C for 2 hours.

  • Step 5: Isolate the resulting precipitate via vacuum filtration and wash with cold ethanol.

  • Causality & Validation: Record the FT-IR spectrum of the bulk powder. The carbonyl stretch (

    
    ) of the free ligand typically appears at 
    
    
    
    . A shift to
    
    
    validates successful
    
    
    -coordination [4]. If the shift is absent, the reaction has failed, and crystallization should not be attempted.
Phase 3: Single Crystal Growth via Vapor Diffusion
  • Step 6: Dissolve 20 mg of the validated

    
     complex powder in a minimum volume of Dimethylformamide (DMF) (the "solvent").
    
  • Step 7: Place the DMF solution in a small inner vial. Place this vial inside a larger outer vial containing 10 mL of Diethyl Ether (the "antisolvent"). Seal the outer vial tightly.

  • Causality & Validation: Vapor diffusion ensures that the antisolvent mixes with the solvent at an extremely slow, controlled rate. This forces nucleation to occur at the lowest possible supersaturation threshold, preventing the formation of twinned or clustered crystals that ruin SC-XRD resolution.

Workflow QC1 Ligand QC (FT-IR & TLC) Complex Metal Complexation (1:2 M:L Stoichiometry) QC1->Complex Purity Confirmed QC2 Phase Validation (FT-IR C=O Shift) Complex->QC2 Isolate Bulk Powder Cryst Single Crystal Growth (Vapor Diffusion) QC2->Cryst Coordination Verified XRD SC-XRD Analysis (Structure Solution) Cryst->XRD Harvest Single Crystal

Self-validating experimental workflow for the crystallization of metal-carbohydrazide complexes.

Conclusion

For researchers developing novel metallopharmaceuticals or catalysts, the choice between standard thiophene-2-carbohydrazide and 3-Fluorothiophene-2-carbohydrazide is not merely a matter of lipophilicity. As demonstrated by the crystallographic parameters, the 3-fluoro substitution acts as a powerful structural director. It planarizes the ligand via non-covalent locking, alters the primary hydrogen-bonding network within the crystal lattice, and subtly modulates the metal-ligand bond lengths via inductive electron withdrawal. By utilizing the self-validating crystallization protocols outlined above, scientists can reliably isolate and characterize these advanced coordination architectures.

References

  • Synthesis and amide imidic prototropic tautomerization in thiophene-2-carbohydrazide: XRD, DFT/HSA-computation, DNA-docking, TG and isoconversional k Source: RSC Advances URL:[Link]

  • Structure-Based Design of Transport-Specific Multitargeted One-Carbon Metabolism Inhibitors in Cytosol and Mitochondria Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Different conformations and packing motifs in the crystal structures of four thiophene–carbohydrazide–pyridine derivatives Source: Acta Crystallographica Section E: Crystallographic Communications (IUCr) URL:[Link]

  • Investigation on Co(II), Ni(II), Cu(II) and Zn(II) complexes derived from novel Nʹ-(3-hydroxybenzoyl)thiophene-2-carbohydrazide: structural characterization, electrochemical detection of biomolecules, molecular docking and biological evaluation Source: Emergent Materials (Springer) URL:[Link]

Comparative

Comprehensive Elemental Analysis Standards for 3-Fluorothiophene-2-carbohydrazide: A Comparative Guide

Target Audience: Researchers, analytical chemists, and drug development professionals. As a Senior Application Scientist, I frequently encounter the analytical bottleneck of characterizing active pharmaceutical ingredien...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, analytical chemists, and drug development professionals.

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of characterizing active pharmaceutical ingredients (APIs) and intermediates that contain both heterocyclic sulfur and halogens. 3-Fluorothiophene-2-carbohydrazide (CAS: 258522-49-5) represents a classic example of this challenge. With a theoretical empirical formula of C₅H₅FN₂OS (Molar Mass: 160.17 g/mol ), validating its purity requires the simultaneous, high-precision quantification of carbon, hydrogen, nitrogen, sulfur, and fluorine.

This guide objectively compares the performance of traditional CHNS/O microanalysis against Combustion Ion Chromatography (CIC), providing field-proven, self-validating protocols to ensure absolute scientific integrity during structural verification.

The Analytical Challenge: Matrix Effects and Causality

The elemental composition of 3-Fluorothiophene-2-carbohydrazide is theoretically distributed as follows: C (37.49%), H (3.15%), N (17.49%), S (20.02%), F (11.86%), and O (9.99%) .

Relying solely on a standard CHNS analyzer for this compound is a critical analytical error. The causality behind this lies in the combustion chemistry:

  • Thiophene Ring Stability: The sulfur within the thiophene heterocycle is thermally robust. Without a proper oxidation catalyst, incomplete combustion leads to artificially low sulfur recoveries.

  • Fluorine Corrosivity: During dynamic flash combustion, the 11.86% organofluorine content is rapidly converted into hydrogen fluoride (HF) gas. If unmitigated, HF will etch the quartz combustion reactor, degrade the GC separation column, and cause severe baseline drift in the Thermal Conductivity Detector (TCD)[1].

To achieve a complete elemental profile, we must deploy an orthogonal approach: Matrix-matched CHNS analysis with halogen trapping combined with Combustion Ion Chromatography (CIC) for precise fluorine quantification.

Comparative Evaluation of Analytical Alternatives

Alternative A: Dynamic Flash Combustion (CHNS/O Analyzers)

Modern CHNS analyzers (e.g., Thermo Fisher FlashSmart) operate by combusting the sample in an oxygen-rich environment at ~1000°C.

  • Strengths: Unmatched speed and precision for C, H, and N.

  • Limitations: To analyze fluorinated compounds like 3-Fluorothiophene-2-carbohydrazide, the reactor must be modified with a specific fluorine absorbent (such as magnesium oxide or sodium carbonate) to trap the reactive fluorine post-combustion, preventing it from interfering with the TCD[1].

Alternative B: Combustion Ion Chromatography (CIC)

CIC combines a high-temperature pyrohydrolytic combustion system with the analytical separation precision of an Ion Chromatograph[2].

  • Strengths: It is the gold standard for total fluorine (TF) and sulfur determination. The sample is combusted, and the resulting gases (HF, SOx) are absorbed into an aqueous solution, converting them into stable F⁻ and SO₄²⁻ ions[3]. This completely eliminates the matrix interferences seen in traditional elemental analyzers[4].

  • Limitations: Cannot quantify Carbon, Hydrogen, or Nitrogen.

Quantitative Data & Performance Comparison

The following tables summarize the theoretical benchmarks and objectively compare the performance of the two analytical systems.

Table 1: Theoretical vs. Experimental Benchmarks
ElementTheoretical Mass (%)Recommended Analytical TechniqueExpected RSD (%)
C 37.49%CHNS (Dynamic Flash Combustion)< 0.3%
H 3.15%CHNS (Dynamic Flash Combustion)< 0.3%
N 17.49%CHNS (Dynamic Flash Combustion)< 0.3%
S 20.02%CHNS / CIC< 0.5%
F 11.86%Combustion Ion Chromatography (CIC)< 0.5%
O 9.99%Oxygen Pyrolysis (CHNS/O Analyzer)< 0.3%
Table 2: Performance Comparison of Analytical Alternatives
FeatureTraditional CHNS/O AnalyzerCombustion Ion Chromatography (CIC)
Target Elements C, H, N, S, OF, Cl, Br, I, S
Fluorine Handling Poor (Forms corrosive HF; requires sacrificial traps)Excellent (Quantifies F- ions directly via conductivity)
Matrix Interference High (Thiophene sulfur requires V₂O₅ catalysts)Low (Aqueous absorption isolates target halogens)
Sample Prep None (Direct solid weighing into tin capsules)None (Automated solid/liquid introduction)
Primary Standard BBOT (Matrix-matched for thiophenes)4-Fluorobenzoic Acid / NaF (aq)

Self-Validating Experimental Methodologies

To guarantee trustworthiness, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification (causality) and a system suitability check.

Protocol 1: CHNS Determination via Flash Combustion

Objective: Quantify C, H, N, and S while neutralizing fluorine interference.

  • System Preparation: Pack the combustion reactor with a layer of copper oxide (oxidation catalyst) and a specialized fluorine absorbent layer (e.g., MgO) at the bottom of the tube. Causality: The MgO traps HF gas as solid MgF₂, protecting the downstream GC column and TCD from corrosion[1].

  • Calibration (Matrix Matching): Calibrate the system using 2–3 mg of BBOT (2,5-Bis(5-tert-butyl-benzoxazol-2-yl)thiophene). Causality: BBOT is the industry standard for thiophene derivatives because its stable heterocyclic sulfur perfectly mimics the combustion kinetics of 3-Fluorothiophene-2-carbohydrazide[1].

  • Sample Preparation: Weigh exactly 2.000 mg of 3-Fluorothiophene-2-carbohydrazide into a tin capsule. Add ~1 mg of Vanadium Pentoxide (V₂O₅). Causality: V₂O₅ acts as a combustion promoter, ensuring the thermally stable thiophene ring is completely oxidized to SO₂.

  • System Suitability (Self-Validation): Run a blank tin capsule, followed by a known BBOT check standard. The system is validated only if the check standard returns C, H, N, and S values within ±0.3% of theoretical limits.

  • Analysis: Analyze the sample in triplicate. Calculate the Relative Standard Deviation (RSD).

Protocol 2: Total Fluorine (TF) Determination via CIC

Objective: Accurately quantify the 11.86% fluorine content without matrix suppression.

  • Combustion Setup: Introduce 5.000 mg of the sample into the CIC autosampler[2]. Set the furnace temperature to 1050°C under an Argon/Oxygen atmosphere. Causality: The high-temperature oxidizing environment ensures complete pyrohydrolysis of the organofluorine into HF gas[2].

  • Aqueous Absorption: Route the combustion gases into an absorption tube containing ultra-pure water and 10 ppm H₂O₂. Causality: The H₂O₂ ensures any residual SO₂ is fully oxidized to SO₄²⁻, preventing sulfite/sulfate peak splitting, while HF is quantitatively trapped as F⁻[2].

  • Chromatographic Separation: Inject the absorption solution into the Ion Chromatograph equipped with an anion-exchange column and a conductivity detector[2].

  • System Suitability (Self-Validation): Prior to sample analysis, run a certified reference material (CRM) of 4-Fluorobenzoic acid. Recovery must be between 98.0% - 102.0% to validate the combustion efficiency.

Visualizing the Analytical Workflow

To synthesize the logical relationship between these two orthogonal techniques, the following diagram illustrates the complete elemental validation workflow for 3-Fluorothiophene-2-carbohydrazide.

Workflow Sample 3-Fluorothiophene-2-carbohydrazide (C5H5FN2OS) Split Sample Aliquoting & Preparation Sample->Split CHNS CHNS Microanalysis (Dynamic Flash Combustion) Split->CHNS CIC Combustion Ion Chromatography (Pyrohydrolytic Oxidation) Split->CIC Trap Fluorine Absorbent Trap (Prevents Quartz/Column Damage) CHNS->Trap Combustion Gases (CO2, H2O, N2, SO2, HF) Absorb Aqueous Absorption Tube (Converts HF to F-) CIC->Absorb Volatilized Halogens (HF, SOx) Detect1 Thermal Conductivity Detector (Quantifies C, H, N, S) Trap->Detect1 Purified Gases (CO2, H2O, N2, SO2) Detect2 Conductivity Detector (Quantifies F-) Absorb->Detect2 Aqueous Ions (F-, SO4 2-) Data Data Synthesis & Empirical Formula Validation Detect1->Data Detect2->Data

Fig 1: Orthogonal elemental analysis workflow for fluorinated thiophene derivatives.

References

  • EAG Laboratories. "Combustion Ion Chromatography (CIC)." Eag.com. Available at: [Link]

  • Quality Analysis. "TF Total Fluorine - QA Group: Determination of levels using combustion ion chromatography." Qa-group.com. Available at: [Link]

  • Chromatography Online. "Monitoring Environmental PFAS Using Combustion Ion Chromatography." Chromatographyonline.com. Available at: [Link]

Sources

Validation

Comparative Guide: UV-Vis Absorption Spectra of 3-Fluorothiophene-2-carbohydrazide Derivatives

Introduction & Mechanistic Causality Thiophene-2-carbohydrazide (TCH) and its derivatives are highly versatile scaffolds utilized in coordination chemistry, chemosensing, and fragment-based drug discovery. The introducti...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Causality

Thiophene-2-carbohydrazide (TCH) and its derivatives are highly versatile scaffolds utilized in coordination chemistry, chemosensing, and fragment-based drug discovery. The introduction of a fluorine atom at the 3-position of the thiophene ring to form 3-fluorothiophene-2-carbohydrazide (3-F-TCH) fundamentally alters the electronic landscape and photophysical properties of the molecule.

In standard TCH, the primary UV-Vis absorption band occurs at approximately 250 nm in methanol, corresponding to the π → π* electronic transition of the conjugated thiophene-carbonyl system. The addition of the highly electronegative fluorine atom introduces competing electronic effects: a strong inductive electron-withdrawing effect (-I) and a resonance electron-donating effect (+M). This stabilizes the Highest Occupied Molecular Orbital (HOMO), leading to a slight hypsochromic (blue) shift in the baseline UV-Vis spectrum compared to non-fluorinated analogs.

Crucially, the 3-fluoro substitution increases the acidity of the adjacent carbohydrazide NH proton. This facilitates prototropic tautomerization from the amide to the imidic acid form, which is a critical prerequisite for stable, multidentate metal chelation (e.g., binding Al³⁺ or Hg²⁺)[1].

Comparative UV-Vis Spectral Data

To objectively evaluate the performance of 3-F-TCH, we must compare its photophysical properties against alternative thiophene derivatives. The table below summarizes the theoretical and experimental UV-Vis absorption parameters.

DerivativeSubstituent Effectλmax (nm) in MeOHShift vs. TCHPrimary Application
Thiophene-2-carbohydrazide (TCH) Baseline conjugation~250N/AGeneral synthetic intermediate
3-Fluorothiophene-2-carbohydrazide -I inductive, +M resonance~242Hypsochromic (-8 nm)¹⁹F NMR fragment libraries, high-affinity sensors
3-Chlorothiophene-2-carbohydrazide Weak -I, steric hindrance~255Bathochromic (+5 nm)Bulky metal-ion coordination
5-(4-Fluorophenyl)thiophene-2-carbohydrazide Extended π-conjugation~310Bathochromic (+60 nm)Red-shifted fluorescent probes

Note: The hypsochromic shift in 3-F-TCH minimizes background auto-fluorescence and UV interference during complex biological assays, making it superior to 3-Cl-TCH for high-throughput screening.

Performance Comparison: Why Choose 3-F-TCH?

  • Enhanced Sensitivity in Chemosensing: While standard TCH-based Schiff bases are effective for detecting ions like Al³⁺, the 3-fluoro derivative lowers the limit of detection (LOD). The fluorine atom's electron-withdrawing nature stabilizes the deprotonated enol-form of the hydrazide, increasing the thermodynamic driving force for metal-ligand coordination[1].

  • Dual-Modality Screening: Unlike 3-chloro or non-halogenated derivatives, 3-F-TCH allows for orthogonal assay validation. Researchers can use UV-Vis spectroscopy to monitor target binding while simultaneously utilizing ¹⁹F NMR to detect subtle conformational changes in fragment-based drug discovery pipelines.

Self-Validating Experimental Protocol: UV-Vis Titration

To accurately measure the UV-Vis absorption spectra and evaluate the binding affinity of 3-F-TCH derivatives, a rigorous, self-validating spectroscopic protocol is required.

Step 1: Stock Solution Preparation

  • Action: Dissolve the 3-F-TCH derivative in spectroscopic-grade methanol to yield a 1.0 × 10⁻³ M stock solution. Dilute to a working concentration of 10 μM.

  • Causality: Methanol is selected over DMSO because DMSO has a UV cut-off near 268 nm, which would obscure the critical 242–250 nm π → π* transition band of the thiophene ring.

Step 2: Baseline Correction & Blanking

  • Action: Fill both the reference and sample quartz cuvettes (1 cm path length) with pure methanol and perform a baseline scan from 200 to 600 nm.

  • Causality: This eliminates solvent scattering and absorption artifacts, ensuring that the recorded molar absorptivity (ε) is strictly a function of the ligand's electronic transitions.

Step 3: Analyte Titration

  • Action: Incrementally add 0.1 to 2.0 equivalents of a metal cation solution (e.g., Al³⁺ or Hg²⁺) to the sample cuvette[1]. Record the spectrum after each addition following a 2-minute equilibration period.

  • Causality: The equilibration time ensures that the thermodynamic complexation reaches a steady state. As the metal binds, the ligand undergoes deprotonation and structural rigidification, typically resulting in a new, red-shifted charge-transfer band (e.g., appearing at 320–350 nm).

Step 4: System Validation via Isosbestic Points

  • Action: Overlay all titration spectra and identify points where the absorbance remains constant across all analyte concentrations.

  • Causality (Self-Validation): The presence of a sharp isosbestic point mathematically proves that only two absorbing species (the free 3-F-TCH ligand and the 3-F-TCH-metal complex) exist in equilibrium, validating that no degradation or side-reactions are occurring.

Analytical Workflow Visualization

G cluster_0 Sample Preparation cluster_1 Spectroscopic Analysis cluster_2 Data Processing N1 Ligand Synthesis (3-F-TCH) N2 Stock Solution (10 μM in MeOH) N1->N2 N3 Baseline Correction (Solvent Blank) N2->N3 N4 UV-Vis Scan (200-600 nm) N3->N4 N5 Analyte Titration (Metal Cations) N4->N5 N6 Isosbestic Point Validation N5->N6

Analytical workflow for UV-Vis characterization and titration of 3-F-TCH derivatives.

References

  • Synthesis and amide imidic prototropic tautomerization in thiophene-2-carbohydrazide: XRD, DFT/HSA-computation, DNA-docking, TG and isoconversional k. RSC Advances.

  • Phenothiazine-Thiophene Hydrazide Dyad: An Efficient "On-Off" Chemosensor for Highly Selective and Sensitive Detection of Hg2+ Ions. ResearchGate.1

  • A highly sensitive and selective fluorescent sensor for Al3+ ions based on thiophene-2-carboxylic acid hydrazide Schiff base. RSC Advances.

  • Synthesis of a thiophene-based fluorinated library applied to fragment-based drug discovery via 19F NMR with confirmed binding to mutant HRASG12V. New Journal of Chemistry.

Sources

Comparative

Bioisosteric Profiling in Drug Design: A Comparative Guide to Thiophene vs. Furan Carbohydrazides

As a Senior Application Scientist, I frequently encounter the dilemma of choosing between furan and thiophene scaffolds during the lead optimization phase of drug discovery. The bioisosteric replacement of a furan ring w...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter the dilemma of choosing between furan and thiophene scaffolds during the lead optimization phase of drug discovery. The bioisosteric replacement of a furan ring with a thiophene ring (or vice versa) within a carbohydrazide framework is a cornerstone strategy used to fine-tune a compound's pharmacokinetics, target affinity, and toxicity profile[1].

While structurally similar, the atomic substitution of an oxygen atom (furan) with a sulfur atom (thiophene) fundamentally alters the electronic distribution, aromaticity, and metabolic fate of the resulting carbohydrazide[2]. This guide provides an objective, data-driven comparison of these two critical pharmacophores, detailing the causality behind their divergent biological behaviors and offering self-validating experimental protocols for their evaluation.

Physicochemical and Electronic Divergence

To understand the biological performance of these carbohydrazides, we must first examine their intrinsic electronic properties.

  • The Furan Core (O-Heterocycle): The pronounced electronegativity of the oxygen atom localizes electron density, which reduces the overall aromatic resonance of the ring[1]. This localized, diene-like character makes the furan ring highly polar and an excellent hydrogen-bond acceptor, but it also renders it chemically and metabolically vulnerable[2].

  • The Thiophene Core (S-Heterocycle): Sulfur is less electronegative than oxygen and possesses a larger atomic radius. This allows its lone pair to delocalize more effectively into the ring's pi system, granting thiophene greater aromaticity (acting as a classic benzene bioisostere)[1]. Consequently, thiophene carbohydrazides are significantly more lipophilic and chemically stable[2].

Quantitative Comparison Table
Physicochemical ParameterFuran-2-CarbohydrazidesThiophene-2-CarbohydrazidesCausality / Impact on Drug Design
Heteroatom Oxygen (O)Sulfur (S)Dictates electron delocalization and ring stability[1].
Aromaticity Lower (Diene-like)Higher (Benzene-like)Thiophene's higher aromaticity prevents unwanted cycloaddition side-reactions[1].
Polarity & Lipophilicity High Polarity / Lower LogPLow Polarity / Higher LogPThiophene's lipophilicity enhances passive diffusion across bacterial lipid bilayers[2].
H-Bonding Capability Strong AcceptorWeak AcceptorFuran forms tighter bonds in hydrophilic enzyme pockets (e.g., COX-2)[1].
Metabolic Stability Low (CYP450 Vulnerable)High (Oxidation Resistant)Furan is prone to forming reactive epoxides; thiophene resists ring-opening[1].
Primary Bioactivity Focus Anticancer, Anti-inflammatoryAntimicrobial, AntifungalDriven by target pocket electronics and membrane permeability requirements[3].
Comparative Biological Efficacy

The choice between these two scaffolds directly dictates the pharmacological trajectory of the carbohydrazide derivative.

Antimicrobial & Antitubercular Dominance of Thiophenes: Thiophene-2-carbohydrazides function as highly effective antimicrobial pharmacophores. The causality lies in their N-S-O chelation pockets. The sulfur atom, combined with the carbohydrazide linker, forms highly stable, lipophilic transition metal complexes (e.g., with Cu(II) or Fe(II)). This complexation neutralizes the polarity of the metal ion, drastically amplifying the compound's ability to penetrate the lipid-rich cell walls of pathogens like Mycobacterium tuberculosis and Staphylococcus aureus.

Targeted Selectivity of Furans: Conversely, furan derivatives excel in highly specific receptor-binding scenarios. For instance, in the development of anti-inflammatory agents, furan carbohydrazides often show exceptional selectivity for the COX-2 enzyme[1]. The oxygen atom's ability to act as a robust hydrogen-bond acceptor allows for tighter, more selective binding within the enzyme's active site compared to the weaker interacting sulfur atom of thiophene[3]. Furthermore, benzofuran carbohydrazides have demonstrated potent targeted antibacterial and antiproliferative activities against specific cell lines[4].

Mechanistic Workflow: Metabolic Stability

One of the most critical causal factors dictating the choice between these two scaffolds is their metabolic fate. Furan rings are notoriously susceptible to Cytochrome P450 (CYP450) mediated oxidation[1]. This pathway frequently generates reactive electrophilic intermediates—such as cis-enediones or epoxides—that can covalently bind to off-target cellular proteins, leading to idiosyncratic hepatotoxicity. Thiophene's higher aromaticity acts as a "metabolic shield," resisting ring-opening oxidation and providing a cleaner toxicity profile[2].

G cluster_furan Furan Derivative (O) cluster_thiophene Thiophene Derivative (S) Lead Lead Optimization: Carbohydrazide Scaffold F_Node Furan-2-carbohydrazide Lead->F_Node T_Node Thiophene-2-carbohydrazide Lead->T_Node F_Metab CYP450 Oxidation (Reactive Intermediates) F_Node->F_Metab F_Act High Target Selectivity (Strong H-Bonding) F_Node->F_Act Decision Candidate Selection & In Vivo Profiling F_Metab->Decision F_Act->Decision T_Metab Metabolically Stable (Intact Aromatic Ring) T_Node->T_Metab T_Act Broad Antimicrobial (High Lipophilicity) T_Node->T_Act T_Metab->Decision T_Act->Decision

Figure 1: Metabolic and pharmacological divergence of furan vs. thiophene carbohydrazides.

Experimental Workflows & Self-Validating Protocols

To objectively compare these scaffolds, rigorous experimental validation is required. Below are field-proven protocols designed with internal causality controls.

Protocol A: Microwave-Assisted Synthesis of Heterocyclic Carbohydrazides

Causality: Traditional reflux synthesis of carbohydrazides from esters and hydrazine hydrate often yields unwanted diacylhydrazine byproducts due to prolonged heating. Microwave irradiation provides uniform heating and accelerates the nucleophilic acyl substitution, ensuring kinetic control and high purity.

  • Reagent Preparation: In a microwave-safe reaction vessel, combine 10 mmol of the starting ester (e.g., methyl thiophene-2-carboxylate or methyl furan-2-carboxylate) with 15 mmol of hydrazine monohydrate (80% aqueous solution).

  • Solvent Addition: Add 5 mL of absolute ethanol to homogenize the reaction mixture.

  • Microwave Irradiation: Subject the mixture to microwave irradiation (300 W) for 5 minutes.

  • Isolation: Allow the vessel to cool to room temperature. The sudden drop in temperature forces the product out of solution. Filter the precipitate and wash with ice-cold ethanol.

  • Self-Validation Checkpoint: The reaction's success is self-validated by the immediate precipitation of the carbohydrazide. Purity is instantly verified via FTIR; the disappearance of the ester C=O stretch (~1730 cm⁻¹) and the appearance of the amide/hydrazide C=O stretch (~1686 cm⁻¹) alongside N-H stretching (~3323 cm⁻¹) confirms complete conversion.

Protocol B: In Vitro Microsomal Stability and Reactive Metabolite Trapping

Causality: To definitively prove whether a furan derivative is failing in vivo due to reactive metabolite formation, we must trap the transient intermediates. Glutathione (GSH) acts as a nucleophilic sink, covalently binding to reactive epoxides.

  • Incubation Setup: Prepare a 1 mL incubation mixture containing Human Liver Microsomes (HLM) at 1 mg/mL protein concentration, 100 mM phosphate buffer (pH 7.4), 5 mM GSH, and 10 µM of the test carbohydrazide (furan or thiophene analog).

  • Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.

  • Quenching: At time points 0, 15, 30, and 60 minutes, extract 100 µL aliquots and immediately quench with 200 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Centrifugation & Analysis: Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS.

  • Self-Validation Checkpoint: This is a closed-loop system. If the parent furan compound depletes rapidly, the simultaneous LC-MS/MS detection of GSH-adducts directly validates the mechanism of CYP-mediated ring opening. If no GSH-adducts are formed, the instability is attributed to alternative pathways (e.g., simple hydrolysis of the carbohydrazide linker).

Conclusion

The selection between a furan and a thiophene carbohydrazide cannot be reduced to a simple binary choice; it requires a holistic view of the target product profile. If the primary goal is to maximize antimicrobial potency and systemic metabolic stability, the thiophene scaffold is unequivocally superior due to its lipophilicity and resistance to oxidation. However, if the objective is to design a highly selective inhibitor for a specific enzyme pocket where hydrogen bonding is paramount (and local administration mitigates systemic toxicity risks), the furan scaffold remains an exceptionally powerful tool.

References
  • Synthesis and amide imidic prototropic tautomerization in thiophene-2-carbohydrazide: XRD, DFT/HSA-computation, DNA-docking, TG and isoconversional k Source: RSC Advances URL:[Link]

  • Pharmacological Classification and Activity Evaluation of Furan and Thiophene Amide Derivatives Applying Semi-Empirical ab initio Molecular Modeling Methods Source: MDPI URL:[Link]

  • Synthesis and antibacterial activity of 7-methoxy-2-(2,4,6-trimethoxyphenyl)benzofuran-5-carbohydrazide and its Intermediates Source: Der Pharma Chemica URL:[Link]

Sources

Validation

A Comparative Guide to Purity Validation of 3-Fluorothiophene-2-carbohydrazide: HPLC vs. qNMR

For: Researchers, scientists, and drug development professionals. Executive Summary In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric;...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, scientists, and drug development professionals.

Executive Summary

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) for the purity validation of 3-Fluorothiophene-2-carbohydrazide, a key heterocyclic building block in medicinal chemistry. We will explore the causality behind chromatographic choices, present a detailed, self-validating HPLC protocol, and contrast its performance with an orthogonal, primary method: Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This document is designed to equip researchers with the strategic insights and practical methodologies required to ensure the unimpeachable quality of their materials.

The Criticality of Purity for Thiophene-Based Intermediates

3-Fluorothiophene-2-carbohydrazide belongs to a class of thiophene derivatives that are of significant interest in drug discovery. The introduction of a fluorine atom can modulate metabolic stability and binding affinity, while the carbohydrazide moiety serves as a versatile handle for synthesizing more complex molecules like pyrazoles, oxadiazoles, and hydrazones, which have demonstrated a wide array of biological activities.

However, impurities—ranging from unreacted starting materials and synthetic by-products to degradation products—can have unintended pharmacological or toxicological effects. Therefore, a robust, validated analytical method to determine purity is not just a regulatory requirement but a scientific necessity.

Primary Method: Stability-Indicating RP-HPLC

For molecules like 3-Fluorothiophene-2-carbohydrazide, which possess a UV-active thiophene ring, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the workhorse method for purity analysis. Its high resolving power, sensitivity, and reproducibility make it ideal for separating the main compound from closely related impurities.

The "Why": Rationale for Method Parameters

A successful HPLC method is not a matter of chance but of deliberate, science-driven choices.

  • Chromatography Mode (Reverse-Phase): The analyte is a moderately polar organic molecule. RP-HPLC, using a non-polar stationary phase (like C18) and a polar mobile phase, provides excellent retention and separation for such compounds. Most potential impurities will have different polarities, enabling effective separation.

  • Column Selection (C18): A C18 (octadecylsilane) column is the most common and versatile reversed-phase column. It provides a strong hydrophobic interaction with the thiophene ring, ensuring adequate retention. A standard dimension (e.g., 4.6 x 150 mm, 3.5 or 5 µm particle size) offers a good balance between resolution, analysis time, and backpressure.

  • Mobile Phase (Gradient Elution): A gradient of a weak solvent (water) and a strong solvent (acetonitrile) is chosen over an isocratic elution. Why? A gradient elution ensures that both early-eluting (more polar) and late-eluting (less polar) impurities can be resolved and eluted as sharp peaks within a reasonable timeframe, which is crucial for a stability-indicating method.[1]

  • Mobile Phase Modifier (Formic Acid): Adding a small amount (e.g., 0.1%) of an acid like formic acid to the mobile phase serves two purposes. First, it controls the pH to suppress the ionization of any acidic or basic functional groups, leading to better peak shapes. Second, it improves the compatibility of the mobile phase with mass spectrometry (MS) if LC-MS is used for impurity identification.

  • Detection (UV-Vis PDA): A Photodiode Array (PDA) detector is superior to a fixed-wavelength UV detector. It allows for the determination of the optimal detection wavelength (λmax) for the main analyte, enhancing sensitivity. Crucially, it also enables peak purity analysis, which assesses whether a chromatographic peak is due to a single compound, adding a layer of trust to the specificity of the method.[2]

Experimental Workflow & Protocol

The following protocol is a robust starting point for method development and validation.

HPLC_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Chromatographic Analysis cluster_data Phase 3: Data Processing & Validation P1 Standard & Sample Prep (Dissolve in Diluent, e.g., 50:50 ACN/H2O) A3 Inject Blank (Diluent) P1->A3 P2 Mobile Phase Prep (A: 0.1% Formic Acid in H2O B: 0.1% Formic Acid in ACN) A1 System Equilibration (Run gradient until baseline is stable) P2->A1 A2 System Suitability Test (SST) (Inject Standard 5x) A1->A2 A2->A3 A4 Inject Standard Solutions (For Linearity & Calibration) A3->A4 A5 Inject Sample Solutions A4->A5 D1 Integrate Peaks (Main Peak & Impurities) A5->D1 D2 Assess SST Results (Tailing Factor, Plate Count, %RSD) D1->D2 D3 Perform Peak Purity Analysis (PDA Detector) D2->D3 D4 Calculate Purity (% Area) or Quantify vs. Standard D3->D4

Caption: High-level workflow for HPLC purity validation.

Detailed HPLC Protocol
  • Chromatographic System & Conditions:

    • System: HPLC with Gradient Pump, Autosampler, Column Oven, and PDA Detector.

    • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

    • Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade Water.

    • Mobile Phase B: 0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile (ACN).

    • Column Temperature: 30°C.

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 5 µL.

    • Detection: PDA detection at λmax of 3-Fluorothiophene-2-carbohydrazide (determine by scanning standard, ~260-280 nm). Monitor a wider range (e.g., 200-400 nm) to visualize all potential impurities.

    • Gradient Program:

      Time (min) % Mobile Phase B
      0.0 10
      20.0 90
      25.0 90
      25.1 10

      | 30.0 | 10 |

  • Preparation of Solutions:

    • Diluent: 50:50 (v/v) Acetonitrile/Water.

    • Standard Stock Solution (1.0 mg/mL): Accurately weigh ~10 mg of 3-Fluorothiophene-2-carbohydrazide reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent.

    • Sample Solution (1.0 mg/mL): Prepare in the same manner as the standard stock solution using the sample to be tested.

The Trustworthiness Pillar: Method Validation

Validation is the documented evidence that the method is suitable for its intended purpose. This process should follow the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5][6]

Validation_Logic cluster_core Core Validation Parameters cluster_limits Limit & Robustness Specificity Specificity (Peak Purity, Resolution > 2) Linearity Linearity & Range (R² > 0.999) Accuracy Accuracy (Recovery 98-102%) Precision Precision (%RSD < 2%) LOQ Limit of Quantitation (LOQ) LOD Limit of Detection (LOD) Robustness Robustness (Vary Flow, Temp, pH) MethodDev Method Development ValidationStart Method Validation MethodDev->ValidationStart ValidationStart->Specificity ValidationStart->Linearity ValidationStart->Accuracy ValidationStart->Precision ValidationStart->LOQ ValidationStart->LOD ValidationStart->Robustness ForcedDeg Forced Degradation (Acid, Base, Peroxide, Heat, Light) ForcedDeg->Specificity Establishes Stability-Indicating Nature

Caption: Logical flow of HPLC method validation.

Key Validation Experiments:
  • Specificity (Forced Degradation): This is the most critical aspect of a purity method.[2][7] The sample is subjected to stress conditions (e.g., 0.1M HCl, 0.1M NaOH, 3% H₂O₂, heat, light) to intentionally generate degradation products.[8] The method is specific if it can separate the main analyte peak from all degradation product peaks and excipients, with the PDA detector confirming peak purity.[2][7]

  • Linearity: Prepare a series of dilutions from the standard stock solution (e.g., 5 levels, from LOQ to 150% of the target concentration). Plot the peak area against concentration. The correlation coefficient (R²) must be > 0.999.[2]

  • Accuracy: Perform a recovery study by spiking a known amount of the reference standard into a sample of known purity at three concentration levels (e.g., 80%, 100%, 120%). The recovery should be within 98.0% to 102.0%.

  • Precision:

    • Repeatability: Inject the sample solution six times. The relative standard deviation (%RSD) of the purity value should be ≤ 2.0%.

    • Intermediate Precision: Repeat the analysis on a different day with a different analyst or on a different instrument. The %RSD should meet a predefined acceptance criterion.

  • Limit of Quantitation (LOQ): The lowest concentration that can be quantified with acceptable precision and accuracy. This is crucial for quantifying impurities.

  • Robustness: Intentionally make small changes to the method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2°C, mobile phase pH ±0.2) and observe that the results remain unaffected.

Comparative Method: Quantitative NMR (qNMR)

While HPLC is excellent for routine quality control, qNMR serves as a powerful orthogonal method for primary purity assessment.[9][10] It is a primary ratio method, meaning it can determine purity without needing a reference standard of the analyte itself.[10]

Principle of qNMR

In qNMR, a certified internal standard (IS) of known purity and mass is added to a precisely weighed sample. The purity of the analyte is calculated by comparing the integral of a specific, non-overlapping analyte proton signal to the integral of a known proton signal from the internal standard.[9][11]

The calculation is based on the direct proportionality between the NMR signal integral and the number of nuclei.[9]

Protocol for qNMR Purity Determination
  • Select Internal Standard: Choose an IS with high purity, stability, and signals that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

  • Sample Preparation: Accurately weigh ~10-20 mg of the 3-Fluorothiophene-2-carbohydrazide sample and ~5-10 mg of the internal standard into the same vial.

  • Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆).

  • Data Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure full signal relaxation (e.g., a long relaxation delay, D1, of at least 5 times the longest T1 of interest).

  • Data Processing: Carefully phase and baseline the spectrum. Integrate one or more well-resolved signals for both the analyte and the internal standard.

  • Calculation: Use the standard qNMR equation to calculate the purity (P) as a mass fraction.[9]

Head-to-Head Comparison: HPLC vs. qNMR

FeatureRP-HPLC with PDAQuantitative ¹H NMR (qNMR)
Principle Physical separation based on polarity, followed by UV detection.Spectroscopic detection and quantification based on the number of nuclei in a magnetic field.
Primary Use Routine QC, stability testing, impurity profiling.Primary purity assignment, reference standard characterization, structure confirmation.
Sensitivity High (typically low µg/mL to ng/mL).Moderate to Low (typically requires mg of sample).
Specificity High; demonstrated through peak resolution and forced degradation. Can be susceptible to co-eluting, non-chromophoric impurities.Very high; based on unique chemical shifts. Can detect non-UV active impurities. Susceptible to signal overlap.
Reference Standard Requires a well-characterized reference standard of the analyte for quantification.Does not require an analyte-specific standard; uses a certified internal standard.[10][11]
Sample Throughput High; automated systems can run many samples sequentially.Low to Moderate; requires careful sample preparation and longer acquisition times per sample.
Information Provided Retention time, UV spectrum, purity (% area), quantitative amount vs. standard.Chemical structure confirmation, purity (mass %), quantification of isomers and impurities in one experiment.
Cost & Complexity Lower initial instrument cost, widely available, routine operation.Higher initial instrument cost, requires specialized expertise for acquisition and data interpretation.

Conclusion and Recommendations

For the comprehensive purity validation of 3-Fluorothiophene-2-carbohydrazide, a dual-pronged approach is recommended.

  • Primary Workhorse (HPLC): A fully validated, stability-indicating RP-HPLC method should be established as the primary tool for routine quality control, batch release, and stability studies. Its high sensitivity and throughput are indispensable in a drug development environment. The validation must include forced degradation studies to prove its specificity and stability-indicating nature, in line with ICH guidelines.[2][7][12]

  • Orthogonal Verification (qNMR): qNMR should be employed to assign the absolute purity value to the primary reference standard used for the HPLC method.[13] This establishes a direct link to a primary standard and provides an independent, orthogonal verification of purity that is not susceptible to the same potential interferences as HPLC (e.g., non-chromophoric impurities).

By leveraging the strengths of both HPLC and qNMR, researchers can build a self-validating and scientifically rigorous system for purity analysis. This ensures not only compliance with regulatory expectations but also a profound understanding of the material's quality, ultimately safeguarding the integrity of subsequent research and development.

References

  • A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. (n.d.). ResearchGate. [Link]

  • Steps for HPLC Method Development. (n.d.). Pharmaguideline. [Link]

  • HPLC Method Development and Validation for Pharmaceutical Analysis. (2026, March 9). Technology Networks. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). U.S. Food and Drug Administration. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. [Link]

  • A Guide to Quantitative NMR (qNMR). (2024, February 9). Emery Pharma. [Link]

  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. (2025, December 29). ResolveMass Laboratories Inc. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995, June). European Medicines Agency. [Link]

  • Forced Degradation Testing. (n.d.). SGS. [Link]

  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005, November). International Council for Harmonisation. [Link]

  • A Review on HPLC Method Development and Validation as per ICH Guidelines. (n.d.). Asian Journal of Pharmaceutical Analysis. [Link]

  • A Review on HPLC Method Development and Validation in Forced Degradation Studies. (2025, April 15). ijarsct. [Link]

  • A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation. (2024, September 11). iosrphr.org. [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass Laboratories Inc. [Link]

  • ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. (2025, January 14). Therapeutic Goods Administration (TGA). [Link]

  • Quantitative NMR as a Versatile Tool for the Reference Material Preparation. (2021, January 14). ResearchGate. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-Fluorothiophene-2-carbohydrazide

Essential Safety and Handling Guide for 3-Fluorothiophene-2-carbohydrazide This document provides critical safety, handling, and disposal protocols for 3-Fluorothiophene-2-carbohydrazide. As a compound uniting a fluorina...

Author: BenchChem Technical Support Team. Date: March 2026

Essential Safety and Handling Guide for 3-Fluorothiophene-2-carbohydrazide

This document provides critical safety, handling, and disposal protocols for 3-Fluorothiophene-2-carbohydrazide. As a compound uniting a fluorinated thiophene ring with a carbohydrazide functional group, it necessitates a cautious and informed approach. The following guidance is synthesized from the known hazard profiles of its constituent chemical moieties and general best practices for laboratory safety. The toxicological properties of this specific molecule have not been exhaustively investigated, mandating a conservative approach to personal protection.

Hazard Assessment: A Synthesis of Structural Alerts

A comprehensive understanding of the potential risks associated with 3-Fluorothiophene-2-carbohydrazide is foundational to its safe handling. Lacking a specific Safety Data Sheet (SDS), we derive our assessment from the known hazards of its core components: the thiophene ring and the carbohydrazide group.

  • Thiophene Moiety : Thiophene and its derivatives are known to be flammable and can cause irritation to the skin and eyes[1][2]. Depending on the substitution, they can also present more significant health hazards[1]. Therefore, it is prudent to treat 3-Fluorothiophene-2-carbohydrazide as a potential skin and eye irritant.

  • Carbohydrazide Moiety : The carbohydrazide functional group presents several key hazards. It can be harmful if swallowed and is known to cause skin, eye, and respiratory tract irritation[3]. A significant concern with carbohydrazide is its potential to be explosive when heated[4][3]. It is also recognized as being toxic to aquatic organisms.

Based on this composite analysis, 3-Fluorothiophene-2-carbohydrazide should be handled as a substance that is potentially harmful if ingested, an irritant to the skin, eyes, and respiratory system, and with a risk of explosion upon heating.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to personal protective equipment is mandatory to mitigate the risks of exposure. The following table outlines the minimum required PPE for handling 3-Fluorothiophene-2-carbohydrazide.

PPE CategoryItemSpecifications and Rationale
Eye and Face Protection Chemical Splash Goggles and Face ShieldMust conform to EN 166 (EU) or ANSI Z87.1 (US) standards. The carbohydrazide component necessitates protection against splashes that can cause serious eye irritation[5][6]. A face shield should be worn over goggles when handling larger quantities or when there is a significant risk of splashing.
Hand Protection Chemical-Resistant GlovesNitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. Given the unknown specific permeability of this compound, double-gloving is a prudent measure. Contaminated gloves must be disposed of as chemical waste immediately after use[5][7][8].
Skin and Body Protection Flame-Resistant Laboratory CoatA fully buttoned, flame-resistant lab coat is essential to protect against skin contact and potential fire hazards associated with thiophene derivatives[1][5].
Respiratory Protection Fume Hood or NIOSH-Approved RespiratorAll handling of solid 3-Fluorothiophene-2-carbohydrazide should be conducted within a certified chemical fume hood to prevent the inhalation of fine dust particles, which can cause respiratory irritation[3][5]. If a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate filter is required[1].
Foot Protection Closed-Toe ShoesPrevents injury from spills and dropped objects[9].

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational protocol is critical to ensure safety during the handling of 3-Fluorothiophene-2-carbohydrazide.

Preparation
  • Work Area Preparation : Ensure your designated workspace, preferably a chemical fume hood, is clean and uncluttered.

  • Emergency Equipment Check : Verify that a safety shower and eyewash station are readily accessible and have been recently tested.

  • Assemble Materials : Gather all necessary equipment, including spatulas, weighing paper, and solvent-dispensing systems, before handling the compound.

Donning PPE: A Deliberate Sequence

The order in which you put on your PPE is crucial for ensuring complete protection.

PPE_Donning Start Start LabCoat 1. Don Lab Coat Start->LabCoat Gloves1 2. Don First Pair of Gloves LabCoat->Gloves1 Goggles 3. Don Safety Goggles Gloves1->Goggles FaceShield 4. Don Face Shield Goggles->FaceShield Gloves2 5. Don Second Pair of Gloves FaceShield->Gloves2 End Ready for Handling Gloves2->End

Caption: Workflow for donning Personal Protective Equipment.

Handling the Compound
  • Avoid Inhalation and Contact : Do not breathe in dust or vapors. Avoid all direct contact with skin, eyes, and clothing[3][5].

  • Weighing and Transfer : Carefully weigh and transfer the solid compound to minimize the generation of airborne dust.

  • In Solution : When preparing solutions, add the solid 3-Fluorothiophene-2-carbohydrazide to the solvent slowly.

  • Container Management : Keep the container tightly sealed when not in use.

Post-Handling and Doffing PPE
  • Work Area Decontamination : Thoroughly clean the work area after the experiment is complete.

  • PPE Removal : Remove PPE in the reverse order of donning, taking care to avoid cross-contamination. The outer pair of gloves should be removed first.

  • Personal Hygiene : Wash hands and any potentially exposed skin thoroughly with soap and water after removing PPE.

Spill and Waste Management: A Plan for Containment and Disposal

Spill Response
  • Evacuate and Alert : In the event of a spill, immediately alert others in the vicinity and evacuate the immediate area.

  • Don Appropriate PPE : Before attempting to clean the spill, don the full PPE as outlined in Section 2.

  • Contain the Spill : For solid spills, carefully sweep up the material to avoid creating dust. For liquid spills, use an inert absorbent material like vermiculite or sand.

  • Collect and Label : Place all contaminated materials into a clearly labeled, sealed container for hazardous waste disposal.

  • Decontaminate the Area : Clean the spill area with a suitable decontaminating solution, and dispose of the cleaning materials as hazardous waste.

Waste Disposal
  • Segregation : Do not mix waste containing 3-Fluorothiophene-2-carbohydrazide with other waste streams. It should be collected in a dedicated, labeled hazardous waste container.

  • Containerization : The waste container must be robust, chemically compatible, and have a secure lid.

  • Disposal Route : All waste containing this compound must be disposed of through a licensed hazardous waste disposal service, likely involving incineration[10]. Do not dispose of this chemical down the drain or in the regular trash[10].

  • Empty Containers : Empty containers that held 3-Fluorothiophene-2-carbohydrazide must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous chemical waste[10].

By adhering to these rigorous safety and handling protocols, you can significantly mitigate the risks associated with working with 3-Fluorothiophene-2-carbohydrazide, ensuring a safe and productive research environment.

References

  • Personal protective equipment for handling 1-(Benzo[b]thiophen-7-yl)ethanone - Benchchem.
  • Carbohydrazide: An Essential Tool with Hidden Hazards - Gas-Sensing.com.
  • Carbohydrazide - Wikipedia.
  • MATERIAL SAFETY DATA SHEET THIOPHENE.
  • Carbohydrazide - Ataman Kimya.
  • Personal protective equipment for handling Anthra[2,3-b]thiophene - Benchchem.
  • Carbohydrazide - Santa Cruz Biotechnology.
  • Thiophene.
  • SAFETY DATA SHEET.
  • Carbohydrazide - AK Scientific, Inc.
  • SAFETY DATA SHEET - TCI Chemicals.
  • SAFETY DATA SHEET - Fisher Scientific.
  • SAFETY DATA SHEET - Fisher Scientific.
  • Safety Data Sheet - Aaronchem.
  • 2 - SAFETY DATA SHEET.
  • Proper Disposal of Methyl 3-chloro-6-fluorobenzo[b]thiophene-2-carboxylate: A Guide for Laboratory Professionals - Benchchem.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.